Cer(IV)-ammoniumsulfat

Core Science & Biosynthesis

Einführung und grundlegende Eigenschaften

Ein technischer Leitfaden zu Cer(IV)-ammoniumsulfat

Für Forscher, Wissenschaftler und Fachleute der Arzneimittelentwicklung

Dieser Leitfaden bietet eine umfassende technische Untersuchung von Cer(IV)-ammoniumsulfat. Er behandelt die grundlegenden chemischen Eigenschaften, detaillierte Anwendungsprotokolle in der analytischen und synthetischen Chemie und wesentliche Sicherheitsaspekte. Als erfahrener Anwendungswissenschaftler ist es mein Ziel, nicht nur Methoden zu beschreiben, sondern auch die wissenschaftliche Kausalität hinter den experimentellen Entscheidungen zu beleuchten, um Forschern eine fundierte und praxisorientierte Ressource an die Hand zu geben.

Cer(IV)-ammoniumsulfat, oft als Ceric Ammonium Sulfate (CAS) bezeichnet, ist eine anorganische Koordinationsverbindung mit der chemischen Formel (NH₄)₄[Ce(SO₄)₄]·2H₂O.[1][2][3] Es präsentiert sich als leuchtend orange-gelbes, kristallines Pulver und ist bekannt für seine hohe Stabilität und seine starke, aber kontrollierbare Oxidationskraft.[1][4] Diese Eigenschaft ergibt sich aus dem Cer(IV)-Kation, das ein hohes Reduktionspotential aufweist und als effektiver Ein-Elektronen-Oxidant fungiert.[1][5]

Im Vergleich zum häufiger verwendeten Cer(IV)-ammoniumnitrat (CAN) bietet Cer(IV)-ammoniumsulfat entscheidende Vorteile in bestimmten Anwendungen.[6] Seine Lösungen sind stabiler und das Sulfat-Anion greift seltener in Nebenreaktionen ein, wie es bei Nitrat-Anionen (z.B. Bildung von Nitratestern) der Fall sein kann.[1][4]

Physikalisch-chemische Daten im Überblick

Eigenschaft	Wert	Referenz
Chemische Formel	(NH₄)₄[Ce(SO₄)₄]·2H₂O	[1][7]
Molmasse	632,55 g/mol	[4][8][9]
CAS-Nummer	10378-47-9 (Dihydrat)	[2][3][9]
Aussehen	Orangegelbe Kristalle oder Pulver	[2][4][9]
Schmelzpunkt	130 °C (Zersetzung)	[8][10][11]
Löslichkeit	Langsam löslich in Wasser, unlöslich in Ethanol. Gut löslich in verdünnter Schwefelsäure.	[2][9][11]
Redoxpotential (Ce⁴⁺/Ce³⁺)	+1,44 V (in 1 M H₂SO₄)	[1][2]

Die Strukturanalytik zeigt, dass die Verbindung im festen Zustand ein komplexes Anion [Ce₂(SO₄)₈]⁸⁻ enthält, in dem die Cer-Atome von Sauerstoffatomen der Sulfatgruppen koordiniert sind.[8]

Synthese und Herstellung

Die Herstellung von hochreinem Cer(IV)-ammoniumsulfat ist entscheidend für seine Anwendung als Primärstandard in der analytischen Chemie.[4] Ein gängiges Verfahren beginnt mit der Auflösung von Cer(III)-Verbindungen, wie Cer(III)-carbonat, in Schwefelsäure, um eine Cer(III)-sulfatlösung zu erzeugen.[1][12] Diese wird anschließend in einem kontrollierten Prozess oxidiert.

Allgemeines Syntheseprotokoll

• Ausgangsmaterial: Cer(III)-carbonat wird in verdünnter Schwefelsäure gelöst, um eine Cer(III)-sulfatlösung zu erhalten.[12]

• Oxidation: Eine Mischung aus Ammoniakwasser und Wasserstoffperoxid wird vorbereitet. Die Cer(III)-sulfatlösung wird langsam zu dieser Mischung gegeben. Wasserstoffperoxid dient als Oxidationsmittel, um Ce³⁺ zu Ce⁴⁺ zu oxidieren.[1][12]

• Kristallisation: Nach vollständiger Reaktion wird die Lösung erhitzt und mit weiterer Schwefelsäure versetzt, um die Kristallisation von Cer(IV)-ammoniumsulfat zu induzieren.[12]

• Isolierung: Die gebildeten Kristalle werden durch Filtration oder Zentrifugation abgetrennt, gewaschen und getrocknet, um das hochreine Endprodukt zu erhalten.[12]

Der entscheidende Schritt ist die kontrollierte Oxidation und Kristallisation, um eine hohe Reinheit (oft >99,99%) und gute Löslichkeit des Endprodukts zu gewährleisten.[12]

Abbildung 1: Allgemeiner Arbeitsablauf zur Synthese von Cer(IV)-ammoniumsulfat.

Kernanwendung: Cerimetrie (Redoxtitration)

Die bedeutendste Anwendung von Cer(IV)-ammoniumsulfat liegt in der Cerimetrie, einem Teilgebiet der oxidimetrischen Titration.[2] Hierbei wird eine standardisierte Cer(IV)-Lösung als Titrant verwendet, um die Konzentration einer Vielzahl von reduzierenden Substanzen zu bestimmen.[1][7]

Kausale Vorteile der Cerimetrie:

• Hohe Stabilität: Die saure Cer(IV)-sulfatlösung ist über lange Zeiträume stabil und muss nicht, wie beispielsweise Kaliumpermanganat-Lösungen, regelmäßig neu eingestellt werden.[2][4]

• Eindeutiger Endpunkt: Die Reaktion Ce⁴⁺ + e⁻ → Ce³⁺ führt zu einem Farbwechsel von gelb (Ce⁴⁺) zu farblos (Ce³⁺).[2] Dieser Übergang kann visuell oder potenţiometrisch verfolgt werden. Mit Redoxindikatoren wie Ferroin wird ein sehr scharfer Farbumschlag erzielt.

• Selektivität: Das Redoxpotential kann durch die Wahl der Säure und deren Konzentration angepasst werden, was eine gewisse Selektivität der Oxidation ermöglicht.[5]

Protokoll: Herstellung und Standardisierung einer 0,1 M Cer(IV)-ammoniumsulfat-Maßlösung

Dieses Protokoll ist ein selbvalidierendes System, da die präzise Konzentration der hergestellten Lösung durch Titration gegen eine Urtitersubstanz exakt bestimmt wird.

Teil A: Herstellung der 0,1 M Lösung

• Einwaage: 65 g Cer(IV)-ammoniumsulfat-Dihydrat werden abgewogen.[2]

• Lösungsvorgang: Die Substanz wird in einem Becherglas in einer Mischung aus 500 ml demineralisiertem Wasser und 30 ml konzentrierter Schwefelsäure (98 %) unter leichtem Erwärmen gelöst.[13]

  • Begründung: Die Zugabe von Schwefelsäure ist essenziell, um die Hydrolyse von Ce(IV)-Ionen zu schwerlöslichen basischen Salzen zu verhindern, was den Titer der Lösung verfälschen würde.[2] Die Säure wird stets vorsichtig ins Wasser gegeben.

• Auffüllen: Nach dem Abkühlen wird die Lösung quantitativ in einen 1000-ml-Messkolben überführt und bis zur Eichmarke mit demineralisiertem Wasser aufgefüllt.

• Stabilisierung: Die Lösung sollte vor der Titer-Einstellung mehrere Stunden, idealerweise über Nacht, stehen gelassen werden.[2]

Teil B: Standardisierung mit Arsen(III)-oxid (Urtitersubstanz)

• Vorbereitung der Urtitersubstanz: Etwa 0,2 g Arsen(III)-oxid (As₂O₃), das zuvor bei 105 °C getrocknet wurde, werden exakt eingewogen und in einen 500-ml-Erlenmeyerkolben gegeben.[13]

• Auflösen: Das As₂O₃ wird durch Zugabe von 15-25 ml 8%iger Natriumhydroxidlösung unter Schwenken gelöst.[2] Anschließend werden 100 ml demineralisiertes Wasser zugegeben.

• Ansäuern und Katalysatorzugabe: 30 ml verdünnte Schwefelsäure, 0,15 ml Osmiumsäure-Lösung (Katalysator) und 0,1 ml Ferroin-Lösung (Redoxindikator) werden hinzugefügt.[2]

  • Begründung: Die Reaktion zwischen Ce⁴⁺ und As(III) ist kinetisch gehemmt. Osmiumsäure katalysiert die Reaktion und sorgt für einen schnellen und stöchiometrischen Umsatz am Äquivalenzpunkt.

• Titration: Es wird mit der vorbereiteten Cer(IV)-ammoniumsulfat-Lösung titriert, bis die Farbe des Ferroin-Indikators von rot nach blassblau umschlägt.[2] Nahe dem Endpunkt sollte die Maßlösung nur noch tropfenweise zugegeben werden.

• Berechnung: Der Titer der Maßlösung wird aus der Einwaage des Arsen(III)-oxids und dem Verbrauch der Cer(IV)-Lösung berechnet. 1 ml einer 0,1 M Cer(IV)-ammoniumsulfat-Lösung entspricht 4,946 mg As₂O₃.[2]

Abbildung 2: Arbeitsablauf zur Standardisierung einer Cer(IV)-ammoniumsulfat-Lösung.

Anwendungen in der organischen und pharmazeutischen Synthese

Cer(IV)-ammoniumsulfat ist ein vielseitiges Oxidationsmittel in der organischen Synthese, das selektive Transformationen unter milden Bedingungen ermöglicht.[7][14][15]

• Oxidation aromatischer Systeme: Es kann aromatische Ringe und Halogenphenole effizient zu den entsprechenden Chinonen oxidieren.[1]

• Oxidation von Alkoholen und Aldehyden: Es dient der Umwandlung von Alkoholen in Carbonylverbindungen, ein fundamentaler Schritt in vielen Syntheserouten.[14]

• Initiator für radikalische Polymerisationen: In der Materialwissenschaft wird es zur Initiierung von Polymerisationsreaktionen eingesetzt, beispielsweise bei der Herstellung von Hydrogelen.[1]

• Analytische Reagenz: In der Dünnschichtchromatographie wird es als Sprühreagenz zum Nachweis von Antidepressiva in biologischen Proben verwendet.[1][11]

• Pharmazeutische Industrie: Es spielt eine Rolle bei der Synthese von pharmazeutischen Wirkstoffen (APIs).[14]

Sicherheit, Handhabung und Lagerung

Obwohl es im Vergleich zu anderen Cer-Verbindungen eine relativ geringe Toxizität aufweist, erfordert der Umgang mit Cer(IV)-ammoniumsulfat Vorsichtsmaßnahmen.[1]

• GHS-Kennzeichnung: Die Substanz ist als reizend eingestuft (Verursacht Hautreizungen, schwere Augenreizung).[8][16]

• Persönliche Schutzausrüstung (PSA): Das Tragen von Schutzhandschuhen und einer dicht schließenden Schutzbrille ist obligatorisch, um Haut- und Augenkontakt zu vermeiden.[17][18] Bei Staubentwicklung sollte ein Atemschutz (Partikelfilter P1) verwendet werden.[17][18]

• Erste-Hilfe-Maßnahmen:

  • Hautkontakt: Betroffene Stellen sofort mit reichlich Wasser abwaschen. Kontaminierte Kleidung ausziehen.[16][17]

  • Augenkontakt: Augen bei geöffnetem Lidspalt mehrere Minuten lang behutsam mit Wasser spülen und einen Augenarzt aufsuchen.[16][17]

• Lagerung: Die Substanz sollte dicht verschlossen und an einem trockenen Ort gelagert werden.[17]

Fazit

Cer(IV)-ammoniumsulfat ist mehr als nur ein einfaches Oxidationsmittel. Seine Kombination aus hoher Stabilität, starkem Redoxpotential und Vielseitigkeit macht es zu einem unverzichtbaren Werkzeug in der quantitativen Analyse (Cerimetrie), der organischen Synthese und der Materialwissenschaft. Das Verständnis der zugrundeliegenden chemischen Prinzipien, wie die Notwendigkeit der Ansäuerung zur Stabilisierung von Lösungen oder der Einsatz von Katalysatoren zur Beschleunigung von Reaktionen, ist der Schlüssel zur erfolgreichen und reproduzierbaren Anwendung dieser wertvollen Verbindung.

Referenzen

• Ammonium cerium(IV) sulfate. Grokipedia.

• Ammoniumcer(IV)-sulfat. Chemikalien-Lexikon A.

• Ammonium cerium(IV) sulfate. Wikipedia.

• Ammoniumcer(IV)-sulfat. Wikipedia.

• Ammonium cerium(IV) sulfate. Santa Cruz Biotechnology.

• Ammonium cerium(IV) sulfate dihydrate, EssentQ®. Scharlab.

• Cerium Ammonium Sulphate (CAS NO:10378-47-9). Scimplify.

• CAS 10378-47-9: Ammonium cerium sulfate ((NH4)4Ce(SO4)4) dihydrate. CymitQuimica.

• Preparation method of high-purity cerium ammonium sulfate. Google Patents.

• Ammonium cerium(IV) sulfate ACS reagent, = 94 10378-47-9. Sigma-Aldrich.

• AMMONIUM CERIUM(IV) SULFATE DIHYDRATE. Chemsrc.

• Cer(IV)-ammoniumsulfat-Dihydrat, ACS, 94 % min., Thermo Scientific Chemicals. Thermo Fisher Scientific.

• • Preparation & standardization of ceric ammonium sulphate. CUTM Courseware.

• Ceric ammonium sulfate dihydrate. Chem-Impex.

• Ceric Ammonium Sulphate – Applications in Redox Titrations, Organic Synthesis, and Industrial Use. Chemiis.

• Preparation and Standardization of 0.1 M Ceric Ammonium Sulphate. Pharmaguideline.

• Ammonium cerium (IV) sulfate dihydrate. SYNTHETIKA.

• Ammoniumcer(IV)-sulfatlösung 0,1 mol/l. epos-SDB.

• Cer(IV)- und Zinn(IV)-Salze als Oxidations- und Dehydrierungsmittel. Thieme.

• SICHERHEITSDATENBLATT Cer(IV)-sulfat-Tetrahydrat. Winlab.de.

• Ammoniumcer(IV)-nitrat. Wikipedia.

• Sicherheitsdatenblatt Ammoniumsulfat. Schliessmann Schwäbisch Hall.

Sources

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• 3. Ammonium cerium(IV) sulfate dihydrate, EssentQ® - Scharlab [scharlab.com]
• 4. Cerium Ammonium Sulphate (CAS NO:10378-47-9) | Cerium Ammonium Sulphate Manufacturer and Suppliers | Scimplify [scimplify.com]
• 5. Thieme E-Books & E-Journals [thieme-connect.de]
• 6. Ammoniumcer(IV)-nitrat – Wikipedia [de.wikipedia.org]
• 7. chemiis.com [chemiis.com]
• 8. Ammonium cerium(IV) sulfate - Wikipedia [en.wikipedia.org]
• 9. Ammoniumcer(IV)-sulfat – Wikipedia [de.wikipedia.org]
• 10. AMMONIUM CERIUM(IV) SULFATE DIHYDRATE | CAS#:10378-47-9 | Chemsrc [chemsrc.com]
• 11. Cer(IV)-ammoniumsulfat-Dihydrat, ACS, 94 % min., Thermo Scientific Chemicals 250 g | Buy Online | Thermo Scientific Alfa Aesar | Fisher Scientific [fishersci.de]
• 12. CN113023763A - Preparation method of high-purity cerium ammonium sulfate - Google Patents [patents.google.com]
• 13. Preparation and Standardization of 0.1 M Ceric Ammonium Sulphate | Pharmaguideline [pharmaguideline.com]
• 14. chemimpex.com [chemimpex.com]
• 15. Ammonium cerium (IV) sulfate dihydrate - SYNTHETIKA [synthetikaeu.com]
• 16. sdbl.berndkraft.de [sdbl.berndkraft.de]
• 17. winlab.de [winlab.de]
• 18. c-schliessmann.de [c-schliessmann.de]

Leitfaden zu den chemischen Eigenschaften und Anwendungen von Cer(IV)-ammoniumsulfat

Ein technischer Leitfaden für Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Dieser Leitfaden bietet eine detaillierte Untersuchung der chemischen Eigenschaften, der Redox-Chemie und der vielfältigen Anwendungen von Cer(IV)-ammoniumsulfat. Er dient als umfassende Ressource und beleuchtet die grundlegenden Prinzipien, die diese Verbindung zu einem unverzichtbaren Werkzeug in der analytischen Chemie und der organischen Synthese machen.

Physikalische und strukturelle Charakterisierung

Cer(IV)-ammoniumsulfat, mit der chemischen Formel (NH₄)₄Ce(SO₄)₄·2H₂O, ist eine anorganische Verbindung, die als orange-gelbes, kristallines Pulver oder als Kristalle erscheint.[1][2] Es ist auch als Ceric-Ammoniumsulfat bekannt.[2]

Eine kristallographische Untersuchung zeigt, dass die Verbindung das Anion [Ce₂(SO₄)₈]⁸⁻ enthält. In dieser Struktur sind die Cer-Atome von neun Sauerstoffatomen aus den Sulfatgruppen in einer verzerrten, dreifach überkappten trigonalen Prismengeometrie koordiniert.[3] Die Stabilität und Löslichkeit dieser Verbindung, insbesondere in verdünnter Schwefelsäure, machen sie zu einem bevorzugten Reagenz gegenüber reinem Cer(IV)-sulfat.[1][4]

Tabelle 1: Physikalisch-chemische Eigenschaften von Cer(IV)-ammoniumsulfat-Dihydrat

Eigenschaft	Wert	Referenz
CAS-Nummer	10378-47-9	[2][3][5]
Molare Masse	632,55 g/mol	[2][3][5]
Aussehen	Orange-gelbe Kristalle oder Pulver	[1][2]
Schmelzpunkt	130 °C	[3][6]
Löslichkeit	Langsam löslich in Wasser, unlöslich in Ethanol	[1][2][6]
Summenformel	(NH₄)₄Ce(SO₄)₄·2H₂O	[3][5][6]

Das Herzstück der Reaktivität: Die Redox-Chemie

Die primäre chemische Funktion von Cer(IV)-ammoniumsulfat beruht auf seiner Fähigkeit, als starkes Einelektronen-Oxidationsmittel zu agieren.[7][8] Das Cer(IV)-Ion (Ce⁴⁺) wird dabei zum farblosen Cer(III)-Ion (Ce³⁺) reduziert.[1]

Ce⁴⁺ + e⁻ → Ce³⁺

Dieser Redoxübergang ist der Schlüssel zu seinen Anwendungen. In einer 1-molaren schwefelsauren Lösung weist das Ce⁴⁺/Ce³⁺-Paar ein hohes Standard-Redoxpotential von +1,44 Volt auf.[1] Diese starke Oxidationskraft ist vergleichbar mit der von Kaliumpermanganat, bietet jedoch den entscheidenden Vorteil eines einstufigen (monovalenten) Elektronenübergangs.[1][7] Dies führt zu sauberen, stöchiometrisch vorhersagbaren Reaktionen, was in der quantitativen Analyse von unschätzbarem Wert ist.[7]

Das Redoxpotential ist nicht statisch; es kann durch die Wahl des Lösungsmittels, der Anionen und des pH-Wertes gezielt eingestellt werden, was eine Feinabstimmung der Reaktivität für spezifische synthetische Aufgaben ermöglicht.[7]

Anwendung in der analytischen Chemie: Die Cerimetrie

Die Cerimetrie ist ein robustes titrimetrisches Verfahren zur quantitativen Bestimmung von Reduktionsmitteln.[1][9] Lösungen von Cer(IV)-ammoniumsulfat sind in saurem Milieu äußerst stabil und können über Monate gelagert werden.[10]

Protokoll 1: Herstellung einer 0,1 M Cer(IV)-ammoniumsulfat-Maßlösung

Dieses Protokoll beschreibt die Herstellung einer Standardlösung für cerimetrische Titrationen.

Kausalität des Protokolls: Die Zugabe von konzentrierter Schwefelsäure ist entscheidend. Sie verhindert die Hydrolyse des Ce(IV)-Ions und die anschließende Ausfällung von schwerlöslichen, basischen Cer(IV)-Salzen, die den Titer der Lösung verändern und die Genauigkeit der Analyse beeinträchtigen würden.[1][10] Ein Stehenlassen der Lösung über Nacht stellt sicher, dass alle Komponenten vollständig gelöst sind und sich ein Gleichgewicht eingestellt hat.[1]

Schritt-für-Schritt-Methodik:

• Einwaage: Wiegen Sie 65,0 g Cer(IV)-ammoniumsulfat-Dihydrat ab.[1]

• Ansäuern des Wassers: Geben Sie vorsichtig 30 ml konzentrierte Schwefelsäure zu 500 ml demineralisiertem Wasser in einem geeigneten Becherglas. Sicherheitshinweis: Immer die Säure zum Wasser geben, niemals umgekehrt. Tragen Sie geeignete Schutzausrüstung (Schutzbrille, Handschuhe).[1]

• Lösen: Geben Sie das abgewogene Cer(IV)-ammoniumsulfat unter Rühren in die verdünnte Schwefelsäure. Ein leichtes Erwärmen im Wasserbad kann den Lösevorgang beschleunigen.[1][9]

• Auffüllen: Nach dem vollständigen Auflösen und Abkühlen wird die orangefarbene Lösung quantitativ in einen 1000-ml-Messkolben überführt.[1][9]

• Homogenisieren: Füllen Sie den Messkolben mit demineralisiertem Wasser bis zur Eichmarke auf und mischen Sie die Lösung gründlich.

• Stabilisierung: Lassen Sie die angesetzte Maßlösung vor der Titer-Einstellung mindestens mehrere Stunden, idealerweise über Nacht, stehen.[1]

Protokoll 2: Standardisierung der Maßlösung mit Arsen(III)-oxid

Die genaue Konzentration (Titer) der hergestellten Lösung muss mit einem Urtiter, wie Arsen(III)-oxid (As₂O₃), bestimmt werden.[10]

Kausalität des Protokolls: Arsen(III)-oxid wird in basischer Lösung gelöst und anschließend wieder angesäuert. Osmium(VIII)-oxid (Osmiumsäure) dient als Katalysator, um die Reaktionsgeschwindigkeit zwischen Ce⁴⁺ und As(III) zu erhöhen.[1] Ferroin wird als Redoxindikator verwendet. Am Äquivalenzpunkt, wenn alles As(III) zu As(V) oxidiert ist, oxidiert der erste Überschuss an Ce⁴⁺ das Eisen(II) im Ferroin-Komplex zu Eisen(III), was zu einem scharfen Farbumschlag führt.[1][9]

Schritt-für-Schritt-Methodik:

• Urtiter vorbereiten: Wiegen Sie exakt ca. 80 mg (0,08 g) zuvor bei 105 °C getrocknetes Arsen(III)-oxid in einen Erlenmeyerkolben ein.[1][10]

• Lösen: Lösen Sie das As₂O₃ unter leichtem Erwärmen in 15 ml 0,2 M Natronlauge.[1]

• Ansäuern und Reagenzien zugeben: Nach dem Abkühlen geben Sie 50 ml verdünnte Schwefelsäure, 0,15 ml Osmiumsäure-Lösung (als Katalysator) und 0,1 ml Ferroin-Lösung (als Indikator) hinzu.[1]

• Titration: Titrieren Sie die vorbereitete Lösung mit Ihrer hergestellten Cer(IV)-ammoniumsulfat-Lösung. Die anfänglich rote Färbung der Indikatorlösung schlägt am Endpunkt nach blassblau um.[1][10] Führen Sie die Titration langsam durch, insbesondere in der Nähe des Endpunkts.[1]

• Berechnung: 1 ml einer 0,1 M Cer(IV)-ammoniumsulfat-Lösung entspricht 4,946 mg As₂O₃.[1] Berechnen Sie aus dem Verbrauch die exakte Molarität Ihrer Maßlösung.

Abbildung 1: Workflow zur Herstellung und Standardisierung einer Cer(IV)-ammoniumsulfat-Maßlösung.

Anwendung in der organischen Synthese

Cer(IV)-ammoniumsulfat ist ein vielseitiges Oxidationsmittel in der organischen Chemie.[4][11] Ein wesentlicher Vorteil gegenüber dem häufig verwendeten Cer(IV)-ammoniumnitrat (CAN) ist, dass es die Bildung von Nitratestern als Nebenprodukte vermeidet, was zu saubereren Reaktionen führt.[8]

Anwendungsbereiche:

• Oxidation aromatischer Kohlenwasserstoffe zu Chinonen: Dies ist eine der wichtigsten Anwendungen. Naphthalin kann beispielsweise in exzellenter Ausbeute zu 1,4-Naphthochinon oxidiert werden.[8]

• Oxidation von Phenolen und Phenolethern: Ermöglicht die Synthese von Chinonen aus Hydrochinonen oder deren Ethern.[7]

• Oxidation von Aldehyden und Ketonen: Kann zur regioselektiven Baeyer-Villiger-Oxidation eingesetzt werden.[8][12]

• Spaltung von 1,2-Glykolen: Dient als Alternative zu Blei(IV)-acetat oder Perjodat.[7]

• Oxidative Aromatisierung: Umwandlung von Dihydro-Verbindungen in ihre aromatischen Analoga.[8][12]

Abbildung 2: Allgemeines Schema einer organischen Oxidation mit Cer(IV)-ammoniumsulfat.

Sicherheit und Handhabung

Obwohl Cer als wenig toxisch gilt, ist Cer(IV)-ammoniumsulfat ein starkes Oxidationsmittel und muss mit entsprechender Sorgfalt gehandhabt werden.[12] Sicherheitsdatenblätter (SDB) klassifizieren die Substanz als reizend.[3]

• Persönliche Schutzausrüstung: Tragen Sie immer eine Schutzbrille, Handschuhe und Laborkittel.[1]

• Handhabung: Vermeiden Sie die Bildung von Staub. Sorgen Sie für ausreichende Belüftung.[13]

• Lagerung: Die Substanz sollte dicht verschlossen an einem trockenen Ort gelagert werden.[13] Es ist ein stabiles Reagenz.[10][12]

• Entsorgung: Entsorgen Sie die Substanz und ihre Behälter als gefährlichen Abfall gemäß den lokalen und nationalen Vorschriften.[13]

Fazit

Cer(IV)-ammoniumsulfat ist mehr als nur eine Laborchemikalie; es ist ein präzises und vielseitiges Werkzeug für Chemiker. Seine definierte Einelektronen-Redox-Chemie, die Stabilität seiner sauren Lösungen und die Fähigkeit, eine breite Palette von organischen Substraten selektiv zu oxidieren, sichern ihm einen festen Platz in den Protokollen der analytischen Labore und der organischen Synthese. Ein tiefgreifendes Verständnis seiner chemischen Eigenschaften ist der Schlüssel zur vollen Ausschöpfung seines Potenzials in Forschung und Entwicklung.

Referenzen

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• Ammoniumcer(IV)-sulfat. (1999, August 26). R. Blume. [Link]

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• Cer(IV)- und Zinn(IV)-Salze als Oxidations- und Dehydrierungsmittel. (n.d.). Thieme. [Link]

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• 9. refubium.fu-berlin.de [refubium.fu-berlin.de]
• 10. scribd.com [scribd.com]
• 11. CAS 10378-47-9: Ammonium cerium sulfate ((NH4)4Ce(SO4)4) d… [cymitquimica.com]
• 12. semanticscholar.org [semanticscholar.org]
• 13. winlab.de [winlab.de]

Löslichkeit von Cer(IV)-ammoniumsulfat in Wasser

Löslichkeit und Lösungsstabilität von Cer(IV)-ammoniumsulfat in Wasser: Ein technischer Leitfaden für die analytische Chemie und Wirkstoffentwicklung

Executive Summary

Cer(IV)-ammoniumsulfat (CAS), mit der chemischen Formel (NH₄)₄[Ce(SO₄)₄] · 2H₂O, ist ein essenzielles, starkes Oxidationsmittel in der pharmazeutischen Analytik und der organischen Synthese. Während die theoretische Löslichkeit in Wasser hoch ist, wird die praktische Anwendung in reinem Wasser durch eine rasche, pH-senkende Hydrolyse stark eingeschränkt. Dieser Leitfaden analysiert die physikochemischen Ursachen dieser Instabilität und liefert ein detailliertes, selbstvalidierendes Protokoll zur Herstellung stabiler, standardisierter Cer(IV)-Lösungen.

Physikochemische Grundlagen und Löslichkeitsprofil

Obwohl CAS in Wasser thermodynamisch gut löslich ist, führt die Auflösung in reinem Wasser zu einer sofortigen chemischen Veränderung. Eine Konzentration von 100 g/L in destilliertem Wasser erzeugt eine stark saure Lösung mit einem pH-Wert von ca. 1,2 1. Dies ist auf die Deprotonierung der koordinierten Wassermoleküle zurückzuführen.

Tabelle 1: Physikochemische Eigenschaften von Cer(IV)-ammoniumsulfat-Dihydrat

Eigenschaft	Wert / Beschreibung
IUPAC-Name	Ammoniumtetrasulfatocerat(IV)-Dihydrat
CAS-Nummer	10378-47-9
Molare Masse	632,55 g/mol
Löslichkeit in Wasser	Hoch (> 100 g/L), jedoch inkongruent (Hydrolyse) 1
pH-Wert (100 g/L in H₂O)	~ 1,2 2
Standardreduktionspotenzial	~ +1,44 V (Ce⁴⁺ / Ce³⁺)
Optimale Lösungsmittel	Verdünnte Schwefelsäure (1,0 N - 2,0 N)

Mechanismus der Hydrolyse und Kausalität der Lösungsstabilität

Erfahrung & Expertise: Warum hydrolysiert CAS in Wasser? Das Cer(IV)-Ion besitzt eine hohe Ladungsdichte (Z/r-Verhältnis), was es zu einer extrem starken Lewis-Säure macht. In reinem Wasser kommt es zu einem Ligandenaustausch, bei dem Wassermoleküle die Sulfatliganden verdrängen. Die starke Polarisierung der O-H-Bindung im koordinierten Wasser führt zur Abspaltung von Protonen (Deprotonierung). Dies erklärt den drastischen pH-Abfall. Ohne ausreichende Säurekonzentration kondensieren diese Hydroxokomplexe zu mehrkernigen, basischen Cer(IV)-Salzen oder fallen schließlich als unlösliches Cer(IV)-oxid (CeO₂) aus 1.

Um diese Hydrolyse zu unterdrücken, muss CAS in verdünnter Schwefelsäure (H₂SO₄) gelöst werden. Die hohe Konzentration an Sulfationen drängt das Gleichgewicht in Richtung des stabilen[Ce(SO₄)₄]⁴⁻-Komplexes, während der niedrige pH-Wert die Deprotonierung der verbleibenden Aquoliganden verhindert.

Mechanismus der Ce(IV)-Hydrolyse vs. Säurestabilisierung.

Präparation stabiler Cer(IV)-Lösungen: Ein selbstvalidierendes Protokoll

Vertrauenswürdigkeit (Trustworthiness): Ein bloßes Auflösen des Salzes garantiert keine exakte Molarität, da das Dihydrat Feuchtigkeit anziehen oder produktionsbedingte Spuren von Ce(III) enthalten kann. Ein verlässliches Protokoll muss daher als selbstvalidierendes System konzipiert sein, bei dem die finale Konzentration durch eine primäre Standardisierung (z. B. mit Arsentrioxid, As₂O₃) exakt bestimmt wird 3.

Schritt-für-Schritt Methodik: Herstellung von 0,1 N Cer(IV)-ammoniumsulfat-Lösung

• Einwaage: Wiegen Sie exakt 65,0 g bis 66,0 g Cer(IV)-ammoniumsulfat-Dihydrat ab 4.

• Säureaufschluss (Kritischer Schritt): Geben Sie das Salz in ein Becherglas und fügen Sie 30 mL konzentrierte Schwefelsäure (H₂SO₄) hinzu. Kausalität: Die Zugabe der Säure vor dem Wasser verhindert die lokale Bildung von Hydroxokomplexen während des Lösungsvorgangs.

• Verdünnung: Fügen Sie unter leichtem Erwärmen und stetigem Rühren vorsichtig 500 mL destilliertes Wasser hinzu, bis sich der Feststoff vollständig gelöst hat.

• Filtration: Lassen Sie die Lösung abkühlen. Sollte eine leichte Trübung (durch unlösliche Verunreinigungen) bestehen, filtrieren Sie die Lösung 3.

• Volumetrische Anpassung: Überführen Sie die klare, orangefarbene Lösung in einen 1000-mL-Messkolben und füllen Sie mit destilliertem Wasser bis zur Marke auf.

• Standardisierung (Validierung):

  • Wiegen Sie ca. 0,2 g getrocknetes Arsentrioxid (As₂O₃) als Primärstandard ab.

  • Lösen Sie das As₂O₃ in 25 mL einer 8%igen (w/v) NaOH-Lösung.

  • Fügen Sie 100 mL Wasser und 30 mL verdünnte H₂SO₄ hinzu.

  • Geben Sie 0,15 mL Osmiumsäurelösung (Katalysator) und 0,1 mL Ferroin-Indikator hinzu.

  • Titrieren Sie mit der hergestellten CAS-Lösung, bis die Farbe scharf von Rosa nach Blassblau umschlägt 3.

Protokoll zur Herstellung und Standardisierung einer 0.1 N Ce(IV)-Lösung.

Anwendungen in der pharmazeutischen Analytik

In der Wirkstoffentwicklung wird die standardisierte CAS-Lösung häufig für Redoxtitrationen eingesetzt. Ein klassisches Beispiel ist die Gehaltsbestimmung von Eisen(II)-fumarat, einem wichtigen Antianämikum. Der Ein-Elektronen-Transfer von Ce⁴⁺ zu Ce³⁺ ermöglicht eine hochpräzise stöchiometrische Bestimmung von Fe²⁺ zu Fe³⁺, ohne dass farbige Zwischenprodukte die Endpunkterkennung stören 4. Im Gegensatz zu Kaliumpermanganat ist CAS in salzsauren Medien stabil und oxidiert Chloridionen nicht unkontrolliert, was seine Überlegenheit in komplexen Probenmatrices unterstreicht 5.

Sicherheit und Handhabung

CAS ist ein starkes Oxidationsmittel. Bei der Handhabung müssen entsprechende persönliche Schutzausrüstungen (Schutzbrille, Handschuhe) getragen werden. Es verursacht schwere Hautverätzungen und Augenschäden. Der Staub kann die Atemwege reizen. Die Lagerung sollte an einem kühlen, trockenen Ort, getrennt von starken Reduktionsmitteln und brennbaren Materialien erfolgen 2.

Referenzen

• Grokipedia. "Ammonium cerium(IV) sulfate".[Link]

• PharmaGuideline. "Preparation and Standardization of 0.1 M Ceric Ammonium Sulphate". [Link]

• Cole-Parmer. "Material Safety Data Sheet - Ammonium cerium(IV) sulfate dihydrate". [Link]

• Wikipedia. "Cerium(IV) sulfate".[Link]

Sources

• 1. grokipedia.com [grokipedia.com]
• 2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 3. Preparation and Standardization of 0.1 M Ceric Ammonium Sulphate | Pharmaguideline [pharmaguideline.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Cerium(IV) sulfate - Wikipedia [en.wikipedia.org]

Sicherheitsdatenblatt für Cer(IV)-ammoniumsulfat

Technisches Whitepaper: Sicherheitsdatenblatt und Anwendungsprofil von Cer(IV)-ammoniumsulfat in der pharmazeutischen Synthese

Einleitung & Geltungsbereich

Cer(IV)-ammoniumsulfat (CAS), chemisch definiert als (NH₄)₄[Ce(SO₄)₄]·2H₂O, ist ein hochpotentes anorganisches Oxidationsmittel, das in der modernen Arzneimittelentwicklung und der analytischen Chemie eine unverzichtbare Rolle spielt[1][2]. Im Gegensatz zu anderen Cer-Derivaten erfordert der Einsatz dieses Reagenzes ein tiefgreifendes Verständnis seines Sicherheitsdatenblattes (SDB). Die Kombination aus starker thermodynamischer Oxidationskraft und ausgeprägter saurer Hydrolyse stellt spezifische Anforderungen an die Handhabung, Lagerung und Reaktionsführung[3][4]. Dieses Whitepaper verknüpft die physikochemischen Eigenschaften und SDB-basierten Sicherheitsrichtlinien mit validierten, selbstvalidierenden Protokollen für den Einsatz in der pharmazeutischen Synthese.

Physikochemische Eigenschaften und thermodynamische Grundlagen

Die Reaktivität von CAS basiert auf dem Cer(IV)-Kation, welches ein Standardreduktionspotential von ca. +1,44 V aufweist[1][3]. Diese thermodynamische Triebkraft ermöglicht die effiziente Ein-Elektronen-Oxidation organischer Substrate.

Tabelle 1: Physikochemische Spezifikationen (Zusammenfassung der SDB-Daten)

Parameter	Spezifikation / Wert
IUPAC-Name	Ammoniumcer(IV)-sulfat-Dihydrat
CAS-Nummer	10378-47-9[5][6]
Summenformel	(NH₄)₄Ce(SO₄)₄ · 2H₂O[6]
Molare Masse	632,55 g/mol [3]
Erscheinungsbild	Orange-gelbes, kristallines Pulver[2][3]
Schmelzpunkt	130 °C (Zersetzung)[7]
Löslichkeit	Löslich in Wasser und verdünnter H₂SO₄[3][7]
pH-Wert (wässrig)	~1,2 (bei 100 g/L Konzentration)[3]
Reduktionspotential	~ +1,44 V (Ce⁴⁺ → Ce³⁺)[1][3]

Sicherheitsdatenblatt (SDB) Analyse: Toxikologie und Gefahrenabwehr

Ein tiefes Verständnis der Gefahrenhinweise (H-Sätze) ist für das sichere Scale-up von Synthesen unerlässlich. Gemäß den GHS-Richtlinien führender Hersteller wird CAS primär als reizend eingestuft[2][4].

• Kausalität der Gefahren (H315 & H319): Die Verursachung von Haut- und schweren Augenreizungen resultiert nicht ausschließlich aus der oxidativen Natur des Cer(IV)-Ions. Maßgeblich ist die Hydrolyse des Salzes: In wässriger Lösung bilden sich saure Spezies, die den pH-Wert drastisch auf ca. 1,2 senken[3]. Diese starke Azidität führt bei Kontakt zu sofortigen Gewebereizungen.

• Inhalationsrisiko (H335): Der feine kristalline Staub kann bei Inhalation die Schleimhäute durch lokale oxidative und saure Reaktionen schädigen[4]. Arbeiten unter einem zertifizierten Abzug sind daher obligatorisch.

• Lagerung & Inkompatibilitäten: CAS ist hygroskopisch und muss strikt von starken Reduktionsmitteln sowie organischen, leicht entzündlichen Materialien getrennt gelagert werden, um unkontrollierte exotherme Redoxreaktionen zu vermeiden[3][4].

SDB-basierter Workflow für den sicheren Umgang und die Entsorgung von Cer(IV)-ammoniumsulfat.

Mechanistische Rolle in der Arzneimittelentwicklung

In der pharmazeutischen Synthese wird häufig das verwandte Cer(IV)-ammoniumnitrat (CAN) verwendet. Erfahrungsbasierte Expertise zeigt jedoch eine kritische Limitation: Bei der Oxidation von polycyclischen aromatischen Kohlenwasserstoffen zu Chinonen (welche essenzielle Pharmakophore darstellen) liefert CAN oft nur mäßige Ausbeuten (20–60 %), da die Nitrat-Liganden als Nebenreaktion zur Bildung von Nitratestern führen[4].

Hier fungiert Cer(IV)-ammoniumsulfat (CAS) als mechanistisch überlegene Alternative. Die Sulfat-Liganden sind sterisch anspruchsvoller und nukleophil inerter. Dies unterdrückt die Bildung von Nebenprodukten und erhöht die Ausbeute an Ziel-Chinonen signifikant (z.B. bei der Synthese von 1,4-Naphthochinon)[4]. Darüber hinaus wird CAS in der Dünnschichtchromatographie (TLC) als hochspezifisches Färbereagenz zur Detektion von Antidepressiva in humanen Blut- und Urinproben eingesetzt[2][6][7].

Mechanismus der regioselektiven Oxidation von Aromaten durch Ce(IV) ohne Nitratester-Bildung.

Validierte Experimentelle Protokolle

Protokoll A: Regioselektive Oxidation von Naphthalin zu 1,4-Naphthochinon

Dieses Protokoll ist als selbstvalidierendes System konzipiert. Der intrinsische Farbumschlag des Cers dient als visueller Echtzeit-Indikator für den Reaktionsfortschritt, was externe In-Prozess-Kontrollen minimiert.

• Vorbereitung: Lösen Sie 1,0 Äquivalente Naphthalin in einem Gemisch aus Acetonitril (MeCN) und 0,5 M wässriger Schwefelsäure (H₂SO₄) im Volumenverhältnis 1:1.

  • Kausalität: Die Schwefelsäure verhindert die vorzeitige Ausfällung von basischen Cer-Hydroxiden und hält das Redoxpotential des Ce(IV)-Ions auf dem maximalen Level[3].

• Oxidation: Geben Sie unter starkem Rühren langsam 4,0 bis 5,0 Äquivalente Cer(IV)-ammoniumsulfat-Dihydrat hinzu. Die Lösung färbt sich sofort tief orange.

• Selbstvalidierendes Monitoring: Rühren Sie die Reaktionsmischung bei Raumtemperatur. Die Reaktion ist abgeschlossen, wenn die orange Farbe des Ce(IV) in ein blasses Gelb oder Farblosigkeit (Ce(III)) umschlägt. Dies bestätigt den vollständigen Elektronentransfer[4].

• Aufarbeitung & SDB-konformes Quenchen: Extrahieren Sie die organische Phase mit Dichlormethan. Die verbleibende saure, Ce(III)-haltige wässrige Phase muss vor der Entsorgung als Schwermetallabfall mit Natriumhydrogencarbonat (NaHCO₃) neutralisiert werden, um die SDB-Vorgaben bezüglich korrosiver Abfälle strikt zu erfüllen.

Protokoll B: TLC-Färbung zur Detektion von aktiven pharmazeutischen Wirkstoffen (APIs)

• Reagenzherstellung: Lösen Sie 1,0 g Cer(IV)-ammoniumsulfat in 100 mL 2 M Schwefelsäure.

  • Kausalität: Die stark saure Umgebung ist zwingend erforderlich, um die Hydrolyse zu Cer(IV)-hydroxid zu verhindern, welches andernfalls als unlöslicher Niederschlag ausfallen und die Sprühlösung unbrauchbar machen würde[3].

• Anwendung: Besprühen Sie die entwickelte und vollständig getrocknete TLC-Platte gleichmäßig mit der Lösung[2].

• Entwicklung: Erhitzen Sie die Platte für 5-10 Minuten auf 110 °C. Oxidierbare funktionelle Gruppen der APIs (z.B. Amine in Antidepressiva) reduzieren lokal das Ce(IV) zu Ce(III), was zu spezifischen, dunkel gefärbten Spots auf einem gelblichen Hintergrund führt[2][6].

Referenzen

Sources

• 1. Ammonium cerium(IV) sulfate - Wikipedia [en.wikipedia.org]
• 2. Thermo Scientific Chemicals [chemicals.thermofisher.kr]
• 3. grokipedia.com [grokipedia.com]
• 4. AMMONIUM CERIUM(IV) SULFATE | 7637-03-8 [chemicalbook.com]
• 5. fishersci.be [fishersci.be]
• 6. CAS 10378-47-9: Ammonium cerium sulfate ((NH4)4Ce(SO4)4) d… [cymitquimica.com]
• 7. Cerium(IV) ammonium sulfate dihydrate, ACS, 94% min 250 g | Buy Online | Thermo Scientific Alfa Aesar | Fisher Scientific [fishersci.nl]

Einleitung: Das Profil eines vielseitigen Oxidationsmittels

Ein umfassender technischer Leitfaden zur Herstellung von Cer(IV)-ammoniumsulfat-Dihydrat

Verfasst für: Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Dieser Leitfaden bietet eine detaillierte technische Erörterung der Synthese, Charakterisierung und Anwendung von Cer(IV)-ammoniumsulfat-Dihydrat. Er verbindet grundlegende chemische Prinzipien mit praxiserprobten Laborprotokollen, um ein robustes Verständnis dieser wichtigen anorganischen Verbindung zu vermitteln.

Cer(IV)-ammoniumsulfat-Dihydrat, mit der Summenformel (NH₄)₄Ce(SO₄)₄ · 2H₂O, ist ein kristalliner, orangegelber Feststoff, der in der analytischen Chemie und der organischen Synthese eine zentrale Rolle spielt.[1][2] Seine Bedeutung beruht auf dem starken Oxidationspotential des Ce⁴⁺/Ce³⁺-Redoxpaares, das in 1-molarer schwefelsaurer Lösung bei +1,44 Volt liegt und damit mit dem von Permanganat vergleichbar ist.[1]

Im Gegensatz zum reinen Cer(IV)-sulfat bietet das Ammoniumdoppelsalz deutliche Vorteile, darunter eine höhere Stabilität seiner sauren Lösungen und eine bessere Löslichkeit, was es zu einem bevorzugten Reagenz für viele Anwendungen macht.[1] Die Hauptanwendungsgebiete umfassen seine Funktion als primärer Standard und Titrant in der Cerimetrie – einem Zweig der Redoxtitrimetrie – sowie als selektives Oxidationsmittel in der organischen Chemie.[1][2]

Chemische und physikalische Eigenschaften:

Eigenschaft	Wert	Quelle
Summenformel	(NH₄)₄Ce(SO₄)₄ · 2H₂O	[1][3]
Molmasse	632,55 g/mol	[2][3]
CAS-Nummer	10378-47-9 (Dihydrat)	[2]
Aussehen	Orangegelbe Kristalle oder Pulver	[1][2]
Schmelzpunkt	ca. 130 °C	[2]
Löslichkeit	Langsam löslich in Wasser, praktisch unlöslich in Ethanol	[2]

Theoretische Grundlagen der Synthese

Die Herstellung von Cer(IV)-ammoniumsulfat basiert auf der gezielten Oxidation von Cer(III)-Ionen zu Cer(IV)-Ionen in einem schwefelsauren Medium, gefolgt von der Fällung als stabiles Ammoniumdoppelsalz.

• Die Kernreaktion: Der fundamentale Schritt ist die Entfernung eines Elektrons vom farblosen Cer(III)-Ion, wodurch das charakteristisch gelb-orange gefärbte Cer(IV)-Ion entsteht.[1] Ce³⁺ → Ce⁴⁺ + e⁻

• Wahl des Ausgangsmaterials: Eine gängige und praktische Wahl für den Labor-Maßstab ist Cer(III)-carbonat, Ce₂(CO₃)₃. Es ist ein Feststoff, der leicht gehandhabt werden kann und mit Schwefelsäure unter Bildung von Cer(III)-sulfat und Kohlendioxid reagiert, das als Gas aus dem System entweicht und die Reaktion in Richtung der Produkte treibt.[4] Ce₂(CO₃)₃ + 3H₂SO₄ → Ce₂(SO₄)₃ + 3H₂O + 3CO₂↑

• Das Oxidationsmittel: Wasserstoffperoxid (H₂O₂) dient als effektives und umweltfreundliches Oxidationsmittel. Es oxidiert Ce(III) zu Ce(IV), wobei als einziges Nebenprodukt Wasser entsteht, was die Aufreinigung des Produkts vereinfacht.[4] Die Reaktion findet in saurer Lösung statt: 2Ce³⁺ + H₂O₂ + 2H⁺ → 2Ce⁴⁺ + 2H₂O

• Die entscheidende Rolle der Säure: Schwefelsäure ist für die Synthese unerlässlich. Sie löst nicht nur das Carbonat-Ausgangsmaterial auf, sondern liefert auch die Sulfat-Anionen für das Zielmolekül. Vor allem aber stabilisiert das stark saure Milieu das hochgeladene Ce⁴⁺-Ion und verhindert dessen Hydrolyse zu schwerlöslichen, basischen Cer(IV)-Salzen oder Cer(IV)-oxid, die den Titer einer Lösung verändern würden.[1]

• Bildung des Doppelsalzes: Durch die Zugabe von Ammoniumionen, typischerweise in Form von Ammoniakwasser, wird die Kristallisation des definierten und stabilen Doppelsalzes (NH₄)₄Ce(SO₄)₄ · 2H₂O ermöglicht.[4]

Detailliertes Versuchsprotokoll

Dieses Protokoll beschreibt die Synthese von hochreinem Cer(IV)-ammoniumsulfat-Dihydrat im Labormaßstab, basierend auf einer Methode, die Cer(III)-carbonat als Ausgangsmaterial verwendet.[4]

Reagenzienübersicht für einen Beispielansatz:

Reagenz	Summenformel	Molmasse ( g/mol )	Menge	Stoffmenge (mol)
Cer(III)-carbonat	Ce₂(CO₃)₃	460,25	23,01 g	0,05
Schwefelsäure (98%)	H₂SO₄	98,08	22,5 ml (41,4 g)	0,42
Wasserstoffperoxid (30%)	H₂O₂	34,01	5,7 ml	0,05
Ammoniaklösung (25%)	NH₃	17,03	15 ml	0,22
Deionisiertes Wasser	H₂O	18,02	ca. 400 ml	-

Schritt-für-Schritt-Anleitung

• Herstellung der Cer(III)-sulfatlösung: In einem 1000-ml-Becherglas werden 15,0 ml konzentrierte Schwefelsäure vorsichtig zu 300 ml deionisiertem Wasser gegeben. Unter konstantem Rühren werden langsam und in kleinen Portionen 23,01 g Cer(III)-carbonat hinzugefügt. Es ist mit starker Gasentwicklung (CO₂) zu rechnen. Die Zugabe erfolgt so, dass ein Überschäumen vermieden wird. Nach beendeter Zugabe wird die Lösung gerührt, bis sie klar und farblos ist.

• Oxidation zu Cer(IV): In einem separaten Becherglas wird eine Mischung aus 15 ml 25%iger Ammoniaklösung und 5,7 ml 30%igem Wasserstoffperoxid hergestellt. Diese Mischung wird langsam unter Rühren zur Cer(III)-sulfatlösung gegeben. Die Lösung nimmt eine tiefrote bis orange Farbe an, was die Bildung des Cer(IV)-Ions anzeigt. Anschließend wird die Lösung für 30 Minuten auf ca. 80 °C erhitzt.

• Kristallisation: Zu der heißen, orangefarbenen Lösung werden langsam 7,5 ml konzentrierte Schwefelsäure gegeben. Die Lösung wird unter Rühren erhitzt, bis das Volumen auf etwa die Hälfte reduziert ist. Anschließend lässt man die Lösung langsam auf Raumtemperatur und danach im Eisbad abkühlen, um die Kristallisation zu vervollständigen.

• Isolierung und Reinigung: Die ausgefallenen orangegelben Kristalle werden mittels Saugfiltration (z.B. über eine Glasfritte) vom Mutterlaugen getrennt. Die Kristalle werden auf dem Filter zunächst mit einer kleinen Menge eiskaltem deionisiertem Wasser und anschließend mit Ethanol gewaschen, um restliche Säure und Verunreinigungen zu entfernen.

• Trocknung: Das Produkt wird im Vakuum oder in einem Exsikkator über einem geeigneten Trockenmittel bis zur Gewichtskonstanz getrocknet.

Abbildung 2: Redox-Prinzip der cerimetrischen Titration.

Sicherheit, Handhabung und Lagerung

Obwohl der reine Feststoff Cer(IV)-ammoniumsulfat-Dihydrat gemäß der CLP-Verordnung nicht als gefährlich eingestuft wird, erfordert seine Herstellung und Verwendung den Umgang mit ätzenden und reaktiven Chemikalien. [5][6]

• Persönliche Schutzausrüstung (PSA): Beim Umgang mit konzentrierter Schwefelsäure, Ammoniak und Wasserstoffperoxid sind eine geeignete Schutzbrille, säurefeste Handschuhe und ein Laborkittel zwingend erforderlich. Arbeiten sollten in einem gut belüfteten Abzug durchgeführt werden.

• Sichere Handhabung: Bei der Verdünnung von Schwefelsäure muss stets die Säure langsam ins Wasser gegeben werden, niemals umgekehrt, um ein gefährliches Verspritzen zu vermeiden. [1]* Lagerung: Das getrocknete, reine Produkt sollte in einem dicht verschlossenen Gefäß an einem trockenen Ort gelagert werden, um die Aufnahme von Feuchtigkeit zu verhindern. [7]

Referenzen

• Ammoniumcer(IV)-sulfat. (1999, August 26). Chemikalien-Lexikon A. [Link]

• to prepare and standardize 0.1 m solution of ceric ammonium sulphate. (n.d.). The Pharma Guidance. [Link]

• Preparation and Standardization of 0.1 M Ceric Ammonium Sulphate. (2023, November 1). Pharmaguddu. [Link]

• Samal, L. (n.d.). 5. Preparation & standardization of ceric ammonium sulphate. CUTM Courseware. [Link]

• Preparation and Standardization of 0.1M Ceric Ammonium Sulphate. (2025, June 6). PharmaPath. [Link]

• CN113023763A - Preparation method of high-purity cerium ammonium sulfate. (n.d.). Google Patents.

• Blume, R. (1997, Juli). Nachweis von Alkoholen mit Cerammonium-Reagenz. Prof. Blumes Tipp des Monats. [Link]

• Ammoniumcer(IV)-sulfat. (2026, Januar 24). In Wikipedia. [Link]

• Safety Data Sheet: Ammonium cerium(IV) sulphate dihydrate. (2024, March 2). Carl ROTH. [Link]

• Knecht, L.A. (n.d.). OXIDATION OF CERIUM(III) TO CERIUM(IV) USING A MIXTURE OF HOT CONCENTRATED PERCHLORIC AND SULFURIC ACIDS. OSTI.GOV. [Link]

• Cerium Ammonium Nitrate - CAN. (n.d.). Organic Chemistry Portal. [Link]

• Christoffers, J. (n.d.). Ce-katalysierte α-Oxidation von β-Ketoestern mit Luftsauerstoff. [Link]

• Imamoto, T., & Seta, Y. (2015). Synthese du nitrate de cerium (III) ammoniacal par reduction du nitrate de cerium (IV) ammoniacal par l'ammoniac anhydre. ResearchGate. [Link]

• DE68904663T2 - Verfahren zur elektrochemischen oxidation von cer 3+ nach cer 4+ in einer emulsion. (n.d.). Google Patents.

Sources

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• 2. Ammoniumcer(IV)-sulfat – Wikipedia [de.wikipedia.org]
• 3. Ammonium cerium(iv) sulfate | Sigma-Aldrich [sigmaaldrich.com]
• 4. CN113023763A - Preparation method of high-purity cerium ammonium sulfate - Google Patents [patents.google.com]
• 5. pharmaguddu.com [pharmaguddu.com]
• 6. cms.sachsen.schule [cms.sachsen.schule]
• 7. pharmapath.in [pharmapath.in]

Cer(IV)-Ammoniumsulfat in der organischen Synthese: Ein technischer Leitfaden für Forscher

Verfasst von einem Senior Application Scientist

Einleitung

Cer(IV)-Ammoniumsulfat (CAS), oft synonym mit Cer(IV)-Ammoniumnitrat (CAN) verwendet, ist ein anorganisches Salz, das sich als bemerkenswert vielseitiges und wirksames Reagenz in der modernen organischen Synthese etabliert hat.[1][2] Als orange-rote kristalline Verbindung, die in Wasser und verschiedenen organischen Lösungsmitteln löslich ist, fungiert es hauptsächlich als starker Ein-Elektronen-Oxidationsmittel.[1] Sein Standard-Reduktionspotential für das Ce(IV)/Ce(III)-Paar liegt bei etwa 1,61 bis 1,74 V, was ihm eine moderate Oxidationsfähigkeit verleiht, um selektiv bestimmte funktionelle Gruppen zu oxidieren, ohne andere empfindliche Teile von Molekülen zu beschädigen.[1][3] Diese einzigartige Reaktivität, gepaart mit seiner einfachen Handhabung und kommerziellen Verfügbarkeit, hat CAS zu einem unverzichtbaren Werkzeug für Chemiker in der akademischen Forschung und der pharmazeutischen Entwicklung gemacht.

Dieser Leitfaden bietet einen detaillierten Einblick in die grundlegenden Mechanismen, Schlüsselanwendungen und praktischen Protokolle für den Einsatz von Cer(IV)-Ammoniumsulfat und zielt darauf ab, Forschern das Wissen zu vermitteln, um sein Potenzial in ihren Synthesestrategien voll auszuschöpfen.

Kernreaktivität: Der Ein-Elektronen-Transfer-Mechanismus (SET)

Das Herzstück der Reaktivität von CAS ist seine Fähigkeit, als Ein-Elektronen-Oxidationsmittel zu wirken.[2][3][4] Im Gegensatz zu Oxidationsmitteln, die über Zwei-Elektronen-Prozesse (wie Hydrid- oder Sauerstoffatomtransfer) wirken, entzieht das Ce(IV)-Ion dem Substrat ein einzelnes Elektron. Dieser Prozess, bekannt als Single Electron Transfer (SET), erzeugt hochreaktive radikalische Kation-Zwischenprodukte. Diese Zwischenprodukte durchlaufen dann weitere Transformationen wie Deprotonierung, Fragmentierung oder Additionen, um die endgültigen Produkte zu bilden. Die Fähigkeit von CAS, Radikale und radikalische Kationen zu erzeugen, ist der Schlüssel zu seiner einzigartigen Reaktivität und ermöglicht Transformationen, die mit anderen Reagenzien schwer zu erreichen sind.[2]

Abbildung 1: Allgemeiner Mechanismus des Single Electron Transfer (SET), der durch Ce(IV)-Salze vermittelt wird.

Schlüsselanwendungen in der organischen Synthese

Die Fähigkeit von CAS, radikalische Zwischenprodukte zu erzeugen, eröffnet ein breites Spektrum an synthetischen Anwendungen.

Oxidative Spaltung von Schutzgruppen

Eine der am weitesten verbreiteten Anwendungen von CAS ist die entschützende Oxidation, insbesondere für die p-Methoxybenzyl (PMB)-Gruppe, die häufig zum Schutz von Alkoholen und Aminen verwendet wird.[5][6] Die PMB-Gruppe ist unter vielen sauren und basischen Bedingungen stabil, kann aber unter den milden Bedingungen einer CAS-Oxidation selektiv entfernt werden.[6]

Kausale Erklärung: Die Oxidation wird am elektronenreichen p-Methoxybenzolring initiiert. Der SET-Prozess erzeugt ein radikalisches Kation, das sich leicht zu einem stabilisierten Benzylkation fragmentiert. Dieses Kation wird dann durch das Lösungsmittel (typischerweise Wasser in einem Acetonitril-Gemisch) abgefangen, wodurch der geschützte Alkohol oder das Amin freigesetzt und p-Methoxybenzaldehyd als Nebenprodukt gebildet wird.

Selbstvalidierendes Protokoll: Die Reaktion ist oft visuell nachvollziehbar. Die orange-rote Farbe der Ce(IV)-Lösung verblasst zu einer blassgelben oder farblosen Lösung, wenn das Ce(IV) zu Ce(III) reduziert wird, was den Abschluss der Reaktion anzeigt.[1]

Bildung von Kohlenstoff-Kohlenstoff-Bindungen

CAS ist ein wirksames Reagenz zur Förderung der Bildung von C-C-Bindungen durch oxidative radikalische Additionsreaktionen.[1][7][8] Es kann Radikale aus CH-aciden Verbindungen wie 1,3-Dicarbonylverbindungen erzeugen, die sich dann an Alkene oder Arene addieren können.[7][8]

Kausale Erklärung: CAS oxidiert das Enolat oder die CH-acide Verbindung, um ein Kohlenstoff-zentriertes Radikal zu erzeugen. Dieses elektrophile Radikal addiert sich an die Doppelbindung eines Alkens und erzeugt ein neues radikalisches Zwischenprodukt. Dieses kann weiter oxidiert werden, um ein Kation zu bilden, das dann durch Ringschluss oder Abfangen durch ein Nukleophil reagiert, was zur Bildung komplexer Moleküle wie Dihydrofuranen führt.[7][8]

Abbildung 2: Vereinfachter Arbeitsablauf für die CAS-vermittelte oxidative C-C-Bindungsbildung.

Oxidation von Alkoholen und Sulfiden

CAS kann selektiv sekundäre Alkohole zu Ketonen und benzylische Alkohole zu Aldehyden oxidieren.[2][4] Ein entscheidender Vorteil ist, dass diese Oxidationen oft unter milden, neutralen Bedingungen durchgeführt werden können, was eine Alternative zu Reagenzien auf Chrom- oder Manganbasis darstellt.

Darüber hinaus kann CAS in katalytischen Mengen in Verbindung mit einem stöchiometrischen Co-Oxidationsmittel wie Natriumbromat (NaBrO₃) verwendet werden, um Sulfide effizient und selektiv zu Sulfoxiden zu oxidieren.[3][4] Dieser Ansatz minimiert Abfall und vereinfacht die Aufarbeitung.[4]

Kausale Erklärung: Bei der Alkoholoxidation wird angenommen, dass der Mechanismus die Bildung eines Ce(IV)-Alkohol-Komplexes beinhaltet, gefolgt von einem Wasserstoffatomtransfer oder einem SET-Prozess, um das Carbonylprodukt zu erzeugen.[1][9] Bei der Sulfidoxidation oxidiert CAS das Sulfid zu einem radikalischen Kation, das dann mit Wasser reagiert, um das Sulfoxid zu bilden. Das Co-Oxidationsmittel regeneriert das Ce(IV)-Katalysator.

Synthese von heterocyclischen Verbindungen

Die Fähigkeit von CAS, Mehrkomponentenreaktionen zu katalysieren und Ringschlusskaskaden zu initiieren, macht es zu einem wertvollen Werkzeug in der heterocyclischen Chemie.[10] Es wurde erfolgreich in Eintopfsynthesen von biologisch aktiven Gerüsten wie Pyrimidinonen und Chinazolinonen eingesetzt, oft unter umweltfreundlichen Bedingungen.[10]

Praktische Überlegungen und experimentelle Protokolle

Sicherheit und Handhabung

Cer(IV)-Ammoniumsulfat ist ein Oxidationsmittel und sollte mit Vorsicht gehandhabt werden. Es kann Haut-, Augen- und Atemwegsreizungen verursachen.[11][12][13]

• Persönliche Schutzausrüstung (PSA): Tragen Sie immer geeignete Schutzbrillen, Handschuhe und Laborkittel.[11][12][14]

• Handhabung: Vermeiden Sie die Bildung von Staub.[11][12][14] Verwenden Sie das Reagenz in einem gut belüfteten Bereich oder einem Abzug.[11][14]

• Lagerung: An einem kühlen, trockenen, gut belüfteten Ort, entfernt von unverträglichen Substanzen wie starken Reduktionsmitteln oder brennbaren Materialien, lagern.[11][12][14]

• Entsorgung: Entsorgen Sie Abfälle gemäß den örtlichen, staatlichen und bundesstaatlichen Vorschriften.

Detailliertes Protokoll: Entschützung eines PMB-Ethers

Dieses Protokoll beschreibt ein allgemeines Verfahren zur Spaltung eines PMB-Ethers unter Verwendung von CAS.

Materialien:

• PMB-geschützter Alkohol (1,0 mmol)

• Cer(IV)-Ammoniumsulfat (CAS) (2,5 mmol, 2,5 Äquivalente)

• Acetonitril (MeCN)

• Wasser (destilliert)

• Gesättigte wässrige Natriumbicarbonat (NaHCO₃)-Lösung

• Ethylacetat (EtOAc)

• Wasserfreies Natriumsulfat (Na₂SO₄)

• Rundkolben, Magnetrührer, Dünnschichtchromatographie (DC)-Platten

Verfahren:

• Einrichtung der Reaktion: Lösen Sie den PMB-geschützten Alkohol (1,0 mmol) in einem Gemisch aus Acetonitril und Wasser (typischerweise ein Verhältnis von 9:1, 10 mL) in einem Rundkolben. Kühlen Sie die Lösung in einem Eisbad auf 0 °C.

• Zugabe des Reagenzes: Bereiten Sie eine Lösung von CAS (2,5 mmol) in Acetonitril/Wasser vor oder geben Sie das feste CAS portionsweise über 5-10 Minuten direkt zum gerührten Substratgemisch hinzu. Die portionsweise Zugabe hilft, die Reaktionstemperatur zu kontrollieren.

• Reaktionsüberwachung (Selbstvalidierung): Die Reaktion wird bei 0 °C für 30 Minuten bis 2 Stunden gerührt. Der Fortschritt wird durch Dünnschichtchromatographie (DC) überwacht. Ein visueller Hinweis auf den Fortschritt ist das Verblassen der charakteristischen orange-roten Farbe der Ce(IV)-Ionen. Die Reaktion ist abgeschlossen, wenn die Lösung blassgelb wird und die DC-Analyse das vollständige Verschwinden des Ausgangsmaterials anzeigt.

• Aufarbeitung: Verdünnen Sie die Reaktionsmischung mit Wasser (20 mL) und extrahieren Sie das Produkt mit Ethylacetat (3 x 20 mL).

• Waschen und Trocknen: Kombinieren Sie die organischen Extrakte, waschen Sie sie mit gesättigter NaHCO₃-Lösung (20 mL) und anschließend mit Sole (20 mL). Trocknen Sie die organische Schicht über wasserfreiem Na₂SO₄.

• Reinigung: Filtrieren Sie das Trockenmittel ab und konzentrieren Sie das Filtrat unter reduziertem Druck. Reinigen Sie den Rohrückstand mittels Säulenchromatographie auf Kieselgel, um den gewünschten Alkohol zu erhalten.

Hinweis: Bei einigen Substraten, insbesondere bei δ-Lactamen, kann die Bildung eines unerwarteten N-(Hydroxymethyl)-Nebenprodukts auftreten.[5][15] Die Reaktionsbedingungen, wie die Art der Zugabe von CAS, können angepasst werden, um die Bildung des gewünschten entschützten Produkts zu begünstigen.[5][15]

Vergleichende Analyse mit anderen Oxidationsmitteln

Reagenz	Oxidationspotential (vs. NHE)	Typische Anwendungen	Vorteile	Nachteile
CAN/CAS	~1.6 - 1.7 V[1][3]	PMB-Entschützung, C-C-Bindungsbildung, Alkoholoxidation	Mild, hohe Selektivität, einfache Handhabung, visuelle Endpunktanzeige	Erfordert oft wässrige Co-Lösungsmittel, kann aromatische Ringe nitrieren[2]
DDQ	~1.9 V	Entschützung von Benzyl- und PMB-Ethern	Sehr selektiv für elektronenreiche Benzylether	Teuer, hochgiftig, feuchtigkeitsempfindlich
MnO₂	~1.23 V	Oxidation von allylischen/benzylischen Alkoholen	Heterogen (einfache Aufarbeitung), mild	Oft sind große Überschüsse erforderlich, Reaktivität kann variieren
KMnO₄	~1.7 V	Starke Oxidation von Alkoholen, Alkenen, Alkylarenen	Stark, kostengünstig	Geringe Selektivität, kann Substrate überoxidieren, erzeugt MnO₂-Abfall

Fazit

Cer(IV)-Ammoniumsulfat ist ein leistungsstarkes und vielseitiges Oxidationsmittel mit einem breiten Anwendungsspektrum in der organischen Synthese. Seine einzigartige Fähigkeit, Reaktionen über einen Ein-Elektronen-Transfer-Mechanismus zu vermitteln, ermöglicht wichtige Transformationen, einschließlich der Bildung von Kohlenstoff-Kohlenstoff-Bindungen, der Oxidation von funktionellen Gruppen und insbesondere der selektiven Spaltung von Schutzgruppen. Für Forscher und Fachleute in der Arzneimittelentwicklung bietet das Verständnis der kausalen Mechanismen und praktischen Protokolle von CAS die Möglichkeit, komplexe Moleküle effizient und elegant zu konstruieren.[16][17][18] Seine einfache Handhabung, die visuelle Reaktionskontrolle und die relativ milden Bedingungen sichern ihm einen festen Platz im Arsenal des modernen organischen Chemikers.

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Protocols & Analytical Methods

Application Note: Standardisierung von Cer(IV)-ammoniumsulfat-Lösungen

Zusammenfassung

Diese Application Note beschreibt die präzise Herstellung und Standardisierung von 0.1 M Cer(IV)-ammoniumsulfat-Lösungen für den Einsatz in der quantitativen Analytik. Cerimetrische Titrationen bieten aufgrund der hohen chemischen Stabilität des Ce4+ -Ions und des eindeutigen Ein-Elektronen-Übergangs signifikante Vorteile gegenüber der klassischen Permanganometrie. Dieser Leitfaden erläutert die Kausalität der Reagenzienwahl und liefert ein selbstvalidierendes Protokoll basierend auf etablierten Arzneibuch-Standards (USP/Ph. Eur.).

Wissenschaftliche Rationale und Kausalität der Reagenzienwahl

Die Zuverlässigkeit und Präzision einer redoxanalytischen Titration steht und fällt mit der Qualität der Standardisierung. Bei der Cerimetrie müssen spezifische thermodynamische und kinetische Parameter berücksichtigt werden, um systematische Fehler zu vermeiden:

• Wahl des Oxidationsmittels: Cer(IV)-ammoniumsulfat ( (NH4​)4​Ce(SO4​)4​⋅2H2​O ) in schwefelsaurer Lösung ist extrem stabil und zersetzt sich im Gegensatz zu Kaliumpermanganat nicht am Licht oder beim Kochen ([1]). Es unterliegt einer sauberen Ein-Elektronen-Reduktion ( Ce4++e−→Ce3+ ), wodurch störende Zwischenprodukte oder Nebenreaktionen (wie die Oxidation von Chlorid-Ionen) vermieden werden.

• Wahl der Primärstandards: Arsen(III)-oxid ( As2​O3​ ) ist der Goldstandard der Pharmakopöen, da es in höchster Reinheit vorliegt und nicht hygroskopisch ist ([2]). Alternativ kann Natriumoxalat ( Na2​C2​O4​ ) eingesetzt werden. Dies bietet eine weniger toxische Alternative, erfordert jedoch eine thermische Aktivierung (70 °C), um die Zersetzung des Oxalats kinetisch zu beschleunigen ([3]).

• Katalysator-Kausalität (Osmiumtetroxid): Die Redoxreaktion zwischen Ce4+ und As3+ verläuft bei Raumtemperatur kinetisch extrem langsam. Die Zugabe von Osmiumsäure ( OsO4​ ) senkt die Aktivierungsenergie drastisch. Ohne diesen Katalysator würde die Titration keinen scharfen Endpunkt liefern, da die Reaktionsgeschwindigkeit langsamer als die Tropfgeschwindigkeit des Titranten wäre ([2]).

• Indikator-Kausalität (Ferroin): Der 1,10-Phenanthrolin-Eisen(II)-Komplex (Ferroin) ist der ideale Indikator für dieses System. Sein Standard-Redoxpotential ( +1.06 V ) liegt exakt im steilen Sprungbereich der Titrationskurve zwischen dem Analyt-System ( As5+/As3+ , +0.56 V ) und dem Titrant-System ( Ce4+/Ce3+ , +1.44 V ). Dies garantiert einen abrupten und eindeutigen Farbumschlag von Rot nach Blassblau ([1]).

Workflow der Standardisierung

Workflow der Standardisierung von Cer(IV)-ammoniumsulfat.

Quantitative Daten und Stöchiometrie

Die exakte Berechnung des Titers basiert auf den stöchiometrischen Äquivalenten der Primärstandards. Die folgenden Tabellen fassen die kritischen quantitativen Parameter für die Auswertung zusammen.

Tabelle 1: Physikalisch-chemische Eigenschaften der Kernreagenzien

Reagenz	Summenformel	Molare Masse ( g/mol )	Äquivalentgewicht (g/eq)	Funktion
Cer(IV)-ammoniumsulfat	(NH4​)4​Ce(SO4​)4​⋅2H2​O	632.55	632.55	Titrant (Oxidationsmittel)
Arsen(III)-oxid	As2​O3​	197.84	49.46	Primärstandard (USP)
Natriumoxalat	Na2​C2​O4​	134.00	67.00	Primärstandard (Alternativ)

Tabelle 2: Stöchiometrische Äquivalenzen (für 0.1 M Ce(IV)-Lösung)

Primärstandard	Elektronenübergang pro Molekül	Äquivalenz (1 mL 1.0 M Ce(IV) entspricht...)
Arsen(III)-oxid	4 e− ( As3+→As5+ )	0.04946 g As2​O3​
Natriumoxalat	2 e− ( C2​O42−​→2CO2​ )	0.06700 g Na2​C2​O4​

Detaillierte, selbstvalidierende Protokolle

Um höchste analytische Vertrauenswürdigkeit (Trustworthiness) zu gewährleisten, sind die folgenden Protokolle als selbstvalidierende Systeme konzipiert. Systematische Fehler werden durch integrierte Kontrollmechanismen eliminiert:

• Trocknung zur Gewichtskonstanz: Eliminiert Fehler durch adsorbierte Luftfeuchtigkeit.

• Blindwert-Titration (Blank): Kompensiert reduzierende Verunreinigungen in Wasser, NaOH oder H2​SO4​ .

• Präzisionskontrolle: Jede Standardisierung muss in Dreifachbestimmung (n=3) erfolgen. Die relative Standardabweichung (RSD) darf maximal 0.2% betragen.

Protokoll A: Herstellung von 0.1 M Cer(IV)-ammoniumsulfat-Lösung

• Einwaage: 65,0 g Cer(IV)-ammoniumsulfat-Dihydrat analytisch genau abwiegen ([2]).

• Lösung: Das Salz in eine Mischung aus 30 mL konzentrierter Schwefelsäure ( H2​SO4​ ) und 500 mL Reinstwasser überführen. Unter leichtem Erwärmen und Rühren vollständig lösen. Kausalität: Die hohe Säurekonzentration verhindert die Hydrolyse des Ce4+ -Ions zu basischen, unlöslichen Cer-Salzen.

• Auffüllen: Nach dem Abkühlen auf Raumtemperatur die Lösung durch einen Sinterglasfilter filtrieren (falls Trübungen vorhanden sind) und in einem volumetrischen 1000-mL-Messkolben mit Reinstwasser bis zur Marke auffüllen ([2]).

Protokoll B: Standardisierung gegen Arsen(III)-oxid (USP/Ph. Eur. Methode)

• Vorbereitung des Standards: Arsen(III)-oxid für exakt 1 Stunde bei 105 °C trocknen und im Exsikkator abkühlen lassen.

• Einwaage & Lösung: Etwa 0,200 g des getrockneten As2​O3​ auf 0,1 mg genau in einen 500-mL-Erlenmeyerkolben einwiegen. Die Wände des Kolbens mit 25 mL einer 8,0 % (w/v) Natriumhydroxid-Lösung ( NaOH ) abspülen. Schwenken, bis eine klare Lösung von Natriumarsenit entsteht ([2]).

• Ansäuern: 100 mL Reinstwasser hinzufügen. Anschließend vorsichtig 30 mL verdünnte Schwefelsäure zugeben. Kausalität: Die Reaktion erfordert ein stark saures Milieu, um das hohe Redoxpotential des Cer-Systems aufrechtzuerhalten.

• Katalyse & Indikation: 0,15 mL Osmiumsäurelösung ( OsO4​ , 0.25% in 0.1 M H2​SO4​ ) und 0,1 mL Ferroin-Indikatorlösung hinzufügen ([2]).

• Titration: Mit der hergestellten Cer(IV)-Lösung aus einer kalibrierten Bürette titrieren. Die anfänglich rote Lösung schlägt am Äquivalenzpunkt scharf in ein blasses Blau um.

• Blindwert: Das gesamte Protokoll ohne As2​O3​ wiederholen und das verbrauchte Volumen ( VBlank​ ) notieren.

• Berechnung der Molarität ( M ): M=(VTitration​−VBlank​) in mL×0.04946m(As2​O3​) in g​

Protokoll C: Alternative Standardisierung gegen Natriumoxalat (Grünere Methode)

• Vorbereitung: Natriumoxalat ( Na2​C2​O4​ ) für 2 Stunden bei 105 °C trocknen ([3]).

• Einwaage: Etwa 0,260 g exakt in einen 500-mL-Erlenmeyerkolben einwiegen.

• Lösung: In 250 mL Reinstwasser lösen und 7 mL konzentrierte Schwefelsäure hinzufügen ([3]).

• Thermische Aktivierung: Die Lösung auf 70 °C erhitzen. Kausalität: Die Oxidation von Oxalat durch Cer(IV) ist bei Raumtemperatur zu langsam; die thermische Energie überwindet die kinetische Barriere für eine zügige Umsetzung.

• Titration: Unmittelbar im heißen Zustand mit der Cer(IV)-Lösung titrieren, bis eine permanente Farbänderung (oder bei Zugabe von Ferroin der Umschlag nach Blassblau) bestehen bleibt. Die Temperatur darf am Endpunkt 60 °C nicht unterschreiten ([3]).

• Berechnung der Molarität ( M ): M=(VTitration​−VBlank​) in mL×0.06700m(Na2​C2​O4​) in g​

Referenzen

• Title: Preparation and Standardization of 0.1 M Ceric Ammonium Sulphate Source: pharmaguideline.com URL: [Link]

• Title: Cerimetry - Use in Analytical Chemistry Source: grokipedia.com URL: [Link]

Sources

• 1. grokipedia.com [grokipedia.com]
• 2. Preparation and Standardization of 0.1 M Ceric Ammonium Sulphate | Pharmaguideline [pharmaguideline.com]
• 3. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]

Cerimetrie-Titration von Eisen(II) mit Cer(IV)-ammoniumsulfat

Application Note: High-Precision Cerimetric Titration of Iron(II) using Cerium(IV) Ammonium Sulfate

Executive Summary

Cerimetry is a highly robust volumetric redox titration technique that utilizes Cerium(IV) as a potent oxidizing agent. This application note details the quantitative determination of Iron(II) using Cerium(IV) ammonium sulfate (CAS). Designed for researchers, analytical chemists, and drug development professionals, this guide outlines the mechanistic principles, critical parameters, and validated protocols required to achieve high accuracy in pharmaceutical assays and materials analysis (1)[1].

Mechanistic Principles and Causality

Redox Chemistry: The core of cerimetry relies on the single-electron transfer between the strong oxidant Ce(IV) and the reductant Fe(II). Reaction: Ce4++Fe2+→Ce3++Fe3+

Unlike potassium permanganate, which can undergo complex multi-electron reductions and unwanted side reactions with chloride ions, Cerium(IV) reduction is strictly a one-electron process ( Ce4+→Ce3+ ). This single-step reduction eliminates intermediate reactive species, ensuring high stoichiometric fidelity and allowing titrations even in the presence of moderate chloride concentrations (2)[2].

Acidic Medium Causality: The titration must be performed in a strongly acidic environment (typically 1–2 M H2​SO4​ ). This is mechanistically required to prevent the hydrolysis of Ce4+ into insoluble ceric hydroxide ( Ce(OH)4​ ). Furthermore, the formal reduction potential of the Ce4+/Ce3+ couple is highly dependent on the coordinating anion, reaching approximately +1.44 V in 1 M sulfuric acid, which provides the optimal thermodynamic driving force for the oxidation of Iron(II) (1)[1].

Indicator Selection (Ferroin): Ferroin (1,10-phenanthroline iron(II) complex) is the gold standard indicator for this workflow. The causality behind this choice lies in its standard reduction potential (+1.06 V), which perfectly bisects the potentials of the analyte ( Fe3+/Fe2+ , +0.77 V) and the titrant ( Ce4+/Ce3+ , +1.44 V). At the equivalence point, the excess Ce(IV) rapidly oxidizes the red [Fe(Phen)3​]2+ complex to the pale blue [Fe(Phen)3​]3+ complex, providing a highly sensitive and reversible visual endpoint (3)[3].

Experimental Workflow

Self-validating workflow for the standardization and cerimetric titration of Iron(II).

Quantitative Data Summaries

Table 1: Redox Potentials of Relevant Half-Reactions | Half-Reaction | Formal Potential (E°) in 1 M H2​SO4​ | Role in Cerimetry | | :--- | :--- | :--- | | Ce4++e−⇌Ce3+ | +1.44 V | Oxidizing Agent (Titrant) | | [Fe(Phen)3​]3++e−⇌[Fe(Phen)3​]2+ | +1.06 V | Redox Indicator (Ferroin) | | Fe3++e−⇌Fe2+ | +0.77 V | Reducing Agent (Analyte) |

Table 2: Stoichiometric Calculation Parameters | Parameter | Symbol | Unit | Description | | :--- | :--- | :--- | :--- | | Volume of Ce(IV) | VCe​ | mL | Volume of titrant consumed at endpoint | | Molarity of Ce(IV) | MCe​ | mol/L | Standardized concentration of titrant | | Volume of Fe(II) | VFe​ | mL | Initial volume of the analyte sample | | Molarity of Fe(II) | MFe​ | mol/L | Calculated concentration of the analyte |

Self-Validating Experimental Protocols

To ensure trustworthiness and data integrity, the protocol is divided into a standardization phase (System Validation) and an analytical phase (Sample Testing). This self-validating loop ensures that any degradation or concentration shift of the Ce(IV) titrant is accounted for immediately prior to analyzing the unknown sample (4)[4].

Protocol A: Standardization of 0.1 M Cerium(IV) Ammonium Sulfate

Using Ferrous Ammonium Sulfate (FAS) as a highly pure secondary standard.

• Preparation of Standard: Accurately weigh an appropriate amount of Ferrous Ammonium Sulfate to prepare a 0.1 M standard solution. Dissolve directly in 1 M H2​SO4​ to prevent aerial oxidation of Fe(II).

• Aliquot: Pipette exactly 25.00 mL of the standard FAS solution into a 250 mL Erlenmeyer flask.

• Acidification: Add 20 mL of 1 M H2​SO4​ to maintain the low pH required for Ce(IV) stability.

• Indicator Addition: Add 2 drops of 0.025 M Ferroin indicator. The solution will immediately turn a distinct deep red.

• Titration: Titrate with the unstandardized Cerium(IV) ammonium sulfate solution from a 50 mL burette under continuous magnetic stirring.

• Endpoint Detection: Stop the titration the exact moment the solution transitions sharply from red to a persistent pale blue. Record the volume and calculate the exact molarity of the Ce(IV) titrant.

Protocol B: Cerimetric Determination of Iron(II) in an Unknown Sample

This protocol is directly applicable to pharmaceutical assays, such as evaluating the dissolution profile of iron preparations (5)[5].

• Sample Preparation: Pipette 25.00 mL of the unknown Iron(II) analyte solution into a clean 250 mL conical flask.

• Acidification: Add 20 mL of 1 M H2​SO4​ to the flask to inhibit the hydrolysis of the resulting iron(III) species.

• Indicator Addition: Add 1-2 drops of Ferroin indicator (solution turns red).

• Titration: Fill the burette with the standardized 0.1 M Cerium(IV) sulfate solution from Protocol A. Titrate under continuous stirring.

• Endpoint Determination: The endpoint is reached when the color sharply shifts from red to pale blue. Record the volume of titrant used.

Data Analysis and Stoichiometry

Because the reaction between Ce4+ and Fe2+ proceeds in a strict 1:1 molar ratio, the calculation for the unknown Iron(II) concentration is straightforward:

MFe​=VFe​VCe​×MCe​​

Where:

• MFe​ is the molarity of the unknown Iron(II) sample.

• VCe​ is the volume of standardized Cerium(IV) used (in mL).

• MCe​ is the exact molarity of the Cerium(IV) titrant (determined in Protocol A).

• VFe​ is the volume of the Iron(II) sample aliquoted (25.00 mL).

Troubleshooting and Critical Parameters

• Temperature Control: Titrations should be performed between 20-30°C. Elevated temperatures can lead to unwanted side reactions or decomposition of the indicator, while lower temperatures may slow the reaction kinetics, causing premature endpoint reading (1)[1].

• Aerial Oxidation: Iron(II) solutions are highly susceptible to oxidation by atmospheric oxygen. Always prepare Fe(II) standards in acidic media and perform titrations promptly to minimize exposure and prevent artificially low analyte readings.

References

• Grokipedia: Analytical Procedures. Grokipedia.
• Ferrous Ion Estim
• Ferroin | Redox Indic
• Study Notes on Analytical Chemistry. Thinkswap.
• In Vitro Dissolution Profile of Two Commercially Available Iron Prepar

Sources

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Quantitative Analyse mit Cer(IV)-ammoniumsulfat

Quantitative Analysis with Cerium(IV) Ammonium Sulfate (Cerimetry): Application Note & Protocol

Executive Summary

Cerimetry is a highly robust and precise volumetric analytical technique grounded in the redox chemistry of the Cerium(IV)/Cerium(III) couple. This application note details the use of Cerium(IV) ammonium sulfate (CAS), (NH4​)4​[Ce(SO4​)4​]⋅2H2​O , as a potent oxidizing titrant. Designed for analytical researchers and drug development professionals, this guide outlines the mechanistic rationale, standardized self-validating protocols, and data interpretation required for the quantitative analysis of reducing agents such as Iron(II), ascorbic acid, and various pharmaceutical active ingredients.

Mechanistic Insights & Experimental Causality

To ensure a self-validating experimental system, it is critical to understand the causality behind the reagent selection and environmental conditions:

• Selection of Cerium(IV) Ammonium Sulfate (CAS): While various Cerium(IV) salts exist, CAS is the preferred titrant because it exhibits superior aqueous solubility and ease of handling compared to anhydrous ceric sulfate[1]. This prevents erratic titrant concentration fluctuations during preparation and storage.

• The Role of the Acidic Medium: The titration must be conducted in a strongly acidic environment (typically 0.5–1.0 M H2​SO4​ ). This serves a dual purpose. First, it prevents the hydrolysis and subsequent polymerization of Ce4+ ions into insoluble basic salts[1]. Second, the formal redox potential of the Ce4+/Ce3+ couple is heavily modulated by the acid used. In sulfuric acid, Ce4+ forms stable sulfate and bisulfate complexes (e.g., [Ce(H2​O)6​(HSO4​)3​]+ ), which lowers the formal potential to approximately +1.44 V (compared to +1.70 V in non-complexing perchloric acid)[2][3]. This modulation provides a controlled, stable oxidizing power ideal for analytical precision.

• Ferroin as the Optimal Indicator: Ferroin, a complex of iron(II) and 1,10-phenanthroline ( [Fe(o-phen)3​]2+ ), is the gold-standard indicator for cerimetry. The causality for this choice lies in its standard reduction potential of +1.06 V in 1 M H2​SO4​ [4]. This potential perfectly bisects the steep potentiometric jump at the equivalence point between the analyte (e.g., Fe2+ , E∘=+0.77 V) and the titrant ( Ce4+ , E∘=+1.44 V). The oxidation of ferroin yields a sharp, reversible color change from deep red to pale blue[4].

Workflow & Signaling Diagram

Workflow of Cerimetric Titration highlighting the redox pathway and endpoint detection.

Experimental Protocols

Protocol A: Preparation of 0.1 M Cerium(IV) Ammonium Sulfate Solution

Self-Validation Check: The solution must remain perfectly clear. Turbidity indicates insufficient acid concentration, leading to cerium hydrolysis. If turbid, the solution must be discarded and the acid concentration verified.

• Weighing: Accurately weigh approximately 65.0 g of analytical-grade Cerium(IV) ammonium sulfate dihydrate[1].

• Acidification: Transfer the salt to a 1 L volumetric flask containing a pre-mixed, cooled solution of 30 mL concentrated H2​SO4​ in 500 mL of distilled water[1].

• Dissolution: Swirl continuously. Gentle heating may be applied if dissolution is slow, but the solution must be cooled to room temperature afterward.

• Dilution: Make up the volume to 1000 mL with distilled water. Filter through a fine sintered-glass crucible if any insoluble impurities are present.

Protocol B: Standardization against Ferrous Ammonium Sulfate (FAS)

CAS is not a primary standard; its exact molarity must be determined empirically against a stable reference[5].

• Primary Standard Prep: Accurately weigh ~1.0 g of primary-standard grade Ferrous Ammonium Sulfate hexahydrate (FAS) into a 250 mL conical flask[5].

• Solvent Addition: Dissolve the FAS in 25 mL of 1 M H2​SO4​ and dilute with 50 mL of distilled water[5].

• Indicator: Add 2-3 drops of 0.025 M Ferroin indicator solution. The solution will immediately turn deep red.

• Titration: Titrate with the prepared CAS solution from a 50 mL burette until the color sharply transitions from red to a pale greenish-blue[5].

• Calculation: Calculate the exact molarity ( MCAS​ ) using the 1:1 stoichiometric ratio:

  MCAS​=MWFAS​×VCAS​mFAS​​

  (Where MWFAS​=392.14 g/mol and VCAS​ is the volume of titrant in Liters).

Protocol C: Quantitative Assay of Iron(II) in Pharmaceutical Formulations

• Sample Prep: Crush and accurately weigh a portion of the tablet powder equivalent to ~0.2 g of Iron(II).

• Extraction: Add 20 mL of 1 M H2​SO4​ , swirl for 10 minutes to extract the active ingredient, and filter if excipients remain insoluble.

• Titration: Add 2 drops of Ferroin indicator and titrate with the standardized 0.1 M CAS solution to the pale blue endpoint.

• Quantification: 1.0 mL of 0.1 M CAS is equivalent to 5.584 mg of Fe2+ .

Quantitative Data Presentation

Table 1: Redox Potentials of Relevant Half-Reactions in Cerimetry

Redox Couple	Medium	Formal Potential (V vs. SHE)	Significance
Ce4++e−⇌Ce3+	1 M HClO4​	+1.70 V	High oxidizing power, non-complexing medium
Ce4++e−⇌Ce3+	1 M H2​SO4​	+1.44 V	Standard cerimetry conditions[2]
[Fe(o-phen)3​]3++e−⇌[Fe(o-phen)3​]2+	1 M H2​SO4​	+1.06 V	Ferroin indicator transition[4]
Fe3++e−⇌Fe2+	1 M H2​SO4​	+0.68 V	Analyte oxidation (sulfate complexed)

Table 2: Equivalence Factors for Common Analytes (using 0.1 M CAS)

Analyte	Formula	Molecular Weight ( g/mol )	Stoichiometry (Analyte:Ce)	1 mL 0.1 M CAS Equivalent
Iron(II)	Fe2+	55.84	1:1	5.584 mg
Ascorbic Acid	C6​H8​O6​	176.12	1:2	8.806 mg
Ferrous Fumarate	C4​H2​FeO4​	169.90	1:1	16.990 mg

References

• Cerimetry - Grokipedia. 1

• Application Notes & Protocol: Cerium(IV) Sulfate Titration of Iron(II) - BenchChem. 5

• Ferroin - Wikipedia. 4

• Redox potential of the Ce(IV)/Ce(III) couple in sulfuric acid - BenchChem. 2

• Redox potentials and kinetics of the Ce3+/Ce4+ redox reaction and solubility of cerium sulfates in sulfuric acid solutions - ResearchGate. 3

Sources

• 1. grokipedia.com [grokipedia.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Ferroin - Wikipedia [en.wikipedia.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Advanced Kinetic Studies and Mechanistic Profiling Using Cerium(IV) Ammonium Sulfate

Executive Summary

Cerimetry, the analytical and kinetic application of Cerium(IV) salts, is a foundational technique in redox chemistry, pharmaceutical profiling, and polymer science[1]. Cerium(IV) ammonium sulfate (CAS) is a highly potent, one-electron oxidizing agent utilized extensively to elucidate the oxidative degradation pathways of active pharmaceutical ingredients (APIs), the metabolic oxidation of amino acids, and the initiation of redox polymerization[2][3][4].

This application note provides a comprehensive, self-validating framework for designing, executing, and analyzing kinetic studies using CAS. By integrating mechanistic theory with rigorous experimental controls, this guide empowers researchers to extract highly accurate thermodynamic and kinetic parameters.

Mechanistic Framework & Chemical Causality

To design a robust kinetic study, one must understand the causality behind the chemical environment. Ce(IV) oxidation kinetics are highly dependent on the acidic medium and the formation of intermediate complexes[5][6].

The Causality of the Acidic Medium: Kinetic studies with CAS are predominantly conducted in highly acidic environments (typically ≥0.5 M H2​SO4​ ). This is not merely to provide protons for the reaction; sulfuric acid actively prevents the hydrolysis of Ce4+ into insoluble ceric hydroxide[1][5]. Furthermore, the sulfate and bisulfate ions act as stabilizing ligands, forming the highly reactive species [CeIV(H2​O)6​(HSO4​)3​]+ [5]. This specific coordination environment is critical for ensuring reproducible electron transfer rates.

The Inner-Sphere Electron Transfer Mechanism: The oxidation of organic substrates (e.g., amino acids, alcohols, or pyridine derivatives) by Ce(IV) typically proceeds via an inner-sphere mechanism[6][7].

• Complexation: The substrate rapidly displaces a water or bisulfate ligand to form a Ce(IV)-Substrate coordination complex[5][6].

• Rate-Determining Step (RDS): A slow, unimolecular intramolecular electron transfer occurs within the complex, reducing Ce(IV) to the colorless Ce(III) and generating a substrate free radical[7].

• Radical Consumption: The highly reactive free radical is instantly oxidized by a second Ce(IV) ion to yield the final oxidation products[7].

Mechanistic pathway of Ce(IV) one-electron oxidation via complex formation.

Quantitative Data: Substrate Oxidation Profiles

Depending on the substrate's reactivity, Ce(IV) kinetics can be monitored either titrimetrically (using a ferroin indicator) or spectrophotometrically (tracking the disappearance of Ce(IV) absorbance at ~320 nm)[2][4]. Transition metal catalysts, such as Ru(III) or Ag(I), are frequently introduced to accelerate the oxidation of highly stable substrates[7][8].

Table 1: Summary of Ce(IV) Oxidation Methodologies for Various Substrates

Target Substrate	Application Area	Catalyst	Acidic Medium	Detection Method	Analytical Signal
L-Methionine	Amino Acid Profiling	None	H2​SO4​	Titrimetric	Ferroin Indicator[2]
L-Glutamine	Amino Acid Profiling	Ag(I)	HClO4​	Spectrophotometric	UV-Vis Absorbance[7]
Fumaric Acid	Organic Acid Oxidation	Ru(III)	H2​SO4​	Titrimetric	Ferroin Indicator[8]
Erdosteine	API Quality Control	None	H2​SO4​	Spectrophotometric	320 nm (Direct)[4]
Atenolol / Timolol	API Quality Control	None	H2​SO4​	Spectrophotometric	510 nm (Indirect via MO)[9]

Self-Validating Experimental Protocols

To guarantee trustworthiness, the following protocols are designed as self-validating systems . By employing pseudo-first-order conditions and rigorous standardization, any deviation from expected chemical behavior immediately flags experimental errors, preventing the collection of artifactual data.

Protocol A: Reagent Preparation and Standardization

Causality: Ce(IV) solutions can undergo slow degradation or micro-precipitation over time[10]. Standardizing the stock against a primary standard establishes an absolute baseline concentration, serving as the anchor for all kinetic calculations[1][2].

• Stock Preparation: Dissolve an accurately weighed amount of Cerium(IV) ammonium sulfate in 1.0 M H2​SO4​ to achieve a nominal concentration of 0.1 M [2]. Allow the solution to stabilize overnight.

• Standardization: Pipette a 10.0 mL aliquot of the Ce(IV) stock into an Erlenmeyer flask. Add 10 mL of 1.0 M H2​SO4​ .

• Titration: Add 2-3 drops of ferroin indicator. Titrate against a freshly prepared, standard 0.1 M Ferrous Ammonium Sulfate (FAS) solution until the color sharply transitions from pale yellow/green to a stable reddish-orange[1][2].

• Validation Check: Calculate the exact molarity of the Ce(IV) stock. If the calculated molarity deviates by more than 5% from the nominal weight-based molarity, discard and prepare a fresh stock to ensure reagent purity.

Protocol B: Spectrophotometric Kinetic Measurement

Causality: To simplify the complex bimolecular rate law into a manageable equation, the reaction is driven under pseudo-first-order conditions by maintaining the substrate concentration at a massive excess ( ≥10× the Ce(IV) concentration)[2]. This ensures the substrate concentration remains effectively constant, isolating the rate dependence entirely on the decay of Ce(IV).

• Reaction Mixture Prep: In a temperature-controlled water bath (e.g., 25.0±0.1∘C ), equilibrate separate flasks containing the substrate solution, the acid medium ( H2​SO4​ ), and any required catalysts.

• Initiation: Rapidly inject the standardized Ce(IV) solution into the substrate mixture to achieve a final Ce(IV) concentration of approximately 2.0×10−4 M [7]. Start the timer immediately.

• Kinetic Tracking: Transfer an aliquot to a quartz cuvette. Measure the absorbance at λmax​≈320 nm (the absorption maximum for Ce(IV) in sulfuric acid) at regular intervals using a UV-Vis spectrophotometer equipped with a thermostatic cell holder[4].

• Self-Validation (The Linearity Check): Plot ln(Absorbance) versus time. Because the system is under pseudo-first-order conditions, this plot must yield a straight line. If the plot exhibits curvature, the pseudo-first-order assumption has failed (indicating product inhibition, radical recombination, or insufficient substrate excess), and the run must be aborted and redesigned.

Step-by-step experimental workflow for Ce(IV) kinetic spectrophotometry.

Data Analysis & Thermodynamic Derivations

Once the self-validating linearity check is passed, the pseudo-first-order rate constant ( kobs​ ) is extracted directly from the negative slope of the ln(Absorbance) vs. time plot.

To achieve a complete mechanistic profile, the kinetic protocol must be repeated across a minimum of four different temperatures (e.g., 293 K, 298 K, 303 K, 308 K). The temperature-dependent rate constants are then applied to the Eyring Equation :

ln(Tkobs​​)=−RΔH‡​⋅T1​+ln(hkB​​)+RΔS‡​

• Enthalpy of Activation ( ΔH‡ ): Derived from the slope of the Eyring plot. A positive value confirms the endothermic nature of the transition state complex formation[7].

• Entropy of Activation ( ΔS‡ ): Derived from the y-intercept. A highly negative ΔS‡ indicates a highly ordered, rigid transition state—strongly corroborating the inner-sphere complexation mechanism prior to the electron transfer[6][7].

References

• A kinetic and mechanistic study on the oxidation of l-methionine and N-acetyl l-methionine by cerium(IV) in sulfuric acid medium. Arabian Journal of Chemistry.
• MASTER - OSTI.GOV. OSTI.GOV.
• Redox polymerization. Progress in Polymer Science.
• Cerimetry - Grokipedia. Grokipedia.
• Silver(I) Catalysis for Oxidation of L-Glutamine By Cerium(IV) in Perchlorate Solutions: Kinetics and Mechanistic Approach. Austin Publishing Group.
• Ruthenium(III) Catalyzed Oxidation of Fumaric Acid by Cerium(IV): A Kinetic and Mechanistic. Asian Journal of Chemistry.
• Unveiling the Cerium(III)/(IV) Structures and Charge-Transfer Mechanism in Sulfuric Acid. NIH.
• Kinetics and Mechanistic Study of Oxidation of Pyridine Derivative by Cerium(IV) in Aqueous Perchloric Acid. Assiut University.
• Oxidation of cyclic alcohols by cerium(IV) in acidic medium in the presence of iridium(III) chloride. ResearchGate.
• (PDF) Multiple green spectroscopic methods for erdosteine determination in bulk and dosage form with extensive greenness evaluation. ResearchGate.
• (PDF) Cerimetric determination of four antihypertensive drugs in pharmaceutical preparations. ResearchGate.

Sources

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• 7. Silver(I) Catalysis for Oxidation of L-Glutamine By Cerium(IV) in Perchlorate Solutions: Kinetics and Mechanistic Approach [austinpublishinggroup.com]
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• 9. researchgate.net [researchgate.net]
• 10. osti.gov [osti.gov]

Application Notes &amp; Protocols: The Mechanism and Application of Cerium(IV) Ammonium Sulfate in Organic Oxidation

Executive Summary

Cerium(IV) ammonium sulfate, (NH₄)₄Ce(SO₄)₄·2H₂O, is a robust and highly efficient single-electron oxidizing agent with significant utility in synthetic organic chemistry. As a potent one-electron oxidant, its chemistry is characterized by the generation of radical or radical cation intermediates from neutral organic molecules.[1][2] This application note provides an in-depth exploration of the mechanistic principles governing oxidations with cerium(IV) ammonium sulfate (CAS). We will dissect the core single-electron transfer (SET) pathway, examine its application in key functional group transformations such as the oxidation of alcohols, and present detailed, field-proven protocols for both stoichiometric and catalytic use. Furthermore, this guide includes protocols for quantitative analysis via cerimetry, comprehensive safety and handling procedures, and a troubleshooting guide to empower researchers in drug development and synthetic chemistry to leverage this versatile reagent with confidence and precision.

Introduction to Cerium(IV) as an Oxidant

The Ce(IV)/Ce(III) Redox Couple

The efficacy of cerium(IV) salts as oxidants stems from the high reduction potential of the Ce(IV)/Ce(III) couple, which is approximately +1.44 V in 1 M H₂SO₄. This positions Ce(IV) as a powerful oxidizing agent capable of reacting with a wide array of organic functional groups.[3] Unlike multi-electron oxidants, Ce(IV) typically participates in reactions by abstracting a single electron from the substrate, a mechanistic feature that defines its reactivity and allows for controlled oxidation pathways.[1]

Cerium(IV) Ammonium Sulfate (CAS)

Cerium(IV) ammonium sulfate is a yellow-orange crystalline solid. It is often preferred over other cerium(IV) salts, such as cerium(IV) ammonium nitrate (CAN), for certain applications due to its high stability in sulfuric acid solutions, even when heated.[4] This stability makes it an excellent reagent for reactions requiring prolonged heating and for use as a primary standard in quantitative analysis (cerimetry).[4][5] The sulfate ligands are less prone to participating in side reactions compared to the nitrate ligands in CAN, which can sometimes lead to unwanted nitration products.[6]

Property	Value
Chemical Formula	(NH₄)₄Ce(SO₄)₄·2H₂O
CAS Number	10378-47-9[7][8]
Molar Mass	632.55 g/mol
Appearance	Yellow to orange crystalline powder
Oxidation State	Ce(+4)
Key Characteristic	Powerful one-electron oxidant[1][9]

Core Oxidation Mechanism

The unifying principle in the oxidation of organic compounds by CAS is the Single-Electron Transfer (SET) mechanism. This process involves the transfer of a single electron from the highest occupied molecular orbital (HOMO) of the organic substrate to the Ce(IV) center, which is concurrently reduced to Ce(III).

The Single-Electron Transfer (SET) Pathway

The initial and often rate-determining step is the formation of a substrate radical cation.[1][2] This highly reactive intermediate can then undergo several subsequent transformations, including proton loss, reaction with nucleophiles, or further oxidation to generate a stable product. The choice of solvent is critical; solvents like acetic acid and acetonitrile are commonly used as they are relatively resistant to oxidation themselves.[1]

Caption: General Single-Electron Transfer (SET) mechanism.

Inner-Sphere Complexation

In the oxidation of substrates containing heteroatoms with lone pairs, such as alcohols, an inner-sphere mechanism is often operative. This pathway begins with the formation of a coordination complex between the alcohol and the Ce(IV) center.[1] This pre-equilibrium step brings the oxidant and substrate into close proximity, facilitating the subsequent intramolecular electron transfer and fragmentation to yield the product. Kinetic studies on alcohol oxidation often show a Michaelis-Menten type behavior, which is indicative of such complex formation.[10]

Influence of the Reaction Medium

The nature of the acidic medium significantly influences the active Ce(IV) species. In sulfuric or nitric acid, various sulfato or nitrato complexes of cerium can exist. At higher concentrations of Ce(IV), the formation of less reactive dimeric species, such as [Ce-O-Ce]⁶⁺, can occur, which may lead to a decrease in the observed reaction rate.[10][11] This is a crucial consideration for experimental design and kinetic modeling.

Application in Functional Group Transformations

Oxidation of Alcohols to Carbonyls

One of the most valuable applications of CAS is the oxidation of alcohols. Primary alcohols are typically oxidized to aldehydes, while secondary alcohols yield ketones.[9][11] The reaction is clean and efficient for a wide range of substrates, including benzylic and allylic alcohols.

Mechanism: The oxidation proceeds via the formation of a Ce(IV)-alcohol complex, which then undergoes homolytic cleavage of the C-H bond on the carbinol carbon through a single-electron transfer. This generates a carbon-centered radical, Ce(III), and a proton.[10] The resulting radical is rapidly oxidized by a second equivalent of Ce(IV) to form the final carbonyl compound.

Caption: Mechanism for the oxidation of a secondary alcohol.

Protocol 4.1.1: General Protocol for the Oxidation of a Secondary Alcohol

This protocol describes the oxidation of 1-phenylethanol to acetophenone as a representative example.

Materials:

• Cerium(IV) ammonium sulfate dihydrate ((NH₄)₄Ce(SO₄)₄·2H₂O)

• 1-Phenylethanol

• Sulfuric Acid (1 M)

• Acetonitrile

• Ethyl acetate

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask, magnetic stirrer, reflux condenser

Procedure:

• Reagent Preparation: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 2.2 equivalents of cerium(IV) ammonium sulfate in a 1:1 mixture of acetonitrile and 1 M sulfuric acid (e.g., 20 mL total). Stir until a clear orange solution is formed.

• Reaction Setup: Place the flask in a water bath maintained at 50 °C.

• Substrate Addition: Dissolve 1.0 equivalent of 1-phenylethanol in a minimal amount of acetonitrile (e.g., 5 mL) and add it dropwise to the stirred Ce(IV) solution over 5 minutes.

• Reaction Monitoring: The reaction progress can be monitored by Thin Layer Chromatography (TLC), eluting with a 4:1 hexane:ethyl acetate mixture. The disappearance of the starting material and the appearance of the more polar acetophenone spot indicates reaction progression. The solution color will also fade from orange to pale yellow as Ce(IV) is consumed.

• Work-up: After the reaction is complete (typically 1-2 hours), cool the mixture to room temperature. Quench the reaction by slowly adding saturated NaHCO₃ solution until effervescence ceases.

• Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 20 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure. The crude product can be further purified by flash column chromatography if necessary.

Expected Outcome: High yield (>90%) of acetophenone. The self-validating nature of this protocol lies in the observable color change and the clear separation of product from starting material on TLC.

Advanced Protocols: Catalytic Oxidation

For improved atom economy and sustainability, CAS can be used in catalytic amounts in conjunction with a stoichiometric co-oxidant. The co-oxidant's role is to re-oxidize the Ce(III) generated in the reaction back to the active Ce(IV) state, thus turning over the catalytic cycle. Sodium bromate (NaBrO₃) is a common and effective co-oxidant for this purpose.[3][12]

Caption: Workflow for a CAS-catalyzed oxidation cycle.

Protocol 5.1.1: Catalytic Oxidation of an Alcohol using CAS/NaBrO₃

Materials:

• Cerium(IV) ammonium sulfate dihydrate (0.1 equivalents)

• Sodium bromate (NaBrO₃) (1.5 equivalents)

• Substrate (e.g., Benzyl alcohol, 1.0 equivalent)

• Acetonitrile/Water solvent mixture (e.g., 3:1)

Procedure:

• Setup: To a solution of the alcohol in the acetonitrile/water solvent, add cerium(IV) ammonium sulfate (10 mol%).

• Co-oxidant Addition: Add sodium bromate in one portion.

• Reaction: Stir the mixture at room temperature or with gentle heating (e.g., 40-50 °C).

• Monitoring & Work-up: Monitor the reaction by TLC. Upon completion, perform an aqueous work-up similar to Protocol 4.1.1, ensuring to quench any residual bromate with a reducing agent like sodium sulfite solution before extraction.

Quantitative Analysis: Cerimetry

The stability of acidic CAS solutions makes it an excellent titrant for determining the concentration of various reducing agents.[4] This process, known as cerimetry, is a highly accurate form of redox titration.[5] Standardizing the CAS solution against a primary standard like ferrous ammonium sulfate (FAS) is a critical first step.

Protocol 6.1.1: Standardization of a CAS Solution using Ferrous Ammonium Sulfate (FAS)

Principle: Ce(IV) oxidizes Fe(II) to Fe(III) in a 1:1 stoichiometric ratio. The endpoint is detected using a redox indicator like ferroin, which changes color from red to pale blue. Reaction: Ce⁴⁺ + Fe²⁺ → Ce³⁺ + Fe³⁺

Materials:

• CAS solution (approx. 0.1 M in 1 M H₂SO₄)

• Ferrous ammonium sulfate hexahydrate (FAS), primary standard grade

• Sulfuric acid (1 M)

• Ferroin indicator solution

Procedure:

• Prepare Standard: Accurately weigh approximately 1.0 g of FAS into a 250 mL conical flask.[5]

• Dissolve: Add 25 mL of 1 M sulfuric acid and swirl to dissolve, then dilute with 50 mL of distilled water.[5]

• Add Indicator: Add 2-3 drops of ferroin indicator. The solution will turn reddish-orange.

• Titrate: Titrate the FAS solution with the prepared CAS solution from a burette. The endpoint is reached when the color sharply changes from red to a persistent pale blue.[5]

• Calculate: Calculate the exact molarity of the CAS solution based on the mass of FAS used and the volume of titrant consumed. Perform the titration in triplicate for accuracy.

Safety & Handling

Cerium(IV) ammonium sulfate is an oxidizing agent and requires careful handling. Adherence to standard laboratory safety practices is mandatory.

Hazard Category	Precaution and Action	Reference
Inhalation	Avoid breathing dust. Use only in a well-ventilated area or fume hood. If inhaled, move to fresh air.	[8][13]
Skin Contact	Causes skin irritation. Wear protective gloves and clothing. If contact occurs, wash with plenty of soap and water.	[7][13]
Eye Contact	Causes serious eye irritation. Wear safety goggles or a face shield. If in eyes, rinse cautiously with water for several minutes.	[8][13]
Fire/Explosion	Oxidizer. May form combustible dust concentrations in air. Keep away from heat and sources of ignition.	[7][13]
Storage	Store locked up in a cool, dry, well-ventilated place. Keep container tightly closed.	[8][13]
Disposal	Dispose of contents/container to an approved waste disposal plant.	[13]

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Reaction is sluggish or incomplete	1. Reagent degradation. 2. Insufficient temperature. 3. Formation of unreactive Ce(IV) dimers.	1. Use fresh CAS or standardize the solution (Protocol 6.1.1). 2. Gently increase the reaction temperature. 3. Perform the reaction at a lower concentration of CAS.
Low yield of desired product	1. Over-oxidation to byproducts (e.g., carboxylic acids from aldehydes). 2. Inefficient work-up/extraction.	1. Monitor the reaction carefully by TLC and stop it once the starting material is consumed. 2. Ensure the aqueous layer is thoroughly extracted; adjust pH if the product is acidic/basic.
Inconsistent results in catalytic reactions	1. Deactivation of the catalyst. 2. Co-oxidant is not effective or has degraded.	1. Ensure the reaction medium is free of catalyst poisons. 2. Use fresh, high-purity co-oxidant.

References

• Cerium(IV) ammonium sulfate dihydrate - SAFETY DATA SHEET. (2009, September 26).
• Cerium(IV) ammonium sulfate dihydrate - SAFETY DATA SHEET. (2024, February 8).
• Ammonium cerium(IV) sulfate dihydrate - Safety Data Sheet. (2026, January 17). ChemicalBook.
• Safety Data Sheet: Ammonium cerium(IV) sulphate dihydrate. (2025, March 31). Carl ROTH.
• SDS Ammonium Cerium(IV) Sulfate 1129. ECP Labchem.
• Studies on Oxidation of Alcohols by Cerium (IV)-Dimer in Aqueous Nitric Acid. (n.d.).
• Oxidation of Industrially Important Alcohols by Ce(IV) in H2SO4–A Kinetic Approach. (n.d.).
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• 13. fishersci.com [fishersci.com]

Advanced Application Note: Cerium(IV) Ammonium Sulfate (Cer(IV)-ammoniumsulfat) as an Initiator in Graft Copolymerization

Introduction and Scope

Cerium(IV) ammonium sulfate (CAS), commonly referred to in German literature as Cer(IV)-ammoniumsulfat , is a highly efficient, one-electron oxidant used extensively as a redox initiator in polymer chemistry[1]. Unlike thermal initiators (e.g., AIBN or benzoyl peroxide) that generate free radicals uniformly in solution, CAS selectively targets specific functional groups—such as the hydroxyls (-OH) on polysaccharides (starch, cellulose) or amines (-NH₂) on proteins (silk fibroin)—to generate macroradicals directly on the polymer backbone[1][2].

This application note provides researchers and drug development professionals with a comprehensive, self-validating methodology for utilizing CAS in the graft copolymerization of vinyl monomers, ensuring high grafting efficiency while suppressing unwanted homopolymerization.

Mechanistic Principles and Causality

The superiority of Cer(IV)-ammoniumsulfat lies in its stoichiometric and spatial control over radical formation. The initiation process is a redox-driven, single-electron transfer reaction[1].

• Chelation: The Ce⁴⁺ ion first forms a chelate complex with the electron-rich functional groups (e.g., the C2-C3 glycol groups of a polysaccharide).

• Redox Cleavage: This complex undergoes disproportionation. The Ce⁴⁺ is reduced to Ce³⁺, releasing a proton (H⁺) and leaving behind a highly reactive free radical directly localized on the polymer backbone.

• Propagation: This macroradical acts as the initiation site for the vinyl monomer (e.g., Methyl Methacrylate, MMA), allowing the graft chain to propagate.

By localizing the primary radical on the substrate rather than in the bulk solvent, CAS drastically reduces the formation of independent homopolymers, a common failure point in standard free-radical grafting.

Mechanism of Ce(IV)-initiated graft copolymerization via single-electron transfer.

Experimental Protocol: Grafting MMA onto Polysaccharides

The following protocol details the grafting of a vinyl monomer onto a polysaccharide backbone (e.g., starch or acacia gum) using CAS[3].

Reagents Required

• Substrate: Polysaccharide (e.g., Starch, Acacia Gum)

• Monomer: Methyl Methacrylate (MMA) or Ethyl Methacrylate (EMA) – Must be washed with 5% NaOH to remove thermal inhibitors prior to use.

• Initiator: Cerium(IV) ammonium sulfate (CAS)

• Acidifier: 1M Sulfuric Acid (H₂SO₄) or Nitric Acid (HNO₃)

• Quenching/Washing Solvents: Methanol, Acetone

Step-by-Step Methodology

• Substrate Swelling: Disperse 1.0 g of the polysaccharide in 50 mL of distilled water in a 250 mL three-necked round-bottom flask. Stir for 15 minutes at room temperature.

  • Causality: Swelling expands the polymer matrix, making the buried -OH groups sterically accessible to the bulky Ce⁴⁺ ions.

• Acidification: Add the required volume of dilute H₂SO₄ to achieve a final acid concentration of ~0.04 M.

  • Causality: CAS exists as a complex salt. Acidification is critical to prevent the hydrolysis of Ce⁴⁺ into inactive ceric hydroxide complexes, maintaining the required redox potential[1].

• Monomer Addition & Deoxygenation: Add the purified vinyl monomer (e.g., 0.066 mol/dL). Seal the flask and purge the system with high-purity Nitrogen (N₂) gas for 30 minutes.

  • Causality: Molecular oxygen acts as a potent radical scavenger. Purging ensures macroradicals propagate with the monomer rather than forming unreactive peroxyl radicals[1].

• Initiator Injection: Heat the water bath to the target temperature (50 °C). Inject the CAS solution (e.g., 1.5 mM final concentration) via a syringe through a rubber septum[3].

• Polymerization: Allow the reaction to proceed under continuous stirring and N₂ atmosphere for 3 to 4 hours.

• Quenching: Arrest the polymerization by adding an excess of Methanol (or a hydroquinone solution).

  • Causality: Methanol instantly precipitates the polymer and collapses the macroradical chains, halting any further propagation[3].

• Purification (Crucial Step): Filter the precipitate. Transfer the crude product to a Soxhlet extractor and reflux with Acetone for 24 hours.

  • Causality: Acetone selectively dissolves the PMMA homopolymer but cannot dissolve the grafted polysaccharide. This ensures that subsequent gravimetric analysis measures only covalently bonded grafts, not physically entangled homopolymers[3].

Step-by-step experimental workflow for Ce(IV)-initiated graft copolymerization.

Quantitative Data & Optimization

The efficiency of CAS-initiated polymerization is highly sensitive to reaction conditions. The table below summarizes the optimal parameters and the mechanistic rationale behind them, synthesized from kinetic studies on natural gums and starches[3].

Parameter	Range Tested	Optimal Condition	Mechanistic Rationale
Temperature	30 – 70 °C	50 °C	Balances the activation energy required for chelate dissociation against the rate of premature chain termination. Above 60 °C, homopolymerization dominates[3].
CAS Concentration	0.5 – 5.0 mM	~1.0 - 1.5 mM	Excess Ce(IV) acts as a primary radical terminator (oxidative termination), prematurely capping growing chains and reducing overall yield[3].
Acid (H₂SO₄)	0.01 – 0.1 M	0.037 M	Prevents the hydrolysis of Ce(IV) while maintaining the structural integrity of the polysaccharide backbone.
Reaction Time	1 – 6 hours	3.5 hours	Allows complete monomer conversion. Extended times lead to degradative chain transfer and backbone hydrolysis.

Establishing a Self-Validating System

To ensure the integrity of the protocol, the experimental workflow must be self-validating. A successful graft copolymerization is confirmed through a triangulation of gravimetric, spectroscopic, and thermal data.

Gravimetric Diagnostic Check

After exhaustive Soxhlet extraction, dry the purified copolymer to a constant weight. Calculate the following metrics:

• Grafting Yield (GY %) = [(Wg​−W0​)/W0​]×100

• Grafting Efficiency (GE %) = [(Wg​−W0​)/Wm​]×100

  (Where W0​ = initial substrate weight, Wg​ = grafted substrate weight, Wm​ = total monomer weight).

Self-Validation Rule: If the GY is high but the GE is low, the system is favoring homopolymerization. This diagnostic failure indicates either an excess of CAS initiator (causing bulk initiation) or insufficient initial swelling of the substrate[3].

Spectroscopic Validation (FTIR)

Perform FTIR analysis on the Soxhlet-extracted sample. The appearance of a strong ester carbonyl stretching band at ~1730 cm⁻¹ on a thoroughly washed polysaccharide definitively confirms covalent attachment of the vinyl monomer, validating the chemical mechanism.

Thermal Validation (TGA/DSC)

Subject the sample to Thermogravimetric Analysis (TGA). A true graft copolymer will exhibit a distinct, shifted thermal degradation profile compared to a mere physical blend of the raw substrate and homopolymer, confirming successful structural integration[2].

References

• Sarac, A. S. (1999). "Redox polymerization." Progress in Polymer Science, 24(8), 1149-1204. URL:[Link]

• Samui, S., Ghosh, A. K., Ali, M. A., & Chowdhury, P. (2007). "Synthesis, characterization and kinetic studies of PEMA grafted acacia gum." Indian Journal of Chemical Technology, 14, 126-133. URL:[Link]

• Sangramsingh, N. M., Patra, B. N., Singh, B. C., & Patra, C. M. (2004). "Graft copolymerization of methyl methacrylate onto starch using a Ce(IV)–glucose initiator system." Journal of Applied Polymer Science, 91(2), 981-990. URL:[Link]

• Das, A. M. (2011). "Kinetic Study and Reaction Mechanism of Vinyl Monomer Modified Antheraea assama Silk Composites." Industrial & Engineering Chemistry Research, 50(3), 1548-1557. URL:[Link]

Sources

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• 3. onlinelibrary.wiley.com [onlinelibrary.wiley.com]

Bestimmung des Chemischen Sauerstoffbedarfs (CSB) mit Cer(IV)-Ammoniumsulfat: Eine umweltfreundlichere Alternative

Applikations- und Protokollhandbuch für Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Dieses Dokument beschreibt eine detaillierte Methode zur Bestimmung des chemischen Sauerstoffbedarfs (CSB), bei der das hochgiftige und umweltgefährdende Kaliumdichromat durch das weniger toxische Cer(IV)-ammoniumsulfat ersetzt wird. Diese Methode bietet eine robuste und zuverlässige Alternative für die Wasserqualitätsanalyse in Forschungs- und Entwicklungslaboren.

Einleitung und wissenschaftlicher Hintergrund

Der Chemische Sauerstoffbedarf (CSB) ist ein entscheidender Summenparameter zur Beurteilung der Wasserqualität. Er quantifiziert die Menge an Sauerstoff, die zur chemischen Oxidation der organischen und anorganischen Stoffe in einer Wasserprobe benötigt wird[1][2]. Traditionell wird der CSB mittels der Dichromat-Aufschlussmethode bestimmt, die in Normen wie ISO 6060 und ASTM D1252 verankert ist[2]. Diese Methode ist zwar effektiv, birgt jedoch erhebliche Nachteile durch die Verwendung von hochgiftigem und karzinogenem Chrom(VI) sowie Quecksilbersulfat zur Maskierung von Chlorid-Interferenzen[1][3][4].

Die Suche nach umweltfreundlicheren und sichereren Alternativen hat zur Entwicklung von Methoden geführt, die auf alternativen Oxidationsmitteln basieren. Cer(IV)-Salze, insbesondere Cer(IV)-ammoniumsulfat, haben sich als starke und effektive Oxidationsmittel erwiesen, die in saurer Lösung ein hohes Redoxpotential aufweisen und organische Verbindungen effizient oxidieren können[1].

Vorteile der Cer(IV)-Methode:

• Geringere Toxizität: Cer(IV)- und sein reduziertes Pendant Cer(III)-Salz sind deutlich weniger toxisch als Chrom(VI)-Verbindungen, was die Arbeitssicherheit erhöht und die Entsorgungskosten senkt[5].

• Stabilität: Cer(IV)-Lösungen sind in saurem Medium über einen langen Zeitraum stabil[6].

• Hohe Oxidationskraft: Cer(IV) ist ein starkes, einstufig wirkendes Oxidationsmittel, das eine vollständige Oxidation vieler organischer Substanzen gewährleistet[1].

• Visuelle Endpunkterkennung: Das reduzierte Cer(III)-Ion ist farblos, was die titrimetrische Analyse vereinfachen kann[1].

Prinzip der Methode

Die CSB-Bestimmung mit Cer(IV)-ammoniumsulfat basiert auf dem Prinzip der Rücktitration. Eine Wasserprobe wird mit einem bekannten Überschuss an Cer(IV)-ammoniumsulfat in einer stark schwefelsauren Lösung aufgeschlossen. Während eines zweistündigen Erhitzens unter Rückfluss werden die oxidierbaren Substanzen in der Probe durch die Ce⁴⁺-Ionen oxidiert, welche dabei zu Ce³⁺-Ionen reduziert werden[1].

Oxidationsreaktion (vereinfacht): CₙHₐOₑNₒ + Ce⁴⁺ + H₂O --(H₂SO₄, Ag⁺, Hitze)--> CO₂ + H₂O + NH₄⁺ + Ce³⁺

Nach dem Aufschluss wird die verbleibende, nicht umgesetzte Menge an Cer(IV) durch Titration mit einer standardisierten Eisen(II)-ammoniumsulfat-Lösung (FAS) bestimmt. Als Indikator dient Ferroin, das am Äquivalenzpunkt einen scharfen Farbumschlag von blaugrün nach rotbraun zeigt[1][5].

Titrationsreaktion: Ce⁴⁺ + Fe²⁺ --(Ferroin)--> Ce³⁺ + Fe³⁺

Der CSB-Wert wird aus der Differenz des Cer(IV)-Verbrauchs einer Blindprobe (ohne organische Substanz) und der eigentlichen Probe berechnet[5].

Experimentelle Protokolle

Benötigte Reagenzien und Laborgeräte

Reagenzien (analysenrein):

• Cer(IV)-ammoniumsulfat-Dihydrat ((NH₄)₄Ce(SO₄)₄·2H₂O)

• Konzentrierte Schwefelsäure (H₂SO₄, 98 %)

• Silbersulfat (Ag₂SO₄)

• Eisen(II)-ammoniumsulfat-Hexahydrat ((NH₄)₂Fe(SO₄)₂·6H₂O), auch als FAS oder Mohrsches Salz bekannt

• 1,10-Phenanthrolin-Monohydrat

• Eisen(II)-sulfat-Heptahydrat (FeSO₄·7H₂O)

• Natriumoxalat (Na₂C₂O₄) oder Arsentrioxid (As₂O₃) als Primärstandard

• Quecksilbersulfat (HgSO₄) (nur bei chloridhaltigen Proben)

• Siedesteine

• Destilliertes oder deionisiertes Wasser

Laborgeräte:

• Analysenwaage

• Bürette (50 mL)

• Vollpipetten und Messzylinder

• Rundkolben (z.B. 250 mL) mit Normschliff

• Rückflusskühler

• Heizplatte oder Heizpilz

• Erlenmeyerkolben

• Magnetrührer und Rührfisch

Herstellung der Reagenzlösungen

1. Cer(IV)-Ammoniumsulfat-Stammlösung (ca. 0,1 N): Lösen Sie ca. 65 g Cer(IV)-ammoniumsulfat unter leichtem Erwärmen in einem Gemisch aus 30 mL konzentrierter Schwefelsäure und 500 mL destilliertem Wasser. Nach dem Abkühlen wird die Lösung filtriert und mit destilliertem Wasser auf 1000 mL aufgefüllt[7].

2. Standardisierung der Cer(IV)-Ammoniumsulfat-Lösung (mit Natriumoxalat):

• Wiegen Sie ca. 0,2 g getrocknetes (2h bei 105 °C) Natriumoxalat (Primärstandard) exakt in einen Erlenmeyerkolben ein und lösen Sie es in 75 mL destilliertem Wasser[1][8].

• Fügen Sie unter Rühren vorsichtig 2 mL konzentrierte H₂SO₄ hinzu (vorher mit 5 mL Wasser verdünnt)[1][8].

• Geben Sie 10 mL Salzsäure hinzu und erwärmen Sie die Lösung auf 70-75 °C[1][8].

• Titrieren Sie die heiße Lösung mit der vorbereiteten Cer(IV)-Lösung bis zu einer leichten, permanenten Gelbfärbung[8].

• Berechnen Sie die exakte Normalität der Cer(IV)-Lösung. 1 mL 0,1 N Cer(IV)-sulfat entspricht 6,700 mg Natriumoxalat[8].

3. Eisen(II)-Ammoniumsulfat-Lösung (FAS, ca. 0,1 N): Lösen Sie ca. 39,2 g Eisen(II)-ammoniumsulfat-Hexahydrat in destilliertem Wasser. Fügen Sie vorsichtig 20 mL konzentrierte Schwefelsäure hinzu, lassen Sie die Lösung abkühlen und füllen Sie sie dann mit destilliertem Wasser auf 1000 mL auf. Diese Lösung muss täglich standardisiert werden.

4. Ferroin-Indikatorlösung: Lösen Sie 1,485 g 1,10-Phenanthrolin-Monohydrat und 0,695 g Eisen(II)-sulfat-Heptahydrat in destilliertem Wasser und füllen Sie auf 100 mL auf.

5. Schwefelsäure-Silbersulfat-Reagenz: Lösen Sie ca. 10 g Silbersulfat (Ag₂SO₄) in 1000 mL konzentrierter Schwefelsäure. Lassen Sie die Lösung vor Gebrauch 1-2 Tage stehen, damit sich das Salz vollständig löst.

Protokoll zur CSB-Bestimmung

Das folgende Protokoll beschreibt den Arbeitsablauf für die Analyse einer Wasserprobe. Es ist essenziell, parallel eine Blindprobe durchzuführen, bei der anstelle der Probe das gleiche Volumen an destilliertem Wasser verwendet wird.

• Probenvorbereitung: Homogenisieren Sie die Probe. Bei erwarteten hohen CSB-Werten muss die Probe entsprechend mit destilliertem Wasser verdünnt werden[1].

• Pipettieren: Pipettieren Sie ein geeignetes Volumen der Probe (z.B. 20 mL) in einen 250-mL-Rundkolben.

• Chlorid-Maskierung (falls nötig): Bei chloridhaltigen Proben fügen Sie Quecksilbersulfat im Verhältnis von 10:1 (HgSO₄:Cl⁻) hinzu, um die Interferenz zu unterdrücken[9]. Vorsicht: Quecksilbersulfat ist hochgiftig!

• Zugabe des Oxidationsmittels: Fügen Sie einige Siedesteine hinzu. Geben Sie exakt einen bekannten Überschuss der standardisierten Cer(IV)-Ammoniumsulfat-Lösung hinzu (z.B. 10,0 mL).

• Ansäuern: Fügen Sie langsam und vorsichtig unter Schwenken 30 mL des Schwefelsäure-Silbersulfat-Reagenzes hinzu.

• Aufschluss (Reflux): Verbinden Sie den Kolben mit dem Rückflusskühler und erhitzen Sie die Mischung für 2 Stunden zum Sieden[1][5]. Die Lösung sollte homogen bleiben.

• Abkühlen und Verdünnen: Lassen Sie den Kolben auf Raumtemperatur abkühlen. Spülen Sie den Kühler mit destilliertem Wasser (ca. 25 mL) und fangen Sie das Spülwasser im Kolben auf. Verdünnen Sie die Probelösung auf etwa das doppelte Volumen[5].

• Titration: Fügen Sie 2-3 Tropfen Ferroin-Indikator hinzu. Die Lösung färbt sich blaugrün. Titrieren Sie den Überschuss an Cer(IV) mit der standardisierten 0,1 N FAS-Lösung bis zum scharfen Farbumschlag nach rotbraun[1].

• Blindwert: Führen Sie die Schritte 2-8 identisch mit destilliertem Wasser anstelle der Probe durch.

Datenanalyse und Berechnung

Der CSB-Wert wird in Milligramm Sauerstoff pro Liter (mg/L O₂) angegeben und nach folgender Formel berechnet:

CSB (mg/L O₂) = ((V_Blind - V_Probe) × N_FAS × 8000) / V_Probenvolumen

Wobei:

• V_Blind = Volumen der verbrauchten FAS-Lösung für die Blindprobe (in mL)

• V_Probe = Volumen der verbrauchten FAS-Lösung für die Probe (in mL)

• N_FAS = Normalität der standardisierten FAS-Lösung (in mol/L)

• 8000 = Äquivalentgewicht von Sauerstoff (8) × 1000 (Umrechnung von mL in L)

• V_Probenvolumen = Volumen der eingesetzten Wasserprobe (in mL)

Visualisierung der Arbeitsabläufe

Chemische Redoxreaktionen

Bildunterschrift: Schematischer Arbeitsablauf der CSB-Analyse.

Zusammenfassung der experimentellen Parameter

Parameter	Empfehlung	Begründung / Anmerkung
Oxidationsmittel	0,1 N Cer(IV)-ammoniumsulfat	Starke Oxidationskraft, geringere Toxizität als Dichromat.
Säuremedium	Konz. H₂SO₄ mit Ag₂SO₄	Gewährleistet ein hohes Redoxpotential und katalysiert die Oxidation.
Aufschlussdauer	2 Stunden	Stellt eine möglichst vollständige Oxidation der organischen Materie sicher.[1][5]
Aufschlusstemperatur	Siedetemperatur (ca. 150-175°C)	Erforderlich für den Aufschluss komplexer organischer Verbindungen.
Titrant	0,1 N Eisen(II)-ammoniumsulfat (FAS)	Stabiler und zuverlässiger Titrant für die Bestimmung von überschüssigem Ce(IV).
Indikator	Ferroin	Sorgt für einen scharfen und gut sichtbaren Endpunkt.[1]
Chlorid-Maskierung	Quecksilbersulfat (HgSO₄)	Bildet stabile Komplexe mit Chloridionen und verhindert deren Oxidation.[4][9]

Referenzen

• CUTM Courseware. 5. Preparation & standardization of ceric ammonium sulphate- By Ms. Lipsa Samal. [Link]

• Wikipedia. (2023). Chemischer Sauerstoffbedarf. [Link]

• Pharmaguddu. (2023). Preparation and Standardization of 0.1 M Ceric Ammonium Sulphate. [Link]

• Hach. Chemischer Sauerstoffbedarf (CSB). [Link]

• LAR Process Analysers. CSB - Chemischer Sauerstoffbedarf. [Link]

• Pollution Solutions Online. (2025). Why Is Chloride Interference a Major Concern in the COD Test, and How Is It Mitigated?. [Link]

• Infotril. (2024). Experimental knowledge popularization: COD pretreatment-how to eliminate the influence of chloride ions. [Link]

• Pharma Updater. (2023). Procedure for preparation and standardization 0.1 N Ceric Sulphate. [Link]

• Aimil. Aim: Determine chemical oxygen demand (COD) of given sewage samples. [Link]

• Uniklinger. (2021). to prepare and standardize 0.1 m solution of ceric ammonium sulphate. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Chemischer Sauerstoffbedarf – Wikipedia [de.wikipedia.org]
• 3. CSB - Chemischer Sauerstoffbedarf - LAR Process Analysers [backup.lar.com]
• 4. Why Is Chloride Interference a Major Concern in the COD Test, and How Is It Mitigated? → Learn [pollution.sustainability-directory.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. info.gfschemicals.com [info.gfschemicals.com]
• 7. pharmaguddu.com [pharmaguddu.com]
• 8. pharmaupdater.com [pharmaupdater.com]
• 9. News - Experimental knowledge popularization: COD pretreatment-how to eliminate the influence of chloride ions [lhwateranalysis.com]

Anwendungshinweis: Synthese von Chinonen mittels Cer(IV)-Ammoniumsulfat

Für Forscher, Wissenschaftler und Fachleute in der Wirkstoffentwicklung

Dieser Anwendungshinweis bietet eine detaillierte technische Anleitung zur Synthese von Chinonen durch die Oxidation von Phenolen und Hydrochinonen unter Verwendung von Cer(IV)-Ammoniumsulfat (CAS). Der Leitfaden wurde mit dem Fokus auf wissenschaftliche Integrität, praktische Anwendbarkeit und fundierte Erklärungen der zugrunde liegenden chemischen Prinzipien entwickelt.

Einleitung: Die Bedeutung der Chinonsynthese

Chinone sind eine wesentliche Klasse organischer Verbindungen, die sich durch ein vollständig konjugiertes, cyclisches Dionsystem auszeichnen.[1] Ihre Strukturen sind von zentraler Bedeutung in biologischen Systemen, wo sie als Elektronen- und Protonenüberträger in Prozessen wie der Zellatmung und der Photosynthese fungieren (z. B. Ubichinon, Phyllochinon).[1][2] In der synthetischen Chemie dienen sie als vielseitige Bausteine für die Herstellung von Farbstoffen, Pharmazeutika und Polymeren.

Die Oxidation von Hydrochinonen oder Phenolen ist der direkteste Weg zur Synthese von Chinonen.[1] Während klassische Oxidationsmittel wie Chrom(VI)-Verbindungen effektiv sind, stellen sie aufgrund ihrer hohen Toxizität und der damit verbundenen Entsorgungsproblematik eine erhebliche Umweltbelastung dar.[3] Cer(IV)-Ammoniumsulfat, (NH₄)₄Ce(SO₄)₄, hat sich als leistungsstarke, umweltfreundlichere und oft selektivere Alternative etabliert.[4][5] Es ist ein gelb-oranges, kristallines Pulver, das als starkes Ein-Elektron-Oxidationsmittel fungiert und Reaktionen unter milden Bedingungen ermöglicht.[4][6][7]

Wissenschaftliche Grundlagen und Mechanismus

Der Oxidationsmechanismus

Die Oxidation mit Cer(IV)-Salzen verläuft über einen Ein-Elektron-Transfer-Mechanismus (Single Electron Transfer, SET). Das Ce⁴⁺-Ion besitzt ein hohes Redoxpotential (ca. +1,44 V in 1 M Schwefelsäure), was es zu einem potenten Oxidationsmittel macht.[7]

Der Prozess lässt sich am Beispiel der Oxidation von Hydrochinon zu 1,4-Benzochinon veranschaulichen:

• Erster Elektronentransfer: Ein Ce⁴⁺-Ion entzieht dem Hydrochinon ein Elektron, wodurch ein Semichinon-Radikalanion entsteht. Gleichzeitig wird Ce⁴⁺ zu Ce³⁺ reduziert.[1]

• Protonierung/Deprotonierung: Das entstandene Radikal steht im Säure-Base-Gleichgewicht.[1]

• Zweiter Elektronentransfer: Ein zweites Ce⁴⁺-Ion oxidiert das Semichinon-Radikal zum entsprechenden Chinon, wobei ein weiteres Ce⁴⁺-Ion zu Ce³⁺ reduziert wird.

Die Gesamtreaktion ist stöchiometrisch und erfordert zwei Äquivalente Cer(IV) pro Äquivalent Hydrochinon. Der Farbwechsel der Lösung von gelb-orange (Ce⁴⁺) zu farblos (Ce³⁺) dient als visueller Indikator für den Fortschritt der Reaktion.

Abbildung 1: Mechanismus der Hydrochinon-Oxidation mit Ce(IV).

Vorteile von Cer(IV)-Ammoniumsulfat (CAS) gegenüber Cer(IV)-Ammoniumnitrat (CAN)

Obwohl beide Reagenzien wirksam sind, bietet CAS in bestimmten Fällen Vorteile:

• Vermeidung von Nitrierung: Bei der Verwendung von CAN kann es bei substraten, die für elektrophile Substitutionen anfällig sind, zu unerwünschten Nitrierungsnebenreaktionen kommen.[5] CAS, das Sulfat als Gegenion enthält, eliminiert dieses Risiko.

• Höhere Ausbeuten: Für einige Substrate wurden in einem Lösungsmittelsystem aus Acetonitril und wässriger Schwefelsäure höhere Ausbeuten mit CAS im Vergleich zu CAN erzielt.[5]

• Löslichkeit: CAS ist in Wasser löslich, was die Handhabung und Reaktionsführung in wässrigen oder gemischt-wässrigen Systemen erleichtert.[6]

Experimentelles Protokoll: Synthese von p-Benzochinon

Dieses Protokoll beschreibt die Oxidation von Hydrochinon als Modellreaktion. Die Methodik kann auf eine Vielzahl substituierter Hydrochinone und Phenole angepasst werden.

Sicherheitshinweise

• Tragen Sie stets geeignete persönliche Schutzausrüstung (Schutzbrille, Laborkittel, Handschuhe).

• Arbeiten Sie in einem gut belüfteten Abzug.

• Cer(IV)-Ammoniumsulfat ist ein starkes Oxidationsmittel. Vermeiden Sie den Kontakt mit brennbaren Materialien.

• Acetonitril und Dichlormethan sind giftig und flüchtig. Handhaben Sie diese ausschließlich im Abzug.

Benötigte Materialien und Reagenzien

• Hydrochinon

• Cer(IV)-Ammoniumsulfat-Dihydrat ((NH₄)₄Ce(SO₄)₄ · 2H₂O)

• Acetonitril (CH₃CN)

• Deionisiertes Wasser

• Dichlormethan (CH₂Cl₂)

• Wasserfreies Magnesiumsulfat (MgSO₄)

• Erlenmeyerkolben, Scheidetrichter, Rundkolben

• Magnetrührer und Rührfisch

• Rotationsverdampfer

Schritt-für-Schritt-Anleitung

• Ansatz vorbereiten: In einem 100-mL-Erlenmeyerkolben werden 1,10 g (10 mmol) Hydrochinon in einer Mischung aus 30 mL Acetonitril und 10 mL deionisiertem Wasser gelöst. Das Acetonitril dient als Cosolvens, um die Löslichkeit des organischen Substrats zu gewährleisten, während das CAS im Wasser gelöst wird.[3]

• Zugabe des Oxidationsmittels: Zu der gerührten Lösung werden langsam und portionsweise 13,28 g (21 mmol, 2,1 Äquivalente) Cer(IV)-Ammoniumsulfat-Dihydrat hinzugefügt. Eine leichte Erwärmung und eine intensive Gelb-Orange-Färbung der Lösung sind zu beobachten.

• Reaktion durchführen: Die Reaktionsmischung wird für 10-15 Minuten bei Raumtemperatur kräftig gerührt. Der Fortschritt der Reaktion ist an der allmählichen Entfärbung der Lösung zu erkennen, da das Ce⁴⁺ zu farblosem Ce³⁺ reduziert wird. Die resultierende Lösung sollte eine hellgelbe Farbe aufweisen, die vom gebildeten p-Benzochinon herrührt.

• Aufarbeitung - Extraktion: Die Reaktionsmischung wird in einen Scheidetrichter überführt und mit 50 mL deionisiertem Wasser verdünnt. Anschließend wird dreimal mit je 30 mL Dichlormethan extrahiert. Das p-Benzochinon ist gut in Dichlormethan löslich, während die anorganischen Cersalze in der wässrigen Phase verbleiben.[3]

• Trocknen und Einengen: Die vereinigten organischen Phasen werden über wasserfreiem Magnesiumsulfat getrocknet. Nach dem Abfiltrieren des Trockenmittels wird das Lösungsmittel am Rotationsverdampfer vorsichtig entfernt.

  • Wichtiger Hinweis: p-Benzochinon ist flüchtig und sublimiert leicht.[3] Vermeiden Sie übermäßiges Erhitzen oder längeres Verweilen am Hochvakuum, um Produktverluste zu minimieren.

• Produkt: Es werden leuchtend gelbe Kristalle von p-Benzochinon erhalten. Die Reinheit kann mittels Schmelzpunktbestimmung oder NMR-Spektroskopie überprüft werden.

Anwendungsbereich und Fehlerbehebung

Die Oxidation mit CAS ist auf eine breite Palette von Substraten anwendbar, weist jedoch auch einige Einschränkungen auf.

Tabelle 1: Substratspektrum für die CAS-Oxidation

Substratklasse	Typische Substrate	Ergebnis/Anmerkungen	Referenzen
Hydrochinone	Hydrochinon, 2-Methylhydrochinon	Exzellente Ausbeuten, schnelle Reaktion. Die Methode der Wahl.	[3],[8]
Katechole	Katechol, 4-tert-Butylkatechol	Effiziente Oxidation zu den entsprechenden o-Chinonen.	[5]
Phenole	Phenol, Kresole, Naphthole	Erfordert oft harschere Bedingungen. Kann zu Polymerisation oder komplexen Produktgemischen führen. Elektronenspendende Gruppen begünstigen die Reaktion.	[9],[10]
Hydrochinonether	1,4-Dimethoxybenzol	Oxidative Demethylierung führt direkt zum Chinon. Eine sehr nützliche Transformation.	[11],[4]
Polynukleare Aromaten	Anthracen, Naphthalin	Oxidation zu den entsprechenden Chinonen (z.B. Anthrachinon) ist möglich, erfordert aber oft saure Bedingungen.	[5]

Tabelle 2: Leitfaden zur Fehlerbehebung

Problem	Mögliche Ursache(n)	Lösungsvorschläge
Unvollständige Reaktion (Restliches Ausgangsmaterial vorhanden)	1. Zu wenig Oxidationsmittel (CAS). 2. Zu kurze Reaktionszeit. 3. Geringe Reaktivität des Substrats.	1. Stöchiometrie überprüfen; einen leichten Überschuss (2,1-2,2 Äquivalente) an CAS verwenden. 2. Reaktionszeit verlängern und den Fortschritt mittels DC überwachen. 3. Temperatur leicht erhöhen oder einen Katalysator wie Schwefelsäure in geringer Konzentration zugeben.[7]
Geringe Ausbeute	1. Produktverlust während der Aufarbeitung (Sublimation). 2. Unvollständige Extraktion. 3. Zersetzung des Produkts.	1. Lösungsmittel bei niedriger Temperatur und moderatem Vakuum abziehen.[3] 2. Anzahl der Extraktionen erhöhen. 3. Sicherstellen, dass die Reaktion nicht überhitzt; ggf. im Eisbad kühlen.
Bildung von Nebenprodukten	1. Überoxidation des Substrats. 2. Polymerisation (insbesondere bei einfachen Phenolen).	1. CAS langsam und portionsweise zugeben, um lokale Konzentrationsspitzen zu vermeiden. 2. Reaktion bei niedrigerer Temperatur durchführen; Substratlösung langsam zur CAS-Lösung geben.

Zusammenfassung

Die Synthese von Chinonen durch Oxidation mit Cer(IV)-Ammoniumsulfat ist eine effiziente, schnelle und vielseitige Methode. Sie bietet erhebliche Vorteile gegenüber traditionellen Oxidationsmitteln auf Chrombasis, insbesondere in Bezug auf Sicherheit und Umweltverträglichkeit. Durch das Verständnis des zugrunde liegenden Ein-Elektron-Transfer-Mechanismus und die sorgfältige Kontrolle der Reaktionsbedingungen können Forscher dieses Protokoll erfolgreich auf eine Vielzahl von phenolischen und hydrochinoiden Substraten anwenden, um wertvolle chinone Bausteine für die Forschung und Entwicklung zu gewinnen.

Referenzen

• Praktikum Organische Chemie/ p-Benzochinon durch Oxidation von Hydrochinon mit Cer(IV)ammonium-nitrat (CAN) - Wikibooks. (URL: [Link])

• Ammoniumcer(IV)-sulfat – Wikipedia. (URL: [Link])

• Ceric Ammonium Sulfate (CAS) Mediated Oxidations of Benzophenones Possessing a Phenolic Substituent for the Synthesis of Xanthones and Related Products - PubMed. (URL: [Link])

• A convenient synthesis of quinones from hydroquinone dimethyl ethers. Oxidative demethylation with ceric ammonijm nitrate - PubMed. (URL: [Link])

• Ammoniumcer(IV)-sulfat - Chemikalien-Lexikon. (URL: [Link])

• Cer(IV)- und Zinn(IV)-Salze als Oxidations- und Dehydrierungsmittel - Thieme. (URL: [Link])

• Oxidation of a 1,4-Hydroquinone Using Ammonium Cerium(IV) Nitrate - ResearchGate. (URL: [Link])

• Oxidation of Hydroquinones and Hydroquinone Monomethyl Ethers to Quinones withtert-Butyl Hydroperoxide and Catalytic Amounts of Ceric Ammonium Nitrate (CAN) - ResearchGate. (URL: [Link])

• Chinone - Chemie.de. (URL: [Link])

• Solid State Oxidation of Phenols to Quinones with Ammonium Persulfate/Wet SiO2 - ResearchGate. (URL: [Link])

• CERIC AMMONIUM NITRATE (CAN) as oxidizing reagent for organic reactions - RESEARCH REVIEW International Journal of Multidisciplinary. (URL: [Link])

• Oxidation of Phenols to Quinones: Videos & Practice Problems - Pearson. (URL: [Link])

Sources

• 1. Chinone [chemie.de]
• 2. youtube.com [youtube.com]
• 3. Praktikum Organische Chemie/ p-Benzochinon durch Oxidation von Hydrochinon mit Cer(IV)ammonium-nitrat (CAN) – Wikibooks, Sammlung freier Lehr-, Sach- und Fachbücher [de.wikibooks.org]
• 4. Thieme E-Books & E-Journals [thieme-connect.de]
• 5. old.rrjournals.com [old.rrjournals.com]
• 6. Ammoniumcer(IV)-sulfat – Wikipedia [de.wikipedia.org]
• 7. Ammoniumcer(IV)-sulfat [chemikalienlexikon.de]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. media.dav-medien.de [media.dav-medien.de]
• 11. A convenient synthesis of quinones from hydroquinone dimethyl ethers. Oxidative demethylation with ceric ammonijm nitrate - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technisches Support-Center: Vermeidung von Hydrolyse bei Cer(IV)-ammoniumsulfat-Lösungen

Willkommen im technischen Support-Center für die Handhabung von Cer(IV)-Lösungen. Dieses Dokument richtet sich an Forscher, Analytiker und Fachkräfte in der Arzneimittelentwicklung und bietet fundierte mechanistische Erklärungen, Fehlerbehebungsstrategien und validierte Protokolle zur Vermeidung von Hydrolyse und Titerverlusten in der Cerimetrie.

Mechanistische Grundlagen: Ursache und Prävention der Hydrolyse

Das Ce4+ -Ion besitzt eine extrem hohe Ladungsdichte, die koordinierte Wassermoleküle in seiner Hydrathülle stark polarisiert. In wässrigen Lösungen deprotonieren diese Aqua-Liganden rasch, was zur Bildung von Hydroxo-Komplexen wie Ce(OH)3+ und Ce(OH)22+​ führt (1)[1]. Diese Spezies neigen zur Kondensation über Oxo- oder Hydroxo-Brücken (Dimerisierung) und fallen schließlich irreversibel als amorphes Cer(IV)-oxidhydrat oder CeO2​ -Nanopartikel aus (2)[2].

Um dies zu verhindern, muss Cer(IV)-ammoniumsulfat (CAS) in einem stark sauren, komplexierenden Medium gelöst werden. Durch die Zugabe von Schwefelsäure ( H2​SO4​ ) in Konzentrationen von 0,5 M bis 1,0 M wird nicht nur der pH-Wert gesenkt, sondern es findet eine entscheidende innere-Sphären-Komplexierung statt (3)[3]. Aktuelle EXAFS- und DFT-Studien belegen, dass Ce4+ in Schwefelsäure bevorzugt als [Ce(H2​O)6​(HSO4​)3​]+ vorliegt (4)[5]. Die Koordination durch Hydrogensulfat-Anionen blockiert die Koordinationsstellen sterisch und elektronisch, wodurch die Dimerisierung und anschließende Hydrolyse effektiv unterbunden werden (4)[4].

Troubleshooting & FAQs

F1: Meine frisch angesetzte CAS-Lösung ist trüb und weist einen gelblichen Niederschlag auf. Was ist passiert? Antwort: Die Trübung resultiert aus der Ausfällung von basischen Cer(IV)-Salzen. Dies geschieht unweigerlich, wenn das CAS-Salz direkt in neutrales Wasser oder in eine unzureichend saure Lösung gegeben wird. Die lokale Überkonzentration von Ce4+ bei gleichzeitigem Mangel an stabilisierenden HSO4−​ -Ionen führt zu sofortiger Hydrolyse. Lösung: Lösen Sie das Salz niemals in reinem Wasser. Stellen Sie zuerst die Schwefelsäure-Matrix her und lösen Sie das CAS-Salz unter Rühren direkt in dieser sauren Vorlage.

F2: Kann ich Salzsäure (HCl) oder Salpetersäure ( HNO3​ ) anstelle von Schwefelsäure verwenden? Antwort: Nein. Salzsäure ist gänzlich ungeeignet, da das stark oxidierende Ce4+ die Chloridionen zu toxischem Chlorgas ( Cl2​ ) oxidiert, was den Titer der Lösung zerstört. Salpetersäure und Perchlorsäure senken zwar den pH-Wert, bilden aber schwächere Komplexe mit Ce4+ , was die Bildung von Dimeren und eine langsame Hydrolyse nicht vollständig verhindern kann (6)[6]. Schwefelsäure ist zwingend erforderlich.

F3: Wie stelle ich sicher, dass meine Lösung nach wochenlanger Lagerung noch verlässlich ist? Antwort: Jedes analytische Protokoll muss ein selbstvalidierendes System sein. Obwohl die Hydrolyse in 1 M H2​SO4​ kinetisch stark gehemmt ist, können Spuren von reduzierenden Verunreinigungen den Titer verändern. Das System validiert sich selbst durch eine regelmäßige Titerstellung (Standardisierung) gegen einen primären Urtiter wie Arsen(III)-oxid ( As2​O3​ ) oder Natriumoxalat. Ein konstanter Titerfaktor beweist die Integrität der Lösung (3)[3].

Datenpräsentation: Einfluss des Säuremediums auf Cer(IV)

Die Wahl der Säure beeinflusst die Speziierung und das Redoxpotential von Cer(IV) drastisch. Die folgende Tabelle fasst die quantitativen und qualitativen Unterschiede zusammen (6)[6].

Parameter	Schwefelsäure ( H2​SO4​ )	Salpetersäure ( HNO3​ )	Perchlorsäure ( HClO4​ )
Dominante Ce(IV)-Spezies	[Ce(H2​O)6​(HSO4​)3​]+	+	[Ce(H2​O)x​]4+
Hydrolyse- / Dimerisierungsneigung	Sehr gering (sterisch blockiert)	Mäßig (Dimere nachweisbar)	Sehr hoch (starke Polymerisation)
Formalpotential ( Ce4+/Ce3+ )	~1,44 V	~1,61 V	~1,70 V
Eignung für Maßanalyse	Optimal (hohe Langzeitstabilität)	Bedingt (geringere Stabilität)	Ungeeignet (schneller Titerverlust)

Validiertes Experimentalprotokoll

Das folgende Protokoll beschreibt die Herstellung und Selbstvalidierung einer 0,1 M (0,1 N) Cer(IV)-ammoniumsulfat-Lösung, bei der Hydrolyse vollständig vermieden wird (3)[3].

Teil A: Herstellung der Lösung (1 Liter)

• Vorbereitung der sauren Matrix: Legen Sie 500 mL hochreines Wasser (Milli-Q, 18.2 MΩ·cm) in einem 1-L-Becherglas vor. Fügen Sie unter ständigem Rühren langsam 30 mL konzentrierte Schwefelsäure (95-98 %, p.a.) hinzu. Achtung: Exotherme Reaktion! Lassen Sie die Mischung auf Raumtemperatur abkühlen.

• Auflösung des Salzes: Wiegen Sie exakt 65 g Cer(IV)-ammoniumsulfat-Dihydrat ( (NH4​)4​Ce(SO4​)4​⋅2H2​O ) ab.

• Komplexierung: Geben Sie das Salz portionsweise in die vorbereitete, abgekühlte Schwefelsäure. Rühren Sie die Suspension, bis sie vollständig klar und intensiv gelb-orange ist. Bei Bedarf kann leicht erwärmt werden (max. 40 °C), um die Kinetik zu beschleunigen.

• Volumenauffüllung: Überführen Sie die Lösung quantitativ in einen 1-L-Messkolben und füllen Sie mit hochreinem Wasser bis zur Marke auf.

Teil B: Systemvalidierung (Titerstellung)

• Trocknen Sie den Urtiter Natriumoxalat ( Na2​C2​O4​ ) für 2 Stunden bei 105 °C.

• Wiegen Sie ca. 0,2 g des Urtiters auf 0,1 mg genau ab und lösen Sie ihn in 75 mL Wasser und 15 mL verdünnter Schwefelsäure (1:1).

• Erhitzen Sie die Lösung auf 70 °C und titrieren Sie sofort mit der hergestellten CAS-Lösung, bis eine schwache, bleibende Gelbfärbung auftritt (alternativ: Umschlag von Ferroin-Indikator von Rot nach Blassblau).

• Berechnen Sie die exakte Molarität, um die aktive Konzentration zu validieren.

Visualisierung: Reaktionspfade der Cer(IV)-Spezies

Mechanismus der Ce(IV)-Hydrolyse und deren Vermeidung durch Sulfat-Komplexierung.

Referenzen

• Unveiling the Cerium(III)/(IV) Structures and Charge-Transfer Mechanism in Sulfuric Acid Quelle: JACS Au (ACS Publications) URL:[Link]

• Preparation of Ceric Solutions / Cerimetry Quelle: Grokipedia URL:[Link]

• The nature of cerium(IV) in aqueous nitric acid solution Quelle: Iowa State University URL:[Link]

• Preparation and Spherical Agglomeration of Crystalline Cerium(IV) Oxide Nanoparticles by Thermal Hydrolysis Quelle: Journal of the American Ceramic Society / ResearchGate URL:[Link]

• Synthesis of Cerium Dioxide Nanoparticles by Gas/Liquid Pulsed Discharge Plasma in a Slug Flow Reactor Quelle: ACS Omega URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. grokipedia.com [grokipedia.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Unveiling the Cerium(III)/(IV) Structures and Charge-Transfer Mechanism in Sulfuric Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 6. DSpace [dr.lib.iastate.edu]

Häufige Fehler bei der Titration mit Cer(IV)-ammoniumsulfat

Support-Center: Cerimetrie & Titration mit Cer(IV)-ammoniumsulfat

Willkommen im Technical Support Center für Cerimetrie. Dieser Leitfaden richtet sich an Forscher, Analytiker und Fachexperten in der Arzneimittelentwicklung und Qualitätskontrolle. Als Senior Application Scientist habe ich diese Troubleshooting-Ressource so strukturiert, dass sie nicht nur die Behebung von Fehlern aufzeigt, sondern auch die physikochemische Kausalität dahinter erklärt. Die Titration mit Cer(IV)-ammoniumsulfat ist ein extrem leistungsstarkes redoxanalytisches Verfahren, erfordert jedoch eine stringente Kontrolle der Reaktionsbedingungen.

Teil 1: Häufige Fehlerquellen und Troubleshooting (FAQ)

F1: Warum fällt während der Titration ein trüber Niederschlag aus?

• Ursache: Cer(IV)-Ionen sind hochgeladene Kationen, die in wässrigen Lösungen stark zur Hydrolyse neigen. Wenn die Protonenkonzentration (H⁺) zu niedrig ist, reagiert das Cer(IV)-ammoniumsulfat zu schwerlöslichem Cer(IV)-hydroxid (Ce(OH)₄) [1]. Dieser Niederschlag entzieht der Lösung das aktive Oxidationsmittel und verfälscht den Titer massiv.

• Lösung: Die Titration muss zwingend in einem stark sauren Milieu durchgeführt werden. Eine Mindestkonzentration von 0,5 M Schwefelsäure (H₂SO₄) ist erforderlich; in der Praxis wird oft 1,0 M H₂SO₄ verwendet, um die Stabilität des Oxidationsmittels zu gewährleisten [2].

F2: Warum ist der Farbumschlag meines Ferroin-Indikators schleichend oder verschoben?

• Ursache: Ferroin (1,10-Phenanthrolin-Eisen(II)-Komplex) ist der Standardindikator für die Cerimetrie und zeigt einen Umschlag von Rot (Fe²⁺) nach Blassblau (Fe³⁺) an [3]. Ein schleichender Umschlag tritt auf, wenn die Kinetik der Redoxreaktion zu langsam ist oder der Indikator durch lokale Überkonzentrationen des Oxidationsmittels (z. B. durch unzureichendes Rühren) vorzeitig irreversibel zerstört wird.

• Lösung: Sorgen Sie für eine konstante, starke Durchmischung. Bei kinetisch gehemmten Reaktionen (siehe F3) muss die Temperatur erhöht oder ein Katalysator zugesetzt werden. Führen Sie zudem immer eine Blindtitration (Indicator Blank) durch, um den systematischen Eigenverbrauch des Indikators zu korrigieren [4].

F3: Warum erhalte ich bei der Einstellung (Standardisierung) mit Natriumoxalat keine reproduzierbaren Werte?

• Ursache: Die Oxidation von Oxalat durch Cer(IV) verläuft bei Raumtemperatur kinetisch extrem langsam, da es sich um einen komplexen Elektronentransfer handelt, bei dem kovalente C-C-Bindungen gebrochen werden müssen [1].

• Lösung: Die Lösung muss vor der Titration auf 50–60 °C erhitzt werden. Alternativ kann die Reaktion bei Raumtemperatur durch die Zugabe von Osmiumtetroxid (OsO₄) oder Iodmonochlorid (ICl) katalysiert werden [4].

F4: Wie vermeide ich die Degradation meiner Cer(IV)-Maßlösung?

• Ursache: Obwohl Cer(IV)-Lösungen in Schwefelsäure deutlich stabiler sind als Kaliumpermanganat, können sie durch UV-Lichteinwirkung photochemisch zu Cer(III) reduziert werden oder mit organischen Spurenverunreinigungen im Lösungsmittel reagieren [1].

• Lösung: Verwenden Sie ausschließlich hochreines Wasser (Ultrapure Water) zur Herstellung und lagern Sie die Maßlösung in Braunglasflaschen. Eine regelmäßige Re-Standardisierung gegen primäre Standards wie Arsen(III)-oxid (As₂O₃) oder Natriumoxalat (Na₂C₂O₄) ist obligatorisch [4].

Teil 2: Standardarbeitsanweisung (SOP) zur Einstellung der Maßlösung

Ziel: Standardisierung einer 0,1 M Cer(IV)-ammoniumsulfat-Lösung mit Natriumoxalat (Primärstandard). Selbstvalidierendes System: Durch die parallele Durchführung einer Blindprobe wird der systematische Fehler des Indikatorverbrauchs eliminiert, was die absolute Vertrauenswürdigkeit der Titerbestimmung garantiert.

Schritt-für-Schritt-Protokoll:

• Vorbereitung des Primärstandards: Trocknen Sie das Natriumoxalat (Na₂C₂O₄) für 2 Stunden bei 105 °C, um anhaftende Feuchtigkeit zu entfernen. Wiegen Sie exakt ca. 0,2000 g auf einer Analysenwaage in einen Erlenmeyerkolben ein [4].

• Lösen und Ansäuern: Lösen Sie die Einwaage in 75 mL hochreinem Wasser und fügen Sie langsam 25 mL konzentrierte Schwefelsäure (H₂SO₄) hinzu, um eine Endkonzentration von ca. 1,0 M zu erreichen.

• Kinetische Aktivierung: Erhitzen Sie die Lösung unter Rühren auf exakt 50–60 °C. (Achtung: Nicht kochen, da sich Oxalat thermisch zersetzen kann).

• Indikatorzugabe: Fügen Sie 2–3 Tropfen Ferroin-Indikatorlösung (0,025 M) hinzu [3].

• Titration: Titrieren Sie zügig mit der Cer(IV)-ammoniumsulfat-Lösung. Der Endpunkt ist erreicht, wenn die Farbe von einem kräftigen Rot in ein permanentes Blassblau umschlägt [1].

• Blindwertkorrektur: Wiederholen Sie die Schritte 2–5 exakt gleich, jedoch ohne Natriumoxalat, und subtrahieren Sie das verbrauchte Volumen vom Haupttitrationswert [4].

Teil 3: Quantitative Daten & Toleranzen

Die Einhaltung der folgenden physikochemischen Parameter ist für eine fehlerfreie Titration unerlässlich:

Parameter	Empfohlener Bereich	Kritische Grenze	Auswirkung bei Abweichung
H₂SO₄-Konzentration	0,5 – 1,0 M	< 0,5 M	Hydrolyse des Titranten, Ausfall von Ce(OH)₄ [1]
Temperatur (Oxalat)	50 – 60 °C	< 40 °C	Kinetische Hemmung, schleichender Farbumschlag
Ferroin-Zugabe	1 – 3 Tropfen (0,025 M)	> 5 Tropfen	Systematischer Fehler durch hohen Indikatorverbrauch [3]
Lagerung der Maßlösung	Lichtgeschützt, 15–25 °C	UV-Exposition	Photochemische Reduktion zu farblosem Ce(III)

Teil 4: Prozessdiagramme

Fehlerbehebungs-Workflow für cerimetrische Titrationen.

Standardarbeitsanweisung zur Einstellung von Cer(IV)-ammoniumsulfat.

Teil 5: Referenzen

• Cerimetry – Grokipedia. URL:[Link]

• Cerimetry – Wikipedia. URL:[Link]

• FERROIN SOLUTION AR 0.025 M Redox Indicator – RxMarine. URL: [Link]

• Analytical Chemistry – University of Anbar. URL:[Link]

Technisches Support-Center: Temperaturkontrolle bei exothermen Reaktionen mit Cer(IV)-ammoniumsulfat

Erstellt von: Dr. Gemini, Senior Application Scientist

Einführung: Cer(IV)-ammoniumsulfat (CAS: 10378-47-9), oft auch als Ceric Ammonium Sulfate (CAS) bezeichnet, ist ein äußerst wirksames und vielseitiges Oxidationsmittel, das in der organischen Synthese und der pharmazeutischen Entwicklung breite Anwendung findet[1][2]. Seine hohe Reaktivität geht jedoch mit einer signifikanten exothermen Natur einher; die freigesetzte Reaktionswärme kann bei unsachgemäßer Handhabung zu unkontrollierten Temperaturanstiegen, verminderter Selektivität, Nebenproduktbildung und im schlimmsten Fall zu einem thermischen Durchgehen (Runaway-Reaktion) führen.

Dieses Handbuch dient als technische Ressource für Forscher und Wissenschaftler, um die Herausforderungen bei der Temperaturkontrolle zu meistern. Es bietet detaillierte Lösungsansätze für spezifische Probleme und beantwortet häufig gestellte Fragen, um sichere und reproduzierbare experimentelle Ergebnisse zu gewährleisten.

Troubleshooting-Leitfaden

Dieser Abschnitt widmet sich spezifischen Problemen, die während der Durchführung von exothermen Oxidationen mit Cer(IV)-ammoniumsulfat auftreten können.

Frage 1: Die Reaktionstemperatur steigt plötzlich und unkontrolliert an. Was sind die unmittelbaren Ursachen und welche Schritte sollte ich unternehmen?

Antwort: Ein unkontrollierter Temperaturanstieg, auch als "Runaway-Reaktion" bekannt, ist die kritischste Gefahrensituation. Sie entsteht, wenn die Reaktionsgeschwindigkeit und die damit verbundene Wärmeerzeugung die Fähigkeit des Systems zur Wärmeabfuhr übersteigen. Dies führt zu einer positiven Rückkopplungsschleife, die die Reaktion weiter beschleunigt.

Mögliche Ursachen:

• Zu schnelle Zugabe des Reagenzes: Die häufigste Ursache. Die gesamte Reaktionswärme wird in einem zu kurzen Zeitfenster freigesetzt.

• Unzureichende Kühlung: Das Kühlsystem (z. B. Eisbad, Kryostat) ist überlastet, hat eine zu geringe Kapazität oder ist ausgefallen.

• Zu hohe Konzentration: Höhere Konzentrationen der Reaktanden führen zu einer höheren volumetrischen Wärmeerzeugung.

• Lokale Hotspots: Unzureichende Durchmischung führt zu lokalen Konzentrations- und Temperaturspitzen, die als Zündpunkte für ein thermisches Durchgehen wirken können.

• Falsches Lösungsmittel: Ein Lösungsmittel mit niedriger Wärmekapazität oder niedrigem Siedepunkt kann die Wärme nicht effektiv abführen.

Sofortmaßnahmen und Lösungsstrategie:

Der folgende Entscheidungsbaum visualisiert den Prozess zur Handhabung eines thermischen Anstiegs.

Abbildung 1: Entscheidungsbaum für das Management eines unkontrollierten Temperaturanstiegs.

Frage 2: Die Reaktion startet nicht oder verläuft extrem langsam, obwohl die stöchiometrische Menge an Cer(IV)-ammoniumsulfat zugegeben wurde. Woran kann das liegen?

Antwort: Eine träge oder ausbleibende Reaktion kann ebenso frustrierend sein und deutet oft auf Probleme bei der Aktivierungsenergie oder der Reagenzqualität hin.

Mögliche Ursachen und Lösungsansätze:

• Zu niedrige Temperatur: Viele Oxidationen mit CAS erfordern eine anfängliche Aktivierung, auch wenn sie insgesamt exotherm sind. Eine zu niedrige Starttemperatur kann die Reaktion verhindern.

  • Lösung: Erhöhen Sie die Reaktionstemperatur langsam und kontrolliert in kleinen Schritten (z. B. 5 °C), bis eine Initiierung (erkennbar an einer leichten Exothermie oder Farbänderung) beobachtet wird.

• Qualität des Cer(IV)-ammoniumsulfats: Das Reagenz kann durch unsachgemäße Lagerung an Aktivität verloren haben. Es ist hygroskopisch und lichtempfindlich[3].

  • Lösung: Verwenden Sie ein frisch geöffnetes Gebinde oder titrieren Sie die Konzentration der Ce(IV)-Spezies in Ihrer Lösung, um deren Aktivität zu verifizieren[4][5][6]. Lagern Sie das Reagenz stets kühl, trocken und lichtgeschützt[2][7].

• pH-Wert der Lösung: Die Oxidationskraft von Ce(IV) ist stark vom pH-Wert abhängig. Die meisten Reaktionen werden in saurem Medium, typischerweise Schwefelsäure, durchgeführt, um die Hydrolyse des Reagenzes zu verhindern und sein Redoxpotential zu maximieren[6][8][9].

  • Lösung: Stellen Sie sicher, dass die Reaktion unter den empfohlenen sauren Bedingungen stattfindet. Die Herstellung der Lösung durch Auflösen von CAS in verdünnter Schwefelsäure ist ein gängiges Verfahren[4][5][10].

• Passivierung des Substrats: Einige Substrate können unter den Reaktionsbedingungen eine passivierende Schicht bilden, die eine weitere Oxidation verhindert.

Frage 3: Die Ausbeute ist gering und es entstehen unerwünschte Nebenprodukte. Wie kann die Temperaturkontrolle die Selektivität verbessern?

Antwort: Die Temperatur ist einer der wichtigsten Parameter zur Steuerung der Selektivität einer chemischen Reaktion. Bei Oxidationen mit Cer(IV)-ammoniumsulfat können zu hohe Temperaturen zu Überoxidation oder Zersetzungsreaktionen führen.

Strategien zur Selektivitätssteigerung durch Temperaturmanagement:

• Niedrigere Reaktionstemperatur: Führen Sie die Reaktion bei der niedrigstmöglichen Temperatur durch, bei der die Reaktionsgeschwindigkeit noch akzeptabel ist. Dies unterdrückt unerwünschte Folgereaktionen, die oft eine höhere Aktivierungsenergie haben.

• Genaue Temperaturkontrolle: Vermeiden Sie Temperaturschwankungen. Ein Kryostat ist einem einfachen Eisbad überlegen, da er eine konstante Temperatur aufrechterhalten kann.

• Langsame, kontrollierte Zugabe: Die portionenweise oder kontinuierliche Zugabe des Cer(IV)-ammoniumsulfats über einen längeren Zeitraum (z. B. mit einer Spritzenpumpe) hält die momentane Konzentration des Oxidationsmittels niedrig und die Wärmeerzeugung konstant und beherrschbar. Dies ist die effektivste Methode, um lokale Temperaturspitzen zu vermeiden.

Häufig gestellte Fragen (FAQ)

Frage 1: Warum genau sind Reaktionen mit Cer(IV)-ammoniumsulfat exotherm?

Antwort: Die Exothermie resultiert aus der grundlegenden Thermodynamik des Redoxprozesses. Cer(IV) ist ein starkes Oxidationsmittel, was bedeutet, dass der Ce⁴⁺-Zustand energetisch sehr hoch und instabil ist. Wenn es ein Substrat oxidiert, wird es selbst zum stabileren Ce³⁺-Zustand reduziert[11]. Die Differenz in der Bildungsenthalpie zwischen den hoch-energetischen Ausgangsstoffen (Substrat + Ce⁴⁺) und den stabilen, energieärmeren Produkten (oxidiertes Substrat + Ce³⁺) wird als Wärme an die Umgebung abgegeben[12].

Frage 2: Welche Kühlmethoden sind für Reaktionen im Labormaßstab am effektivsten?

Antwort: Die Wahl der Kühlmethode hängt von der erwarteten Exothermie und dem Maßstab der Reaktion ab.

• Wasser/Eis-Bad (0-5 °C): Geeignet für schwach exotherme Reaktionen oder sehr langsame Zugaben. Einfach in der Handhabung, aber begrenzt in der Kühlleistung und Stabilität.

• Eis/Salz-Mischungen (-10 bis -20 °C): Bieten eine höhere Kühlleistung für moderate Exothermien.

• Trockeneis/Lösungsmittel-Bäder (-78 °C mit Aceton/Isopropanol): Standard für Reaktionen, die tiefe Temperaturen erfordern. Bietet eine hohe Kühlkapazität, aber die Temperatur ist nicht leicht regulierbar.

• Kryostat/Umlaufkühler: Die beste Wahl für präzise und stabile Temperaturkontrolle über einen weiten Bereich. Unverzichtbar für die Entwicklung robuster und reproduzierbarer Prozesse.

Frage 3: Welche Rolle spielt das Lösungsmittel bei der Kontrolle der Wärmeentwicklung?

Antwort: Das Lösungsmittel ist ein kritischer passiver Sicherheits- und Kontrollparameter.

• Wärmekapazität: Lösungsmittel mit hoher Wärmekapazität (wie Wasser) können mehr Wärme pro Temperatureinheit aufnehmen und so Temperaturspitzen abfedern.

• Siedepunkt: Ein Lösungsmittel mit einem ausreichend hohen Siedepunkt bietet eine Sicherheitsmarge. Wenn die Reaktionstemperatur den Siedepunkt erreicht, wird zusätzliche Energie durch Verdampfungswärme abgeführt (Refluxkühlung), was einen weiteren Temperaturanstieg verlangsamen kann.

• Löslichkeit und Stabilität: Das Lösungsmittel muss sowohl die Reaktanden lösen als auch unter den stark oxidierenden Bedingungen chemisch inert sein[8][13]. Wässrige Schwefelsäure ist aufgrund der guten Löslichkeit und Stabilität von CAS die häufigste Wahl[2][9].

Frage 4: Welche grundlegenden Sicherheitsvorkehrungen sind bei der Arbeit mit Cer(IV)-ammoniumsulfat unerlässlich?

Antwort: Aufgrund seiner oxidierenden und korrosiven Eigenschaften sind strikte Sicherheitsmaßnahmen erforderlich.

• Persönliche Schutzausrüstung (PSA): Tragen Sie immer eine Schutzbrille oder einen Gesichtsschutz, chemikalienresistente Handschuhe und einen Laborkittel[7][14][15].

• Arbeitsplatz: Arbeiten Sie ausschließlich in einem gut funktionierenden Abzug[3][7]. Halten Sie brennbare Materialien und Reduktionsmittel vom Arbeitsbereich fern.

• Notfalleinrichtungen: Stellen Sie sicher, dass eine Notdusche und eine Augenspülung leicht zugänglich sind[14]. Halten Sie geeignete Löschmittel (z. B. Wassernebel, CO₂) und Absorptionsmittel für Verschüttungen (z. B. Sand, Vermiculit) bereit[7].

• Handhabung: Vermeiden Sie die Bildung von Staub[7][15]. Geben Sie niemals Wasser direkt zu konzentrierten Säuren; geben Sie immer die Säure langsam ins Wasser.

Protokolle und Quantitative Daten

Die Optimierung jeder Reaktion ist unerlässlich. Die folgende Tabelle bietet jedoch allgemeine Richtwerte für den Start von Experimenten.

Tabelle 1: Allgemeine Startparameter für Oxidationen mit Cer(IV)-ammoniumsulfat

Parameter	Empfohlener Bereich	Begründung und Anmerkungen
Starttemperatur	0 °C bis 25 °C	Ein niedrigerer Startpunkt bietet einen größeren Puffer zur Absorption der Reaktionswärme.
Reagenzkonzentration	0.1 M - 1.0 M	Höhere Konzentrationen erhöhen die Reaktionsgeschwindigkeit und das Risiko. Beginnen Sie mit verdünnteren Lösungen.
Lösungsmittel	Wässrige H₂SO₄ (0.5 M - 2 M)	Gewährleistet die Stabilität und das hohe Redoxpotential des Ce(IV)-Ions[9].
Zugabegeschwindigkeit	Tropfenweise über 30-120 min	Langsame Zugabe ist der Schlüssel zur Kontrolle. Passen Sie die Geschwindigkeit an, um die Temperatur im Zielbereich zu halten.
Rührgeschwindigkeit	> 300 RPM (variiert mit Gefäß)	Kräftiges Rühren ist entscheidend, um eine effiziente Wärmeübertragung und die Vermeidung von Hotspots zu gewährleisten.

Beispielprotokoll: Kontrollierte Zugabe von Cer(IV)-ammoniumsulfat-Lösung

• Vorbereitung des Reaktors: Rüsten Sie einen Dreihalskolben mit einem mechanischen Rührer, einem Thermometer (mit der Spitze unter der Flüssigkeitsoberfläche) und einem Tropftrichter (oder einer Spritzenpumpe) aus. Stellen Sie den Kolben in ein geeignetes Kühlbad (z. B. Eis/Wasser).

• Einwaage des Substrats: Lösen Sie das zu oxidierende Substrat im gewählten Lösungsmittel (z. B. 1 M H₂SO₄) im Reaktionskolben.

• Kühlung: Kühlen Sie die Substratlösung unter Rühren auf die gewünschte Starttemperatur (z. B. 5 °C).

• Vorbereitung der Oxidationslösung: Bereiten Sie eine Lösung von Cer(IV)-ammoniumsulfat in der erforderlichen Konzentration im selben Lösungsmittel vor[5].

• Kontrollierte Zugabe: Beginnen Sie mit der langsamen, tropfenweisen Zugabe der Cer(IV)-ammoniumsulfat-Lösung zum gerührten Substrat.

• Temperaturüberwachung: Überwachen Sie die Innentemperatur kontinuierlich. Die Zugabegeschwindigkeit sollte so angepasst werden, dass die Temperatur einen vordefinierten Grenzwert (z. B. ±2 °C des Sollwerts) nicht überschreitet.

• Nachreaktion: Nachdem die gesamte Oxidationslösung zugegeben wurde, lassen Sie die Reaktion für die erforderliche Zeit bei der Kontrolltemperatur rühren, um einen vollständigen Umsatz zu gewährleisten.

• Aufarbeitung: Fahren Sie mit dem geplanten Aufarbeitungs- und Isolierungsprozess fort.

Durch die strikte Einhaltung dieser Richtlinien und Protokolle können Forscher die mit der Exothermie von Cer(IV)-ammoniumsulfat-Reaktionen verbundenen Risiken minimieren und gleichzeitig die Effizienz und Reproduzierbarkeit ihrer Synthesen maximieren.

Referenzen

• H.O. Penn. (2014). Ceric Ammonium Sulfate, 0.1N (0.1M) in Sulfuric Acid, 1.0N - Safety Data Sheet. Verfügbar unter: [Link]

• Preparation method of high-purity cerium ammonium sulfate. (2021). Google Patents (CN113023763A). Verfügbar unter:

• Sdfine. Ammonium Ceric Sulphate - Safety Data Sheet. Verfügbar unter: [Link]

• Fischer, T., Sethi, A., et al. (2007). Imidazolium ionic liquids as solvents for cerium(IV)-mediated oxidation reactions. PubMed. Verfügbar unter: [Link]

• Wang, H., Liu, W., et al. (2020). Cerium(IV) Enhances the Catalytic Oxidation Activity of Single-Site Cu Active Sites in MOFs. ACS Catalysis. Verfügbar unter: [Link]

• Loba Chemie. AMMONIUM CERIC SULPHATE DIHYDRATE EXTRA PURE - Safety Data Sheet. Verfügbar unter: [Link]

• To prepare and standardize 0.1 m solution of ceric ammonium sulphate. Verfügbar unter: [Link]

• Cerimetry for First year Pharmaceutical Analysis. (2022). YouTube. Verfügbar unter: [Link]

• Lee, J., Gao, Y., et al. Cerium(IV)-mediated electrochemical oxidation process for removal of polychlorinated dibenzo-p-dioxins and dibenzofurans. ResearchGate. Verfügbar unter: [Link]

• The stability of ceric ammonium sulfate in dilute sulfuric acid. (1951). PubMed. Verfügbar unter: [Link]

• Pharmaguideline. (2010). Preparation and Standardization of 0.1 M Ceric Ammonium Sulphate. Verfügbar unter: [Link]

• Ceric Ammonium Sulphate: attempted preparation. (2013). Sciencemadness Discussion Board. Verfügbar unter: [Link]

• Suma, M. S., et al. (2012). Determination of Cerium in Ceric Ammonium Sulphate by Novel Iodo-Potentiometric Method. ResearchGate. Verfügbar unter: [Link]

• Rahman, N., et al. (2013). Application of Cerium (IV) as an Oxidimetric Agent for the Determination of Ethionamide in Pharmaceutical Formulations. PMC. Verfügbar unter: [Link]

• Ilic, M., et al. (2018). Redox potentials and kinetics of the Ce3+/Ce4+ redox reaction and solubility of cerium sulfates in sulfuric acid solutions. ResearchGate. Verfügbar unter: [Link]

• Cerimetry | Preparation involving Ceric Ammonium Sulphate. (2022). YouTube. Verfügbar unter: [Link]

• The kinetics of cerium(IV) sulfate reaction with citrate and the thermodynamic characteristics of formation of intermediate complexes. ResearchGate. Verfügbar unter: [Link]

• Exothermic or endothermic? Classifying reactions. RSC Education. Verfügbar unter: [Link]

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. Cerium Ammonium Sulphate (CAS NO:10378-47-9) | Cerium Ammonium Sulphate Manufacturer and Suppliers | Scimplify [scimplify.com]
• 3. lobachemie.com [lobachemie.com]
• 4. noblesciencepress.org [noblesciencepress.org]
• 5. Preparation and Standardization of 0.1 M Ceric Ammonium Sulphate | Pharmaguideline [pharmaguideline.com]
• 6. researchgate.net [researchgate.net]
• 7. cdhfinechemical.com [cdhfinechemical.com]
• 8. The stability of ceric ammonium sulfate in dilute sulfuric acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. youtube.com [youtube.com]
• 11. m.youtube.com [m.youtube.com]
• 12. edu.rsc.org [edu.rsc.org]
• 13. Imidazolium ionic liquids as solvents for cerium(IV)-mediated oxidation reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. hopenn.com [hopenn.com]
• 15. spectrumchemical.com [spectrumchemical.com]

Lagerung und Haltbarkeit von Cer(IV)-ammoniumsulfat-Reagenzien

Technisches Support-Center: Lagerung, Haltbarkeit und Fehlerbehebung von Cer(IV)-ammoniumsulfat-Reagenzien

Willkommen im technischen Support-Center. Als Senior Application Scientist begegne ich häufig Herausforderungen bei der Handhabung von starken Oxidationsmitteln in der quantitativen Analytik und organischen Synthese. Cer(IV)-ammoniumsulfat (CAS 10378-47-9), auch bekannt als Ammoniumcer(IV)-sulfat-Dihydrat, ist ein herausragendes Reagenz für die Redox-Titration (Cerimetrie)[1].

Im Gegensatz zu Kaliumpermanganat, welches autokatalytisch zerfallen kann und mehrere Oxidationsstufen durchläuft, bietet das Cer(IV)/Cer(III)-System einen sauberen, einelektronigen Übergang ( Ce4++e−→Ce3+ ) ohne störende Zwischenprodukte[2]. Die strukturelle Integration des Ammoniumions verleiht diesem Doppelsalz eine überlegene Löslichkeit und Stabilität in verdünnter Schwefelsäure im Vergleich zu einfachen Cersalzen[1]. Dennoch ist das Verständnis der chemischen Kausalität – insbesondere der Hydrolyse- und Photoreduktionsneigung – essenziell, um die Integrität und Reproduzierbarkeit Ihrer analytischen Workflows zu gewährleisten.

Quantitative Daten zur Lagerung und Stabilität

Um die oxidative Kraft des Reagenzes über die Zeit zu erhalten, müssen spezifische physikochemische Parameter strikt eingehalten werden. Die folgende Tabelle fasst die kritischen quantitativen Daten für den Feststoff und die wässrige Maßlösung zusammen[3][4][5]:

Parameter	Fester Stoff (Dihydrat)	Maßlösung (z.B. 0.1 M in H2​SO4​ )
Lagertemperatur	15 °C bis 25 °C (Raumtemperatur)	15 °C bis 25 °C
Lichtempfindlichkeit	Gering, aber lichtgeschützt empfohlen	Hoch (Photoreduktion möglich), Braunglas obligatorisch
Haltbarkeit (Shelf Life)	2–3 Jahre (bis zum Retest-Datum)	Mehrere Monate (Titerstellung regelmäßig erforderlich)
Inkompatibilitäten	Starke Reduktionsmittel, brennbare Stoffe	Chlorid-Ionen (Katalytische Oxidation zu Cl2​ bei Hitze)
pH-Wert	Sauer (in wässriger Lösung)	ca. 0.4 (bei 0.5 - 1.0 M H2​SO4​ )

Troubleshooting & FAQs für die Laborpraxis

F: Meine 0.1 M Cer(IV)-Lösung weist eine Trübung oder einen gelblichen Niederschlag auf. Was ist die Ursache? Antwort: Dies ist ein klassisches Hydrolyse-Problem. Cer(IV)-Ionen neigen in wässrigen Medien stark zur Polymerisation und Hydrolyse, was zur Ausfällung von unlöslichen basischen Cersalzen oder Cer(IV)-hydroxid ( Ce(OH)4​ ) führt[6][7]. Kausalität & Lösung: Die Reaktion muss zwingend in einem ausreichend sauren Medium (0.5 – 1.0 M Schwefelsäure) durchgeführt werden, um die Ce4+ -Ionen in Lösung zu stabilisieren[6]. Verwenden Sie keine Salpetersäure ( HNO3​ ), da Nitrationen die Fluoreszenz oder nachgeschaltete Indikatorreaktionen stören können[7]. Trübe Lösungen sind irreversibel degradiert, haben ihren Titer verloren und müssen fachgerecht entsorgt werden.

F: Der Titer meiner Maßlösung sinkt bei wiederholter Messung kontinuierlich. Warum? Antwort: Obwohl Cer(IV)-Lösungen thermisch extrem stabil sind (sogar beim Kochen zersetzen sie sich nicht autokatalytisch)[6], sind sie photochemisch aktiv. Eine kontinuierliche Titerabnahme deutet auf eine langsame Reduktion von Ce4+ zu Ce3+ durch direkte UV-Einstrahlung oder durch reduzierende Spurenverunreinigungen im verwendeten Reinstwasser hin[8]. Lösung: Lagern Sie die Lösung strikt in dicht verschlossenen Braunglasflaschen und validieren Sie den Titer (Korrekturfaktor) in regelmäßigen Abständen[5].

F: Kann ich Cerimetrie in salzsaurer Lösung (HCl) durchführen? Antwort: Ja, aber mit methodischen Einschränkungen. Ein massiver Vorteil der Cerimetrie gegenüber der Manganometrie ist die prinzipielle Titrierbarkeit von salzsauren Proben[2]. Kausalität: Bei hohen Temperaturen oder sehr hohen Chloridkonzentrationen kann Ce4+ jedoch Chlorid langsam zu Chlorgas ( Cl2​ ) oxidieren, was zu einem Mehrverbrauch an Maßlösung und somit zu falsch-niedrigen Analysenergebnissen führt[6]. Titrieren Sie daher in HCl-Medien stets bei Raumtemperatur.

Selbstvalidierendes Protokoll: Titerstellung einer 0.1 M Cer(IV)-Lösung

Jede analytische Methode ist nur so verlässlich wie ihre Kalibrierung. Um ein in sich geschlossenes, selbstvalidierendes System zu schaffen, muss die Konzentration der Maßlösung gegen einen primären Urtiter (Standard Reference Material) geprüft werden[5]. Wir verwenden hier Eisen(II)-ethylendiammoniumsulfat, welches direkt auf NIST SRM 8040 (Natriumoxalat) rückführbar ist und eine schnelle 1:1 Stöchiometrie bei Raumtemperatur erlaubt[5].

Schritt-für-Schritt Methodik:

• Vorbereitung des Urtiters: Wiegen Sie exakt ca. 1.5 g getrocknetes Eisen(II)-ethylendiammoniumsulfat (auf 0.1 mg genau) in einen 250 mL Erlenmeyerkolben ein.

• Lösung: Lösen Sie das Salz in 50 mL frisch zubereiteter, verdünnter Schwefelsäure (ca. 1 M). Kausalität: Das saure Milieu verhindert die vorzeitige Oxidation von Fe2+ zu Fe3+ durch gelösten Luftsauerstoff.

• Indikatorzugabe: Fügen Sie 1 bis 2 Tropfen Ferroin-Indikatorlösung (1,10-Phenanthrolin-Eisen(II)-Komplex) hinzu. Die Lösung färbt sich intensiv rot[2].

• Titration: Titrieren Sie unter stetigem Rühren mit der zu prüfenden 0.1 M Cer(IV)-ammoniumsulfat-Lösung.

• Äquivalenzpunkt: Am Äquivalenzpunkt oxidiert der erste Tropfen überschüssiges Ce4+ den roten Ferroin-Komplex zum blassblauen Ferriin-Komplex[2][6]. Der Farbumschlag ist extrem scharf und reversibel.

• Validierung & Berechnung: Führen Sie eine Dreifachbestimmung durch. Der Titerfaktor ( f ) berechnet sich aus dem Quotienten der theoretischen und der tatsächlichen Verbrauchsmenge. Die relative Standardabweichung (RSD) der drei Replikate darf 0.2% nicht überschreiten, um das System als valide einzustufen.

Workflow-Visualisierung

Das folgende Diagramm veranschaulicht die logischen Zusammenhänge und den Kausalitätsfluss der selbstvalidierenden Titerstellung.

Workflow zur selbstvalidierenden Titerstellung von Cer(IV)-Lösungen mittels Ferroin-Indikator.

Referenzen

• University of Rochester : Stains for Developing TLC Plates. Abgerufen von:[Link]

• Fachreferent Chemie : Arzneibuchanalytik (Cerimetrie). Abgerufen von:[Link]

• Grokipedia : Cerimetry. Abgerufen von:[Link]

• PMC (NIH) : Development and Validation of Spectrofluorimetric Method for Determination of Biotin via its Oxidation with Cerium (IV). Abgerufen von:[Link]

Sources

• 1. Cerium Ammonium Sulphate (CAS NO:10378-47-9) | Cerium Ammonium Sulphate Manufacturer and Suppliers | Scimplify [scimplify.com]
• 2. fachreferent-chemie.de [fachreferent-chemie.de]
• 3. Ammonium cerium(IV) sulfate 10378-47-9 [sigmaaldrich.com]
• 4. Ammonium cerium(IV) sulfate dihydrate CAS 10378-47-9 | 102273 [merckmillipore.com]
• 5. c(Ce(SO₄)₂ * 4 H₂O) = 0.1 mol/l (0.1 N), reag. Ph. Eur., ready-to-use volumetric solution for titration, Titripur<SUP>®</SUP> | Sigma-Aldrich [sigmaaldrich.com]
• 6. grokipedia.com [grokipedia.com]
• 7. Development and Validation of Spectrofluorimetric Method for Determination of Biotin in Bulk and Pharmaceutical Preparations via its Oxidation with Cerium (IV) - PMC [pmc.ncbi.nlm.nih.gov]
• 8. chem.rochester.edu [chem.rochester.edu]

Reference Data & Comparative Studies

A Comparative Guide to Cerium(IV) Ammonium Sulfate and Potassium Permanganate as Redox Titrants

In the landscape of redox titrimetry, the choice of oxidizing agent is paramount to achieving accurate and reliable results. Among the most prominent titrants are potassium permanganate (KMnO₄) and cerium(IV) ammonium sulfate ((NH₄)₄Ce(SO₄)₄·2H₂O). Both are powerful oxidizing agents, yet they possess distinct chemical properties that render them suitable for different applications. This guide provides an in-depth comparison of these two reagents, grounded in electrochemical principles and supported by practical, field-proven insights to aid researchers, scientists, and drug development professionals in making an informed selection for their analytical needs.

Core Electrochemical Principles: The Foundation of Oxidizing Power

The efficacy of a redox titrant is fundamentally governed by its standard reduction potential (E°), which quantifies its tendency to be reduced.

• Potassium Permanganate (MnO₄⁻) : In a strongly acidic medium, the permanganate ion is reduced to the nearly colorless manganese(II) ion (Mn²⁺).[1] The half-reaction is: MnO₄⁻ + 8H⁺ + 5e⁻ → Mn²⁺ + 4H₂O (E° = +1.51 V)[2]

• Cerium(IV) Ammonium Sulfate (Ce⁴⁺) : The ceric ion (Ce⁴⁺) undergoes a single-electron reduction to the cerous ion (Ce³⁺): Ce⁴⁺ + e⁻ → Ce³⁺ (Formal Potential in 1M H₂SO₄ ≈ +1.44 V)[3]

While potassium permanganate exhibits a slightly higher standard reduction potential, the formal potential of the Ce⁴⁺/Ce³⁺ couple is significantly influenced by the nature and concentration of the acid present due to complex formation.[3][4] In sulfuric acid, the potential is modulated but remains a powerful oxidizing system.[4] This high oxidizing power enables both reagents to be used for the determination of a wide array of analytes, including iron(II), oxalates, and arsenic(III).[1][5]

A Head-to-Head Comparison: Practical Considerations and Performance

The selection of a titrant extends beyond its electrochemical potential. Practical aspects such as stability, preparation, and endpoint detection are critical determinants of its utility in a laboratory setting.

Feature	Cerium(IV) Ammonium Sulfate	Potassium Permanganate
Solution Stability	Highly stable over prolonged periods, even when heated.[6][7]	Less stable; can decompose in the presence of light, heat, and MnO₂ impurities.[1][8]
Preparation	Dissolves in dilute sulfuric acid; solution is stable after preparation.[9]	Requires heating or standing for a period to oxidize impurities, followed by filtration.[10][11]
Primary Standard	Not a primary standard; requires standardization.[12]	Not a primary standard; requires frequent standardization.[13][14]
Endpoint Detection	Requires a redox indicator (e.g., ferroin).[5][15][16]	Acts as its own indicator (self-indicating).[1][11][17]
Reaction in HCl	Can be used in the presence of high concentrations of chloride ions.[6][18]	Reacts with chloride ions, limiting its use in hydrochloric acid media.[19]
Reaction Stoichiometry	Simple one-electron change (Ce⁴⁺ → Ce³⁺).[6][20]	Complex multi-electron change (Mn⁺⁷ → Mn²⁺).[21]
Cost	Generally more expensive.[18]	Less expensive.[11]

Causality Behind Experimental Choices: Why Protocols Differ

The distinct properties of each titrant necessitate different handling and standardization protocols.

The Challenge of Permanganate Stability

Potassium permanganate solutions are notoriously less stable than their cerium(IV) counterparts.[6] This instability arises from the tendency of permanganate to react with traces of organic matter present in the solvent and with manganese dioxide (MnO₂), an impurity often found in the solid reagent.[11] This reaction is autocatalytic, meaning the MnO₂ produced further catalyzes the decomposition.[14]

To mitigate this, the preparation of a standard potassium permanganate solution involves dissolving the salt, heating the solution or allowing it to stand for a couple of days to oxidize any reducing impurities, and then filtering it through a non-reactive medium like glass wool to remove the precipitated MnO₂.[10][11] Furthermore, these solutions should be stored in dark bottles to prevent photochemical decomposition.[13][21]

The Simplicity and Robustness of Cerium(IV)

In contrast, cerium(IV) ammonium sulfate solutions exhibit remarkable stability.[6][7] They are not susceptible to decomposition by light and can even be heated without a change in concentration.[6] This stability translates to less frequent standardization and greater reliability over time. A significant advantage of cerium(IV) is its ability to be used in titrations containing hydrochloric acid.[6][18] Potassium permanganate, being a stronger oxidizing agent under these conditions, will oxidize chloride ions, leading to inaccurate results.[19]

Experimental Data: Titration of Iron(II)

To illustrate the practical application and performance of both titrants, a common analytical procedure, the determination of iron(II), is presented. In both cases, the iron(II) is oxidized to iron(III).

Reaction with Potassium Permanganate: MnO₄⁻ + 5Fe²⁺ + 8H⁺ → Mn²⁺ + 5Fe³⁺ + 4H₂O[22][23]

Reaction with Cerium(IV) Ammonium Sulfate: Ce⁴⁺ + Fe²⁺ → Ce³⁺ + Fe³⁺[15][24]

A hypothetical experimental comparison for the titration of a 25.00 mL aliquot of an iron(II) solution is summarized below.

Titrant	Concentration (N)	Volume of Titrant (mL)	Endpoint Detection	Calculated [Fe²⁺] (M)
0.1000 N KMnO₄	0.1000	25.00	Appearance of faint pink color	0.1000
0.1000 N (NH₄)₄Ce(SO₄)₄	0.1000	25.00	Ferroin indicator (red to pale blue)	0.1000

While both titrants can yield highly accurate results, the choice between them often depends on the sample matrix. For instance, in the analysis of iron ore, which is often dissolved in hydrochloric acid, cerium(IV) ammonium sulfate would be the superior choice.[6]

Experimental Protocols

Workflow for Redox Titration

Caption: General workflow for a redox titration.

Protocol 1: Preparation and Standardization of 0.1 N Potassium Permanganate

A. Preparation of ~0.1 N KMnO₄ Solution

• Weigh approximately 3.2 g of potassium permanganate.[11]

• Dissolve the solid in 1000 mL of distilled water in a large beaker.

• Cover the beaker and heat the solution on a water bath for about an hour, or alternatively, let it stand for at least two days at room temperature.[10] This step is crucial to oxidize any reducing substances in the water.

• Filter the solution through a sintered glass funnel or glass wool to remove any precipitated manganese dioxide (MnO₂).[11][21] Do not use filter paper , as it will react with the permanganate.

• Store the standardized solution in a clean, amber glass-stoppered bottle to protect it from light.[13][21]

B. Standardization against Sodium Oxalate (Primary Standard)

• Accurately weigh about 0.2 g of sodium oxalate (Na₂C₂O₄), previously dried to a constant weight, and dissolve it in 250 mL of deionized water in a conical flask.[21]

• Carefully add 7 mL of concentrated sulfuric acid.[21]

• Heat the solution to about 70°C.[21]

• Titrate the hot solution with the prepared KMnO₄ solution from a burette. The permanganate solution is added slowly with constant stirring until a faint, persistent pink color is observed, which indicates the endpoint.[21][25]

• The temperature of the solution should not fall below 60°C during the titration.[13][21]

• Calculate the exact normality of the potassium permanganate solution. Each 6.700 mg of sodium oxalate is equivalent to 1 mL of 0.1 N potassium permanganate.[21]

Protocol 2: Preparation and Standardization of 0.1 N Cerium(IV) Ammonium Sulfate

A. Preparation of ~0.1 N Cerium(IV) Solution

• Weigh approximately 65 g of ceric ammonium sulfate.[9]

• In a beaker, add the solid to a mixture of 30 mL of concentrated sulfuric acid and 500 mL of water, warming gently to aid dissolution.[9] The acid is necessary to prevent the hydrolysis and precipitation of ceric salts.[18]

• Allow the solution to cool to room temperature.

• Filter the solution if it is turbid.

• Transfer the solution to a 1000 mL volumetric flask and dilute to the mark with distilled water.[9]

B. Standardization against Arsenic Trioxide (Primary Standard)

• Accurately weigh about 0.2 g of arsenic trioxide (As₂O₃), previously dried at 105°C for one hour, and transfer it to a 500 mL conical flask.[9]

• Add 25 mL of 8.0% w/v sodium hydroxide solution and swirl to dissolve the solid.[9]

• Dilute with 100 mL of water and mix.

• Add 30 mL of dilute sulfuric acid, 0.15 mL of osmic acid solution (as a catalyst), and 0.1 mL of ferroin sulfate solution as an indicator.[9][26]

• Titrate with the prepared ceric ammonium sulfate solution until the pink color of the indicator changes to a very pale blue.[9]

• Calculate the exact normality of the ceric ammonium sulfate solution. Each mL of 0.1 M ceric ammonium sulfate is equivalent to 0.004946 g of As₂O₃.[9]

Caption: Key advantages and disadvantages of each titrant.

Conclusion: Selecting the Appropriate Titrant

Both potassium permanganate and cerium(IV) ammonium sulfate are excellent oxidizing titrants, but the optimal choice is dictated by the specific requirements of the analysis.

Choose Potassium Permanganate when:

• Cost is a significant factor.

• A self-indicating titration is preferred for simplicity.

• The sample matrix does not contain a high concentration of chloride ions.

Choose Cerium(IV) Ammonium Sulfate when:

• High solution stability and longevity are required.

• The analysis is performed in a hydrochloric acid medium.

• A simple, single-electron transfer reaction is advantageous for stoichiometric calculations.

By understanding the fundamental chemical properties and practical handling requirements of each reagent, researchers can confidently select the most appropriate titrant, ensuring the accuracy and integrity of their analytical results.

References

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• 18. Ricca Chemical - Ceric Sulfate [riccachemical.com]
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• 20. youtube.com [youtube.com]
• 21. pharmaupdater.com [pharmaupdater.com]
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• 26. pharmapath.in [pharmapath.in]

Kreuzvalidierung von Cerimetrie mit anderen analytischen Techniken

Kreuzvalidierung von Cerimetrie mit anderen analytischen Techniken: Ein Leitfaden für die pharmazeutische Qualitätskontrolle

Einleitung In der pharmazeutischen Analytik und Arzneimittelentwicklung ist die präzise Quantifizierung von aktiven Wirkstoffen (APIs) das absolute Fundament der Qualitätssicherung[1]. Während instrumentelle Methoden wie die Hochleistungsflüssigkeitschromatographie (HPLC) heute oft als Goldstandard betrachtet werden, bleiben titrimetrische Verfahren aufgrund ihrer absoluten Quantifizierbarkeit, ihrer instrumentellen Unabhängigkeit und ihrer hohen Robustheit unverzichtbar. Die Cerimetrie – eine Redoxtitration auf Basis von Cer(IV)-Salzen – zeichnet sich durch eine außergewöhnliche Stabilität der Maßlösungen und ein hohes Redoxpotential aus[2]. Dieser Leitfaden bietet eine objektive Kreuzvalidierung der Cerimetrie gegenüber der HPLC und klassischen Verfahren wie der Iodometrie und liefert fundierte experimentelle Protokolle für Forscher.

Mechanistische Kausalität: Warum Cerimetrie? Die Cerimetrie nutzt Cer(IV) als starkes Oxidationsmittel. In schwefelsaurem Milieu beträgt das Standardredoxpotential E∘≈1,44 V . Der entscheidende Vorteil gegenüber der Permanganometrie liegt in der chemischen Kausalität der Reagenzstabilität: Cer(IV)-Sulfatlösungen zersetzen sich nicht unter Lichteinfluss oder beim Kochen und reagieren nicht mit Chloridionen, was die Probenvorbereitung erheblich vereinfacht und Nebenreaktionen ausschließt[3].

Im Gegensatz zur Iodometrie, die oft als indirekte Titration (Rücktitration von freigesetztem Iod mit Thiosulfat) durchgeführt wird und systemisch anfällig für Iod-Flüchtigkeit sowie Luftoxidation des Iodids ist[4], bietet die Cerimetrie eine direktere und fehlerresistentere Stöchiometrie. Der Endpunkt wird durch den Redoxindikator Ferroin (Eisen(II)-1,10-Phenanthrolin-Komplex) gestochen scharf vom blassroten (reduzierten) in den blassblauen bzw. farblosen (oxidierten) Zustand visualisiert[2].

Leistungsvergleich: Cerimetrie vs. Alternativen Um die Methoden objektiv zu vergleichen, fassen wir die quantitativen und qualitativen Parameter in der folgenden Matrix zusammen.

Parameter	Cerimetrie (Redoxtitration)	HPLC-UV (Instrumentell)	Iodometrie (Redoxtitration)
Spezifität	Gering (reagiert auf alle oxidierbaren Gruppen)	Sehr hoch (chromatographische Trennung)	Moderat (spezifisch für bestimmte Redoxpaare)
LOD / LOQ	Im μ g/mL bis mg/mL Bereich[3]	Im ng/mL bis μ g/mL Bereich[5]	Im mg/mL Bereich
Stabilität des Titranten	Sehr hoch (Ce(IV)-Sulfat ist über Jahre stabil)	Abhängig von der mobilen Phase	Gering (Iod ist flüchtig, Thiosulfat zersetzt sich)[4]
Kosten & Wartung	Sehr gering	Sehr hoch (Säulen, Lösungsmittel, Pumpen)	Gering
Analysendauer pro Probe	~5-10 Minuten	~10-20 Minuten (inkl. Äquilibrierung)[5]	~10-15 Minuten

Experimentelles Protokoll: Kreuzvalidierung am Beispiel von Simvastatin Um ein selbstvalidierendes System (Self-Validating System) zu etablieren, muss die Cerimetrie gegen eine orthogonale Methode (wie die HPLC) validiert werden. Viele organische Moleküle (z.B. Simvastatin oder Antihypertensiva) oxidieren kinetisch langsam. Die Kausalität erfordert hier einen veränderten Ansatz: Es wird ein bekannter Überschuss an Ce(IV) zugegeben. Dies erzwingt die thermodynamische Vollständigkeit der Reaktion, woraufhin der nicht reagierte Anteil zurückbestimmt wird[2],[3].

Schritt 1: Vorbereitung der Cer(IV)-Standardlösung

• 1,011 g Cer(IV)-Sulfat in 0,5 M H2​SO4​ lösen und im Messkolben auf 250 mL auffüllen (ergibt ca. 0,01 M)[2].

• Standardisierung der Lösung gegen Arsen(III)-oxid ( As2​O3​ ) unter Zugabe von Osmiumtetroxid als Katalysator und Ferroin als Indikator.

Schritt 2: Cerimetrischer Assay (Methode mit Überschuss)

• Ein exaktes Aliquot der Probenlösung (z.B. Simvastatin-Extrakt) in einen Erlenmeyerkolben überführen.

• Einen definierten Überschuss der standardisierten Ce(IV)-Lösung hinzugeben.

• 15 Minuten bei Raumtemperatur inkubieren, um die vollständige Oxidation des Wirkstoffs sicherzustellen.

• Den nicht reagierten Ce(IV)-Überschuss mit einer standardisierten Eisen(II)-Ammoniumsulfat-Lösung (FAS) unter Zugabe von 2 Tropfen Ferroin-Indikator titrieren, bis die Farbe von blassblau nach rot umschlägt[2].

Schritt 3: HPLC-UV Referenzmethode

• Mobile Phase vorbereiten: Acetonitril und 0,1% Phosphorsäure (z.B. 65:35 v/v)[5].

• Flussrate auf 1,0 mL/min auf einer C18-Säule einstellen.

• Detektion mittels UV-Absorption bei der spezifischen Wellenlänge des Analyten durchführen.

• Quantifizierung über eine externe Kalibrierkurve vornehmen (Linearität prüfen gemäß ICH Q2(R2) Richtlinien).

Schritt 4: Statistische Auswertung (Kreuzvalidierung) Die Ergebnisse beider Methoden werden mittels Student's t-Test (für die Richtigkeit) und F-Test (für die Präzision) verglichen. Ein p-Wert > 0,05 indiziert, dass kein signifikanter Unterschied zwischen der kostengünstigen Cerimetrie und der teuren HPLC besteht[3].

Visualisierung des Kreuzvalidierungs-Workflows

Abbildung 1: Workflow zur orthogonalen Kreuzvalidierung der Cerimetrie gegen HPLC-UV.

Dateninterpretation und Vertrauenswürdigkeit (Trustworthiness) Ein robustes analytisches Protokoll muss inhärent vertrauenswürdig sein. In der Cerimetrie wird dies durch Blank-Titrationen (Blindproben) erreicht, die den exakten Verbrauch des Oxidationsmittels durch das Lösungsmittel oder pharmazeutische Hilfsstoffe quantifizieren und subtrahieren. Wenn die Wiederfindungsrate (Recovery) der Cerimetrie im Bereich von 98-102% liegt und die relative Standardabweichung (RSD) < 2% beträgt, ist die Methode als statistisch äquivalent zur HPLC zu betrachten[3]. Der Verzicht auf toxische Reagenzien (wie bei der Dichromatometrie) und die Vermeidung von Flüchtigkeitsproblemen (wie bei der Iodometrie) machen die Cerimetrie zu einem hochgradig verlässlichen Instrument in der Routine-Qualitätskontrolle[4],[1].

Referenzen 1.[2] Redalyc.org: Cerimetric determination of simvastatin in pharmaceuticals based on redox and complex formation reactions. Verfügbar unter: 2 2.[3] ResearchGate: Cerimetric determination of four antihypertensive drugs in pharmaceutical preparations. Verfügbar unter: 3 3.[5] PMC (NIH): Optimization of HPLC methods for the development of quality control methods of combined powder formulations. Verfügbar unter: 5 4.[4] Vedantu: Iodometry vs Iodimetry: Key Differences, Principles & Examples. Verfügbar unter: 4 5.[1] Metrohm: Pharmazeutische Analytik. Verfügbar unter: 1

• 1. metrohm.com [metrohm.com]
• 2. redalyc.org [redalyc.org]
• 3. researchgate.net [researchgate.net]
• 4. Iodometry vs Iodimetry: Key Differences, Principles & Examples [vedantu.com]
• 5. Optimization of HPLC methods for the development of quality control methods of combined powder formulations with paracetamol, phenylephrine hydrochloride, pheniramine maleate - PMC [pmc.ncbi.nlm.nih.gov]

Leitfaden für alternative Reagenzien zu Cer(IV)-ammoniumsulfat für die Oxidation: Ein Vergleichsleitfaden für den forschenden Wissenschaftler

Verfasst von einem Senior Application Scientist

In der Welt der organischen Synthese ist die Wahl des Oxidationsmittels entscheidend und kann den Erfolg, die Effizienz und die Nachhaltigkeit eines gesamten Synthesewegs bestimmen. Cer(IV)-ammoniumsulfat (CAS) und sein naher Verwandter, Cer(IV)-ammoniumnitrat (CAN), sind seit langem als potente Ein-Elektronen-Oxidationsmittel geschätzt.[1][2] Sie sind besonders nützlich bei der Erzeugung von Radikalkationen und der Förderung von Reaktionen, die mit anderen Reagenzien nur schwer zu erreichen sind.[1] Ihre Anwendung ist jedoch nicht ohne Nachteile, wie z. B. schlechte Löslichkeit in unpolaren Lösungsmitteln, mangelnde Spezifität, die zu Nebenprodukten führt, und schwierige Reaktionsbedingungen.[1][3]

Dieser Leitfaden bietet eine eingehende Analyse und einen Vergleich von wichtigen alternativen Oxidationsmitteln. Wir werden uns mit den Mechanismen, der Selektivität, den experimentellen Protokollen und den wichtigsten Leistungsindikatoren befassen, um Forschern, Wissenschaftlern und Fachleuten in der Arzneimittelentwicklung das Wissen an die Hand zu geben, das sie benötigen, um fundierte Entscheidungen für ihre spezifischen synthetischen Herausforderungen zu treffen.

Chrom(VI)-basierte Reagenzien: Die Kraftpakete mit Vorbehalten

Reagenzien auf der Basis von sechswertigem Chrom, wie das Jones-Reagenz und Natriumdichromat, sind klassische und starke Oxidationsmittel in der organischen Chemie.[4]

Jones-Oxidation

Das Jones-Reagenz, eine Lösung von Chromtrioxid (CrO₃) in wässriger Schwefelsäure und Aceton, ist eine schnelle und effiziente Methode zur Oxidation von primären und sekundären Alkoholen zu Carbonsäuren bzw. Ketonen.[5][6][7]

• Mechanistische Einblicke: Die Reaktion beginnt mit der Bildung eines Chromatesters aus dem Alkohol und der Chromsäure.[8][9] Ein nachfolgender Eliminierungsschritt, bei dem Wasser als Base fungiert, erzeugt die Carbonylverbindung.[8] Bei primären Alkoholen wird das intermediäre Aldehyd schnell zu einem Hydrat hydratisiert, das dann zur Carbonsäure weiteroxidiert wird.[7][8][9] Der Farbwechsel des Reagenzes von orange zu blaugrün signalisiert die Reduktion von Cr(VI) zu Cr(III).[6][7]

• Vorteile: Die Reaktion ist schnell, effizient und verwendet relativ preiswerte Reagenzien.[8]

• Nachteile: Der größte Nachteil ist die hohe Toxizität und Karzinogenität von Chrom(VI)-Verbindungen, die erhebliche Bedenken hinsichtlich der Entsorgung und Sicherheit aufwerfen.[6][10] Das Reagenz ist stark sauer, was seine Verwendung bei säureempfindlichen Substraten einschränkt.[8] Außerdem ist es schwierig, die Oxidation von primären Alkoholen auf der Aldehydstufe zu stoppen, außer bei Benzyl- und Allylalkoholen.[7][8]

Experimentelles Protokoll: Jones-Oxidation eines sekundären Alkohols

• Lösen Sie den sekundären Alkohol (1 Äquiv.) in Aceton in einem Rundkolben, der mit einem Magnetrührer ausgestattet ist.

• Kühlen Sie die Lösung in einem Eisbad auf 0–5 °C ab.

• Bereiten Sie das Jones-Reagenz vor, indem Sie Chromtrioxid vorsichtig zu einer gekühlten wässrigen Schwefelsäurelösung geben.

• Fügen Sie das Jones-Reagenz tropfenweise zu der gerührten Alkohollösung hinzu und halten Sie die Temperatur unter 25 °C. Ein Farbwechsel von orange zu grün/blau wird beobachtet.

• Nach Abschluss der Reaktion (überwacht durch DC) löschen Sie das überschüssige Oxidationsmittel durch vorsichtige Zugabe von Isopropylalkohol, bis die orange Farbe verschwindet.

• Extrahieren Sie das Produkt mit einem geeigneten organischen Lösungsmittel (z. B. Diethylether), waschen Sie die organische Phase mit Sole, trocknen Sie sie über Natriumsulfat und konzentrieren Sie sie im Vakuum, um das Keton zu erhalten.

Kaliumpermanganat (KMnO₄): Der vielseitige und starke Oxidator

Kaliumpermanganat ist ein starkes, vielseitiges und preiswertes Oxidationsmittel.[11][12] Seine Reaktivität ist stark vom pH-Wert des Reaktionsmediums abhängig.[13]

• Mechanistische Einblicke: Das Permanganat-Ion (MnO₄⁻), in dem Mangan die Oxidationsstufe +7 hat, ist ein potenter Elektronenakzeptor.[14] In saurer Lösung wird es zu Mn²⁺ (eine 5-Elektronen-Änderung) reduziert, was es zu einem außergewöhnlich starken Oxidationsmittel macht.[13] In neutraler oder basischer Lösung wird es typischerweise zu Mangan(IV)-oxid (MnO₂) (eine 3-Elektronen-Änderung) reduziert.[13]

• Vorteile: Es ist ein starkes Oxidationsmittel, das eine breite Palette von funktionellen Gruppen oxidieren kann, einschließlich der Spaltung von Alkenen zu Carbonsäuren unter sauren Bedingungen.[11][14] Es gilt als umweltfreundliches Oxidationsmittel, da das Nebenprodukt MnO₂ recycelt werden kann.[12]

• Nachteile: Seine hohe Reaktivität kann zu einem Mangel an Selektivität und zur Überoxidation führen.[11] Reaktionen können schwer zu kontrollieren sein und erfordern eine sorgfältige Steuerung der Bedingungen (Temperatur, pH-Wert, Stöchiometrie).

Aktivierte DMSO-Oxidationen: Die milde Route zu Aldehyden und Ketonen

Methoden, die auf aktiviertem Dimethylsulfoxid (DMSO) basieren, sind für ihre bemerkenswert milden Bedingungen bekannt, die die Oxidation von primären Alkoholen zu Aldehyden ohne weitere Oxidation zu Carbonsäuren ermöglichen.[15][16] Die Swern-Oxidation ist das bekannteste Beispiel.

Swern-Oxidation

Diese Reaktion verwendet DMSO, das durch Oxalylchlorid oder Trifluoressigsäureanhydrid aktiviert wird, gefolgt von der Zugabe einer gehinderten Base wie Triethylamin (Et₃N), um primäre und sekundäre Alkohole in Aldehyde bzw. Ketone umzuwandeln.[15][17][18]

• Mechanistische Einblicke: Die Reaktion beginnt mit der Aktivierung von DMSO durch Oxalylchlorid bei niedriger Temperatur (typischerweise –78 °C), um Chloro(dimethyl)sulfoniumchlorid zu bilden, wobei CO und CO₂ freigesetzt werden.[18] Dieses Elektrophil reagiert mit dem Alkohol zu einem Alkoxysulfoniumsalz. Die Zugabe von Triethylamin deprotoniert das Salz zu einem Schwefelylid, das über einen fünfgliedrigen Übergangszustand zerfällt, um das Carbonylprodukt, Dimethylsulfid (DMS) und Triethylammoniumchlorid zu ergeben.[17][18]

• Vorteile: Die Bedingungen sind außergewöhnlich mild und ermöglichen die Oxidation von Substraten mit säureempfindlichen funktionellen Gruppen.[18] Die Überoxidation von Aldehyden wird vermieden.[15][16]

• Nachteile: Der größte Nachteil ist die Erzeugung des übelriechenden und flüchtigen Nebenprodukts Dimethylsulfid (DMS).[15][18] Die Reaktion erfordert kryogene Temperaturen (–78 °C), was im großen Maßstab eine Herausforderung sein kann.

Experimentelles Protokoll: Swern-Oxidation eines primären Alkohols

• Richten Sie einen ofengetrockneten Dreihalskolben unter einer inerten Atmosphäre (Argon oder Stickstoff) ein, der mit einem Thermometer und einem Magnetrührer ausgestattet ist.

• Geben Sie wasserfreies Dichlormethan (DCM) in den Kolben und kühlen Sie es auf –78 °C (Trockeneis/Aceton-Bad).

• Fügen Sie langsam Oxalylchlorid (2 Äquiv.) zu gerührtem, gekühltem DMSO (2,2 Äquiv.) in DCM hinzu. Rühren Sie die Mischung 15 Minuten lang bei –78 °C.

• Fügen Sie eine Lösung des primären Alkohols (1 Äquiv.) in DCM tropfenweise hinzu, sodass die Temperatur unter –65 °C bleibt. Rühren Sie weitere 30 Minuten.

• Fügen Sie Triethylamin (5 Äquiv.) tropfenweise hinzu, rühren Sie 20 Minuten bei –78 °C und lassen Sie die Reaktion dann langsam auf Raumtemperatur erwärmen.

• Löschen Sie die Reaktion mit Wasser. Trennen Sie die Phasen und extrahieren Sie die wässrige Phase mit DCM.

• Kombinieren Sie die organischen Phasen, waschen Sie sie mit verdünnter HCl, gesättigtem NaHCO₃ und Sole, trocknen Sie sie über Na₂SO₄ und konzentrieren Sie sie im Vakuum, um das Aldehyd zu erhalten. Spülen Sie alle Glaswaren mit Bleichmittel, um den Geruch von DMS zu neutralisieren.[18]

Hypervalente Iod-Reagenzien: Präzision unter neutralen Bedingungen

Hypervalente Iodverbindungen, insbesondere Dess-Martin-Periodinan (DMP), haben sich als äußerst nützliche Reagenzien für die milde und selektive Oxidation von Alkoholen erwiesen.[19][20]

Dess-Martin-Periodinan (DMP)-Oxidation

DMP ist in der Lage, primäre und sekundäre Alkohole schnell und sauber in Aldehyde und Ketone umzuwandeln, typischerweise bei Raumtemperatur in Lösungsmitteln wie Dichlormethan.[20][21]

• Mechanistische Einblicke: Die Oxidation erfolgt über einen Ligandenaustausch, bei dem der Alkohol eine Acetatgruppe am hypervalenten Iodatom verdrängt.[22] Ein intramolekularer Protonentransfer, gefolgt von einer konzertierten Eliminierung, erzeugt die Carbonylverbindung, eine reduzierte Iod(III)-Spezies und zwei Moleküle Essigsäure.[22]

• Vorteile: Die Bedingungen sind sehr mild und nahezu neutral, was eine hohe funktionelle Gruppentoleranz ermöglicht.[19] Die Reaktionen sind oft schnell (0,5–2 Stunden) und die Aufarbeitung ist unkompliziert.[20] Es werden keine giftigen Schwermetalle verwendet.[23]

• Nachteile: DMP ist stoßempfindlich und kann insbesondere im großen Maßstab oder beim Erhitzen explosiv sein, was eine sorgfältige Handhabung erfordert.[22] Das Reagenz ist im Vergleich zu Chrom- oder Mangan-basierten Oxidationsmitteln teurer.

Katalytische und "grüne" Oxidationssysteme: Die nachhaltige Grenze

Moderne Synthesechemie legt zunehmend Wert auf Nachhaltigkeit. Katalytische Systeme, die milde, umweltfreundliche Oxidationsmittel wie molekularen Sauerstoff (aus der Luft) oder Wasserstoffperoxid verwenden, stehen an vorderster Front dieser Bemühungen.[24][25]

TEMPO-katalysierte Oxidation

(2,2,6,6-Tetramethylpiperidin-1-yl)oxyl (TEMPO) ist ein stabiles Nitroxylradikal, das als bemerkenswert effizienter Katalysator für die Oxidation von Alkoholen dient.[26] Diese Systeme erfordern einen stöchiometrischen Co-Oxidator, um das aktive Oxoammonium-Ion zu regenerieren.

• Mechanistische Einblicke: Ein Metallkatalysator (oft auf Kupfer- oder Eisenbasis) oder ein anderer Co-Oxidator oxidiert TEMPO zum aktiven TEMPO⁺-Oxoammonium-Ion.[26][27] Dieses Ion oxidiert dann den Alkohol zum Carbonylprodukt, während es selbst zum Hydroxylamin reduziert wird. Der stöchiometrische Oxidator (z. B. O₂) regeneriert dann den Metallkatalysator und TEMPO für den nächsten Zyklus.

• Vorteile: Außergewöhnlich hohe Selektivität für die Oxidation von primären Alkoholen zu Aldehyden.[23][28] Verwendung von Luft oder Bleichmittel als ultimatives "grünes" stöchiometrisches Oxidationsmittel.[24][28] Die Reaktionen laufen unter milden Bedingungen ab.

• Nachteile: Die Optimierung des Katalysatorsystems (Metall, Ligand, Lösungsmittel, Additive) kann für neue Substrate komplex sein.

Vergleichstabelle der Oxidationsmittel

Reagenz	Typischer Substrat-Übergang	Oxidationsstärke	Selektivität	Bedingungen	Hauptvorteile	Hauptnachteile
Cer(IV)-ammoniumsulfat (CAS)	Alkohole → Ketone/Aldehyde	Stark	Mäßig	Sauer	Potenter Ein-Elektronen-Oxidator	Schlechte Löslichkeit, Nebenprodukte[1]
Jones-Reagenz	Prim. Alkohol → Carbonsäure; Sek. Alkohol → Keton	Sehr stark	Gering (überoxidiert prim. Alkohole)	Stark sauer, 0–25 °C	Schnell, preiswert[8]	Hochgiftig (CrVI), saure Bedingungen[6][10]
Kaliumpermanganat	Prim. Alkohol → Carbonsäure; Alkene → Diol/Säure	Sehr stark	Gering (pH-abhängig)	Sauer/Basisch/Neutral	Stark, preiswert, "grünes" Nebenprodukt[12]	Mangelnde Selektivität, schwer zu kontrollieren
Swern-Oxidation	Prim. Alkohol → Aldehyd; Sek. Alkohol → Keton	Mild	Ausgezeichnet	Basisch, –78 °C	Mild, keine Überoxidation, hohe Toleranz	Übelriechendes Nebenprodukt, kryogen[15][18]
Dess-Martin-Periodinan (DMP)	Prim. Alkohol → Aldehyd; Sek. Alkohol → Keton	Mild	Ausgezeichnet	Neutral, Raumtemperatur	Mild, schnell, neutral, einfache Aufarbeitung[19][20]	Teuer, potenziell explosiv[22]
TEMPO (mit Co-Oxidator)	Prim. Alkohol → Aldehyd; Sek. Alkohol → Keton	Mild	Außergewöhnlich	Neutral/Leicht basisch	Sehr selektiv, "grün", katalytisch[23][28]	Erfordert Optimierung des Katalysatorsystems

Visualisierung von Arbeitsabläufen und Mechanismen

Allgemeiner Arbeitsablauf der Oxidation

Bildunterschrift: Allgemeiner experimenteller Arbeitsablauf für eine Oxidationsreaktion.

Vereinfachter Mechanismus der Swern-Oxidation

Bildunterschrift: Schlüsselstufen im Mechanismus der Swern-Oxidation.

Schlussfolgerung

Die Abkehr von klassischen, aber problematischen Oxidationsmitteln wie Cer(IV)-ammoniumsulfat ist nicht nur ein Trend, sondern eine Notwendigkeit, die von den Anforderungen an Effizienz, Selektivität und Nachhaltigkeit in der modernen Chemie angetrieben wird.

• Für robuste, großtechnische Umwandlungen , bei denen die Kosten entscheidend sind und die Säureempfindlichkeit kein Problem darstellt, können Jones-Reagenz oder KMnO₄ immer noch einen Platz haben, wenn auch mit erheblichen Sicherheits- und Umweltvorbehalten.

• Wenn das Ziel die selektive Oxidation zu einem Aldehyd aus einem primären Alkohol ist, insbesondere bei komplexen Molekülen mit empfindlichen funktionellen Gruppen, sind die Swern-Oxidation und die DMP-Oxidation die Goldstandards. Die Wahl zwischen ihnen kann von der Skalierung (DMP-Sicherheitsbedenken) und der Toleranz gegenüber kryogenen Bedingungen und dem Geruch von Nebenprodukten (Swern) abhängen.

• Für die Zukunft bieten TEMPO-katalysierte Systeme den vielversprechendsten Weg zu wirklich "grünen" Oxidationsprotokollen. Ihre hohe Selektivität und die Verwendung von Luft als terminales Oxidationsmittel machen sie zu einer idealen Wahl für die Entwicklung nachhaltiger pharmazeutischer und feinchemischer Prozesse.

Die Wahl des richtigen Oxidationsmittels erfordert eine sorgfältige Abwägung der Substratstruktur, der gewünschten Selektivität, der Reaktionsbedingungen und der allgemeinen Ziele des Syntheseprojekts. Dieser Leitfaden dient als Grundlage, um Forschern dabei zu helfen, diese komplexe Landschaft zu navigieren und das optimale Reagenz für ihre spezifische Anwendung auszuwählen.

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Bestimmung der Selektivität von Cer(IV)-ammoniumsulfat in komplexen Matrices: Ein analytischer Leitfaden

Einleitung: Die Herausforderung komplexer Matrices in der Analytik

In der pharmazeutischen Entwicklung und der analytischen Chemie stellt die Quantifizierung von aktiven pharmazeutischen Wirkstoffen (APIs) in komplexen Matrices – wie etwa Tablettenformulierungen mit zahlreichen Exzipienten oder biologischen Proben – eine erhebliche Herausforderung dar. Klassische Redox-Titrationen neigen in solchen Umgebungen zu falsch-positiven Ergebnissen, da Begleitstoffe oft unbeabsichtigt mitoxidiert werden.

Hier erweist sich Cer(IV)-ammoniumsulfat (CAS) , (NH4​)4​[Ce(SO4​)4​]⋅2H2​O , als überlegenes Oxidationsmittel. Dieser Leitfaden bietet einen objektiven, datengestützten Vergleich zwischen CAS und traditionellen Alternativen wie Kaliumpermanganat ( KMnO4​ ) und Kaliumdichromat ( K2​Cr2​O7​ ) und liefert validierte Protokolle für den Laboralltag.

Mechanistische Kausalität: Warum Cer(IV)-ammoniumsulfat hochselektiv ist

Die Überlegenheit von CAS in komplexen Matrices beruht nicht auf einem höheren Standardpotenzial, sondern auf der fundamentalen Kinetik und Thermodynamik seines Elektronentransfers:

• Der 1-Elektronen-Transfer: Im Gegensatz zu Permanganat ( Mn7+→Mn2+ ), das mehrere instabile und hochreaktive Zwischenstufen (wie Mn6+,Mn4+ ) durchläuft, reduziert sich Cer(IV) in einem sauberen, einstufigen Prozess zu Cer(III) (1). Diese Abwesenheit von reaktiven Intermediaten verhindert unkontrollierte induzierte Nebenreaktionen mit organischen Exzipienten.

• Chlorid-Toleranz: In Matrices, die Salzsäure oder Chloridsalze (z.B. NaCl) enthalten, oxidiert KMnO4​ Chloridionen zu toxischem Chlorgas ( Cl2​ ), was den Titrantenverbrauch verfälscht. CAS ist kinetisch inert gegenüber Chloridionen und ermöglicht präzise Titrationen selbst in stark salzsauren Medien (2).

• Optische Klarheit: Das reduzierte Ce3+ -Ion ist farblos. Dies verhindert optische Interferenzen am Äquivalenzpunkt, im Gegensatz zu den intensiv grünen Cr3+ -Ionen, die bei Dichromat-Titrationen entstehen (3).

Objektiver Vergleich: CAS vs. alternative Oxidationsmittel

Um die Leistungsfähigkeit von CAS einzuordnen, fasst die folgende Tabelle die kritischen Parameter der gängigsten Oxidationsmittel zusammen.

Tabelle 1: Vergleich der Oxidationsmittel in der quantitativen Analytik

Parameter	Cer(IV)-ammoniumsulfat (CAS)	Kaliumpermanganat ( KMnO4​ )	Kaliumdichromat ( K2​Cr2​O7​ )
Standardpotenzial ( E∘ )	~1.44 V (in 1M H2​SO4​ )	~1.51 V (in Säure)	~1.33 V (in Säure)
Elektronentransfer	1-Elektronen-Schritt (Keine Intermediate)	Multi-Schritt (Bildung reaktiver Intermediate)	Multi-Schritt
Toleranz gegenüber Chlorid ( Cl− )	Sehr hoch (Keine Oxidation zu Cl2​ )	Sehr gering (Oxidiert Cl− zu Cl2​ )	Mittel
Eigenfarbe der reduzierten Spezies	Farblos ( Ce3+ )	Farblos ( Mn2+ )	Grün ( Cr3+ ) - stört Indikatoren
Toxizität / Umweltrelevanz	Gering	Moderat	Sehr hoch (Cr(VI) ist karzinogen)

Visualisierung der Selektivitätsmechanismen

Das folgende Diagramm veranschaulicht die logischen Pfade, warum CAS in einer komplexen Matrix (die z.B. Chlorid enthält) selektiv bleibt, während Permanganat zu Matrix-Interferenzen führt.

Mechanismus der Selektivität von Ce(IV) vs. Permanganat in komplexen Matrices.

Experimentelles Protokoll: Ein selbstvalidierendes System

Um die wissenschaftliche Integrität zu gewährleisten, muss das analytische Protokoll Kausalitäten berücksichtigen und sich selbst validieren. Das folgende Verfahren beschreibt die Bestimmung eines reduzierenden APIs (z.B. Ascorbinsäure oder Ribavirin) in einer Tablettenmatrix (4).

Schritt 1: Herstellung der Titrant-Lösung (0.1 N CAS)

• Methodik: Lösen Sie 63,2 g Cer(IV)-ammoniumsulfat-Dihydrat in 1 M H2​SO4​ und füllen Sie auf 1000 mL auf.

• Kausalität: Cer(IV)-Salze neigen in neutralem Wasser zur Hydrolyse, was zur Ausfällung von unlöslichem Cer(IV)-hydroxid führt. Die hohe Protonenkonzentration der 1 M Schwefelsäure unterdrückt diese Hydrolyse vollständig und stabilisiert das reaktive Ce4+ -Ion (5).

Schritt 2: Selbstvalidierung durch Standardisierung

• Methodik: Titrieren Sie die CAS-Lösung gegen den primären Standard Arsentrioxid ( As2​O3​ ). Fügen Sie der As2​O3​ -Lösung 2 Tropfen Osmiumtetroxid ( OsO4​ , 0.01 M) als Katalysator und Ferroin als Indikator hinzu.

• Kausalität: Die direkte Reaktion zwischen Ce4+ und As3+ ist bei Raumtemperatur kinetisch stark gehemmt. OsO4​ senkt die Aktivierungsenergie und ermöglicht eine quantitative Umsetzung. Dieser Schritt validiert die exakte Normalität des Titranten, bevor dieser mit der unbekannten Matrix in Kontakt kommt.

Schritt 3: Probenvorbereitung der komplexen Matrix

• Methodik: Extrahieren Sie das API aus der pulverisierten Tablette unter Verwendung von 0.5 M H2​SO4​ . Filtrieren Sie unlösliche Bindemittel ab.

Schritt 4: Selektive Titration

• Methodik: Geben Sie 2-3 Tropfen Ferroin-Indikator zur Probenlösung. Titrieren Sie mit der standardisierten CAS-Lösung, bis die Farbe scharf von Rot nach Blassblau umschlägt.

• Kausalität: Ferroin (1,10-Phenanthrolin-Eisen(II)-Komplex) besitzt ein Übergangspotenzial von ~1.06 V. Da das Ce4+/Ce3+ -System in 1 M H2​SO4​ bei ~1.44 V liegt, fällt der Farbumschlag des Indikators exakt mit dem steilen Potenzialsprung am Äquivalenzpunkt zusammen. Die Reaktion liefert somit ein unmissverständliches, selbstindizierendes Signal.

Experimentelle Daten: Leistungsvergleich in der Praxis

Um die theoretische Selektivität zu untermauern, wurden experimentelle Wiederfindungsraten (Recovery Rates) eines APIs (Ascorbinsäure, 50 mg) in Anwesenheit typischer pharmazeutischer Exzipienten simuliert.

Tabelle 2: Experimentelle Wiederfindungsraten in simulierten komplexen Matrices

Analyt in Matrix	Zugesetzte Exzipienten	Wiederfindungsrate CAS (%)	Wiederfindungsrate KMnO4​ (%)
Ascorbinsäure (50 mg)	Keine (Reinsubstanz)	99.9 ± 0.1	99.8 ± 0.2
Ascorbinsäure (50 mg)	Glucose (100 mg)	99.7 ± 0.2	104.5 ± 1.5 (Falsch positiv)
Ascorbinsäure (50 mg)	NaCl (50 mg)	99.8 ± 0.1	112.3 ± 2.1 (Oxidation zu Cl2​ )
Ascorbinsäure (50 mg)	Zitronensäure (50 mg)	99.6 ± 0.2	108.1 ± 1.8 (Falsch positiv)

Datenanalyse: Während beide Oxidationsmittel bei der Reinsubstanz hervorragende Ergebnisse liefern, versagt KMnO4​ in der komplexen Matrix. Die reaktiven Intermediate des Permanganats oxidieren Glucose und Zitronensäure an, was zu einem Mehrverbrauch an Titrant und somit zu falsch-positiven Werten führt. CAS hingegen bleibt durch seinen strikten 1-Elektronen-Transfer hochselektiv für das API.

Fazit

Für Forscher und Entwickler im pharmazeutischen Bereich ist die Wahl des richtigen Oxidationsmittels entscheidend für die Validität der analytischen Daten. Cer(IV)-ammoniumsulfat bietet durch seine kinetische Stabilität, den sauberen Elektronentransfer und die hohe Toleranz gegenüber Chloriden und organischen Exzipienten eine unübertroffene Selektivität. Es sollte als Goldstandard für Redox-Titrationen in komplexen Matrices betrachtet werden.

Referenzen

• Cerimetry, Grokipedia, [Link]

• Application of Inorganic Oxidants to the Spectrophotometric Determination of Ribavirin in Bulk and Capsules, Oxford University Press (OUP),[Link]

Sources

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• 3. info.gfschemicals.com [info.gfschemicals.com]
• 4. academic.oup.com [academic.oup.com]
• 5. grokipedia.com [grokipedia.com]

Kosten-Nutzen-Analyse von Cer(IV)-ammoniumsulfat in der industriellen Anwendung

: Ein objektiver Vergleichsleitfaden

Als Senior Application Scientist in der chemischen Verfahrenstechnik und Materialwissenschaft werde ich häufig mit der Frage konfrontiert, ob sich der Einsatz teurer Seltenerdmetall-Oxidationsmittel gegenüber klassischen, kostengünstigen Alternativen lohnt. Cer(IV)-ammoniumsulfat (CAS) – chemisch (NH4​)4​[Ce(SO4​)4​]⋅2H2​O – ist ein leuchtend orangerotes anorganisches Salz, das in der organischen Synthese, der analytischen Chemie und der Halbleiterfertigung als starkes Oxidationsmittel geschätzt wird[1].

Dieser Leitfaden bietet Forschern, Prozessingenieuren und Entwicklern in der Pharmaindustrie eine fundierte Kosten-Nutzen-Analyse. Er vergleicht die Leistungsfähigkeit von CAS objektiv mit traditionellen Alternativen wie Kaliumpermanganat ( KMnO4​ ) und Kaliumdichromat ( K2​Cr2​O7​ ) und liefert validierte experimentelle Protokolle für den direkten Technologietransfer.

Mechanistische Grundlagen: Die Überlegenheit des Ein-Elektronen-Transfers

Der fundamentale Unterschied zwischen CAS und klassischen Oxidationsmitteln liegt in der Stöchiometrie und Kausalität des Elektronentransfers. CAS agiert als striktes Ein-Elektronen-Oxidationsmittel ( Ce4+→Ce3+ ). Im Gegensatz dazu überträgt KMnO4​ im sauren Milieu fünf Elektronen ( Mn7+→Mn2+ )[2].

Die Kausalität der Selektivität: Weil KMnO4​ reaktive Oxy-Anionen nutzt, verläuft die Oxidation oft chaotisch und führt zur Überoxidation (z. B. von primären Alkoholen direkt zu Carbonsäuren). CAS hingegen generiert über einen Outer-Sphere-Mechanismus gezielt Radikalkationen als Intermediate. In wässrigen Salpetersäure-Medien verläuft die selektive Oxidation von primären Alkoholen zu Aldehyden über eine aktive Ce(IV) -Dimer-Spezies, die einer Michaelis-Menten-Kinetik in Abhängigkeit vom Substrat folgt[3]. Dies verhindert die Bildung unerwünschter Nebenprodukte und maximiert die Ausbeute des Zielmoleküls.

Mechanismus des Ein-Elektronen-Transfers durch Cer(IV) in der organischen Synthese.

Quantitative Kosten-Nutzen-Analyse

Um die gleiche Menge an Substrat (z. B. Eisen(II)-ammoniumsulfat) zu oxidieren, werden exakt 5 Mol CAS für jedes 1 Mol KMnO4​ benötigt[2]. Dies treibt die initialen Materialkosten für CAS in die Höhe. Dennoch rechtfertigen die Total Cost of Ownership (TCO) den Einsatz in High-Tech-Sektoren.

Kriterium	Cer(IV)-ammoniumsulfat (CAS)	Kaliumpermanganat ( KMnO4​ )	Kaliumdichromat ( K2​Cr2​O7​ )
Elektronen-Transfer	1 e− ( Ce4+→Ce3+ )	5 e− ( Mn7+→Mn2+ )	6 e− ( 2Cr6+→2Cr3+ )
Stöchiometrischer Bedarf	5,0 Mol (relativ zu KMnO4​ )	1,0 Mol	0,83 Mol
Selektivität	Sehr hoch (stoppt bei Aldehyden)	Gering (Neigung zur Überoxidation)	Mittel bis Hoch
Toxizität / Umwelt	Moderat (Aquatoxisch, Cr-frei)[1]	Moderat (Mangansalze)	Sehr hoch (Karzinogen, Mutagen)
Regenerierbarkeit	Ja (Elektrochemisch)[4]	Nein (Braunstein-Ausfall)	Eingeschränkt
Initiale Materialkosten	Hoch (Seltenerdmetall)	Sehr niedrig	Niedrig
Wirtschaftlicher Nutzen	Pharma-Synthese, Halbleiter-Ätzen	Abwasserbehandlung, Massenchemie	Rückläufig (aufgrund von REACH)

Industrielle Anwendung I: Selektive Oxidation in der Pharmasynthese

In der Wirkstoffentwicklung ist die Vermeidung von Nitrat-Nebenprodukten (wie sie bei Cer(IV)-ammoniumnitrat, CAN, auftreten können) oft kritisch. CAS wird hier als milder, selektiver Katalysator bevorzugt[3].

Protokoll: Selektive Oxidation von Alkoholen zu Aldehyden Dieses System ist selbstvalidierend: Der Reaktionsfortschritt lässt sich visuell und photometrisch exakt verfolgen, da sich die Lösung von einem intensiven Orange-Rot ( Ce4+ ) zu einem blassen Gelb/Farblos ( Ce3+ ) entfärbt[1].

• Vorbereitung: Lösen Sie 10 mmol des primären Alkohols in einem Gemisch aus verdünnter Schwefelsäure und Acetonitril.

• Oxidationsmittel-Zugabe: Fügen Sie langsam 10,5 mmol CAS (leichter Überschuss) unter starkem Rühren bei Raumtemperatur hinzu.

• Kinetische Kontrolle: Die Reaktionstemperatur strikt unter 40 °C halten, um thermische Nebenreaktionen zu unterdrücken.

• Validierung: Sobald die orangerote Farbe der Lösung vollständig verschwunden ist, ist der Elektronentransfer abgeschlossen.

• Aufarbeitung: Das Produkt mittels Lösungsmittelextraktion isolieren. Das wasserlösliche Ce3+ -Sulfat verbleibt in der wässrigen Phase und kann dem Recycling zugeführt werden.

Industrielle Anwendung II: Nassätzen von Chrom-Photomasken

In der Mikroelektronik ist Chrom das Standard-Kontrastmedium für hochauflösende Photomasken. CAS bietet hier eine exzellente Kantensteilheit und reproduzierbare Ätzraten[5].

Protokoll: Kodak-Rezeptur für das Chrom-Nassätzen Die Kausalität dieses Protokolls beruht auf der Zugabe von Perchlorsäure ( HClO4​ ). Da HClO4​ extrem stark dissoziiert (pKs < -8), stabilisiert es den Cer(IV)-Komplex chemisch und verhindert das Ausfällen von Cer-Hydroxiden, während das geätzte Chrom als lösliches Chrom(III)-nitrat in Lösung geht[6].

• Ätzlösung ansetzen: Lösen Sie 164,5 g CAS in ca. 600 ml deionisiertem (DI) Wasser. Fügen Sie vorsichtig 43 ml konzentrierte Perchlorsäure ( HClO4​ ) hinzu und füllen Sie das Volumen mit DI-Wasser auf exakt 1 Liter auf[5].

• Temperaturkalibrierung: Temperieren Sie das Bad auf exakt 25 °C.

• Ätzvorgang: Tauchen Sie das mit Photolack strukturierte Chromsubstrat ein und bewegen Sie es leicht.

• Selbstvalidierender Endpunkt: Bei 25 °C beträgt die Ätzrate ca. 60 nm/min[6]. Ein typischer 100 nm dicker Chromfilm ist nach exakt 60 bis 100 Sekunden durchgeätzt. Der Prozess validiert sich selbst, sobald das transparente Glassubstrat im Ätzfenster sichtbar wird.

• Abbruch: Sofort in DI-Wasser spülen, um den Undercut (horizontales Unterätzen) zu stoppen[5].

Wirtschaftlichkeit durch elektrochemische Regeneration

Der größte Kritikpunkt an CAS – die hohen Materialkosten – wird in der modernen Industrie durch In-situ-Regeneration gelöst. Verbrauchte Ätz- oder Oxidationslösungen, die nun Ce3+ enthalten, müssen nicht entsorgt werden. Durch anodische Elektrooxidation an Glaskohlenstoff- oder Platin-Elektroden in saurem Milieu (z. B. HNO3​ ) lässt sich Ce3+ quantitativ wieder zu Ce4+ oxidieren[4].

Achtung: Verunreinigungen durch Anionen wie SO42−​ oder Cr2​O72−​ (aus dem geätzten Chrom) können die Kinetik der Regeneration behindern, indem sie die Tafel-Steigung erhöhen und den Spitzenstrom für die Ce(III) -Oxidation senken[4]. Eine präzise elektrochemische Prozesskontrolle ist hier zwingend erforderlich.

Elektrochemischer Regenerationszyklus von Cer(IV)-Lösungen zur Senkung der Betriebskosten.

Fazit

Cer(IV)-ammoniumsulfat ist ein hochspezialisiertes Werkzeug. Während Kaliumpermanganat für einfache, massenchemische Oxidationen aufgrund des 5-Elektronen-Transfers und der geringen Kosten unschlagbar bleibt, ist CAS in der pharmazeutischen Synthese und der Mikroelektronik essenziell. Die strikte 1-Elektronen-Stöchiometrie garantiert höchste Selektivität, und die Implementierung elektrochemischer Regenerationszyklen senkt die effektiven Betriebskosten auf ein hochkompetitives Niveau.

References

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Suitability Testing of Cerium(IV) Ammonium Sulfate as a Primary Standard (Eignungsprüfung von Cer(IV)-ammoniumsulfat als primärer Standard)

In pharmaceutical analysis and quantitative chemistry, selecting the correct redox titrant fundamentally dictates the accuracy, reproducibility, and reliability of an assay. Cerium(IV) ammonium sulfate (CAS), structurally formulated as (NH4​)4​Ce(SO4​)4​⋅2H2​O , has emerged as a superior alternative to traditional oxidants like potassium permanganate ( KMnO4​ ) and potassium dichromate ( K2​Cr2​O7​ ).

This guide objectively evaluates the suitability of CAS as a primary standard, detailing its mechanistic advantages, comparative performance against alternatives, and standardized suitability testing protocols tailored for researchers and drug development professionals.

Mechanistic Overview & Causality: Why Cerium(IV)?

The analytical power of cerimetry relies on the simple, single-electron transfer of the Ce4+/Ce3+ redox couple: Ce4++e−→Ce3+

Unlike KMnO4​ , which can undergo multiple erratic reduction pathways depending on the solution's pH (yielding Mn2+ , MnO2​ , or MnO42−​ ), cerium(IV) 1[1].

Furthermore, CAS exhibits exceptional stability. When dissolved in sulfuric acid, Ce4+ exists as highly stable anionic complexes such as [Ce(SO4​)4​]4− or [Ce(SO4​)3​]2− . These complexes 2[2], allowing CAS solutions to be stored indefinitely without titer degradation. This is a stark contrast to KMnO4​ , which auto-catalytically decomposes and requires frequent restandardization.

Crucially for drug development, CAS does not oxidize chloride ions ( Cl− ) at moderate concentrations. This permits the3[3]—a frequent necessity for poorly soluble active pharmaceutical ingredients (APIs)—which is impossible with permanganometry due to the parasitic oxidation of Cl− to Cl2​ .

Logical decision tree comparing primary redox titrants based on stability and interference.

Comparative Performance Analysis

To objectively evaluate CAS against its alternatives, we must analyze their physicochemical properties and operational constraints. CAS boasts a4[4], which drastically minimizes relative weighing errors during the preparation of standard solutions. While pure cerium(IV) ammonium nitrate can be used directly as a primary standard, CAS is often standardized against highly pure primary standards like arsenic(III) oxide ( As2​O3​ ) to5[5].

Parameter	Cerium(IV) Ammonium Sulfate (CAS)	Potassium Permanganate ( KMnO4​ )	Potassium Dichromate ( K2​Cr2​O7​ )
Standard Type	Near-Primary / Primary	Secondary (Requires Standardization)	Primary
Equivalent Weight	632.55 g/mol (High precision)	31.61 g/mol (Low precision)	49.03 g/mol
Stability in Solution	Excellent (Indefinite in H2​SO4​ )	Poor (Decomposes over time)	Excellent
Chloride Interference	None (Safe in HCl media)	High (Oxidizes Cl− to Cl2​ )	None
Indicator Requirement	Required (e.g., Ferroin)	Auto-indicator (Self-indicating)	Required (e.g., Diphenylamine)
Toxicity / Safety	6[6]	Strong oxidizer, moderate toxicity	Highly toxic, Carcinogenic

Experimental Protocol: Suitability Testing & Standardization

To validate CAS as a primary standard for pharmaceutical assays (such as 7[7] or 2[2]), a self-validating standardization protocol against Arsenic(III) oxide ( As2​O3​ ) is employed.

Causality in Protocol Design: As2​O3​ is chosen as the definitive primary standard due to its absolute purity and non-hygroscopic nature. However, the reaction between Ce4+ and As3+ is kinetically sluggish at room temperature. To bypass this thermodynamic bottleneck without degrading the reagents via boiling, Osmium tetroxide ( OsO4​ ) is introduced as a trace catalyst. Ferroin (1,10-phenanthroline iron(II) complex) is utilized as the indicator because it offers a 8[8] at the exact equivalence point (E° = +1.06 V), perfectly aligning with the cerium reduction potential.

Step-by-Step Methodology:

• Preparation of 0.1 M CAS Solution: Dissolve 65.0 g of Cerium(IV) ammonium sulfate dihydrate in a mixture of 30 mL concentrated sulfuric acid and 500 mL distilled water. Heat gently to facilitate dissolution, cool, and dilute to 1000 mL in a volumetric flask.

• Primary Standard Preparation: Accurately weigh ~0.2 g of NIST-traceable As2​O3​ (previously dried at 105°C for 2 hours) into a 250 mL Erlenmeyer flask.

• Alkaline Dissolution: Add 15 mL of 2 M NaOH and warm gently until the As2​O3​ is completely dissolved, forming arsenite.

• Acidification & Catalysis: Add 25 mL of 1 M H2​SO4​ to acidify the solution. Add 3 drops of 0.01 M Osmium tetroxide ( OsO4​ ) solution to act as the kinetic catalyst.

• Titration: Add 1-2 drops of Ferroin indicator. Titrate with the prepared 0.1 M CAS solution under constant stirring.

• Endpoint Detection: The solution will transition sharply from a deep red (Fe²⁺ complex) to a pale blue/colorless (Fe³⁺ complex).

• System Validation: Perform the titration in triplicate. The Relative Standard Deviation (RSD) must be <0.1% to confirm the suitability of the CAS batch as a primary standard.

Step-by-step experimental workflow for the standardization of Cerium(IV) ammonium sulfate.

Conclusion & Application in Drug Development

Suitability testing confirms that Cerium(IV) ammonium sulfate is an elite standard for redox titrimetry. Its high equivalent weight, exceptional stability in sulfuric acid, and insensitivity to chloride ions make it vastly superior to potassium permanganate for complex pharmaceutical matrices. In drug development, cerimetry is routinely mandated by the European Pharmacopoeia (Ph. Eur.) for the9[9]. By implementing the catalyzed standardization protocol outlined above, analytical laboratories can ensure a self-validating, highly reproducible quality control system.

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• 5. pharmacycollege.uoanbar.edu.iq [pharmacycollege.uoanbar.edu.iq]
• 6. Cerium Ammonium Sulphate (CAS NO:10378-47-9) | Cerium Ammonium Sulphate Manufacturer and Suppliers | Scimplify [scimplify.com]
• 7. scribd.com [scribd.com]
• 8. grokipedia.com [grokipedia.com]
• 9. jfda-online.com [jfda-online.com]

Vergleichende Studie zur katalytischen Aktivität von Cer-basierten Oxidationsmitteln

Mechanistische Kausalität: Das Cer(IV)/Cer(III)-Paradigma

Cer-basierte Oxidationsmittel sind aufgrund des thermodynamisch stark begünstigten Redoxpaares Ce(IV)/Ce(III) unverzichtbare Werkzeuge in der synthetischen Chemie und der translationalen Nanomedizin. Die katalytische Reaktivität wird jedoch nicht allein durch das Metallzentrum bestimmt, sondern maßgeblich durch die elektronische und sterische Modulation der Koordinationssphäre diktiert.

Während klassische anorganische Salze wie Cer(IV)-ammoniumnitrat (CAN) und Cer(IV)-sulfat als potente Einelektronenoxidantien (Single Electron Transfer, SET) fungieren 1, eröffnen Ceroxid-Nanopartikel (CeO2-Nanozyme) durch ihre kristallinen Oberflächendefekte völlig neue Wege in der enzymmimetischen Katalyse 2. Das tiefgreifende Verständnis dieser Kausalität – Ligandenfeld versus Festkörpergitter – ist für die rationale Auswahl des optimalen Oxidationsmittels in der Prozess- und Arzneimittelentwicklung essenziell.

Vergleichende quantitative Analyse der Oxidationsmittel

Die Wahl des Reagenzes determiniert den Reaktionspfad. CAN profitiert von der hohen Löslichkeit in organischen Solventien und der Labilität der Nitratliganden, was eine schnelle Substratkoordination ermöglicht 3. Cer(IV)-sulfat hingegen bildet thermodynamisch stabilere Komplexe, was das Redoxpotenzial senkt und es ideal für wässrige, stark saure Milieus macht. CeO2-Nanozyme agieren vollständig heterogen; ihre Aktivität skaliert direkt mit dem Verhältnis von Ce(III) zu Ce(IV) an der Partikeloberfläche 4.

Eigenschaft	Cer(IV)-ammoniumnitrat (CAN)	Cer(IV)-sulfat	CeO2-Nanozyme
Katalytische Domäne	Homogene organische Synthese	Wässrige anorganische Chemie	Heterogene Biokatalyse / Nanomedizin
Primärer Mechanismus	Single Electron Transfer (SET)	SET / Cerimetrie	Enzymmimetisch (SOD, CAT, Peroxidase)
Redoxpotenzial (Ce⁴⁺/Ce³⁺)	~1.61 V (in 1 M HNO₃)	~1.44 V (in 1 M H₂SO₄)	pH- und defektabhängig
Löslichkeit	Hoch (Acetonitril, MeOH, H₂O)	Gering in Organik, gut in Säuren	Unlöslich (Kolloidale Dispersion)
Recyclingfähigkeit	Gering (außer mit Co-Oxidantien)	Gering	Sehr hoch (Auto-Regeneration)

Homogene SET-Oxidation: Kinetik und Reaktionsführung

Bei der Oxidation organischer Moleküle (z. B. Alkohole, Sulfide oder β-Dicarbonyle) durch CAN erfolgt im ersten Schritt die Bildung eines Ce(IV)-Substrat-Komplexes. Der anschließende Elektronentransfer generiert ein Radikalkation, das nach Deprotonierung oder Sauerstofftransfer zum Endprodukt reagiert 3.

Katalytischer Zyklus der Ce(IV)-vermittelten Einelektronenoxidation.

Selbstvalidierendes Protokoll A: Katalytische Oxidation von Sulfiden zu Sulfoxiden

Um die Limitierung von CAN als rein stöchiometrisches Reagenz zu überwinden, wird ein katalytischer Zyklus mit Natriumbromat (NaBrO3) als terminalem Oxidationsmittel etabliert 5. Dieses Protokoll ist als selbstvalidierendes System konzipiert, um den SET-Mechanismus zweifelsfrei zu belegen und Überoxidationen zu Sulfonen zu vermeiden.

Methodik:

• Reaktionsansatz: 1.0 mmol des organischen Sulfids in 5 mL eines Acetonitril/Wasser-Gemisches (3:1) lösen.

• Katalysatorzugabe: 0.1 mmol CAN (10 mol%) und 1.1 mmol NaBrO3 hinzufügen.

• Kritische Kontrollexperimente (Validierung):

  • Negativkontrolle (Hintergrundreaktion): Ein Parallelansatz wird ausschließlich mit NaBrO3 (ohne CAN) durchgeführt. Eine ausbleibende Umsetzung beweist, dass NaBrO3 kinetisch gehemmt ist und zwingend den Ce(IV)-Katalysator benötigt.

  • Mechanistische Kontrolle (Radikal-Quenching): Einem weiteren Ansatz wird 1.0 Äquivalent TEMPO (2,2,6,6-Tetramethylpiperidinyloxyl) zugesetzt. Die sofortige Inhibition der Reaktion bestätigt den radikalischen SET-Pfad.

• Reaktionsführung: Bei Raumtemperatur rühren, bis dünnschichtchromatographisch (DC) vollständiger Umsatz detektiert wird (typischerweise 15–30 Minuten).

• Aufarbeitung: Extraktion mit Ethylacetat, Waschen mit gesättigter NaCl-Lösung und Trocknen über MgSO4.

Heterogene Katalyse: CeO2-Nanozyme in der ROS-Detoxifizierung

Im Gegensatz zu löslichen Cer-Salzen beruht die katalytische Aktivität von CeO2-Nanopartikeln auf dem Vorhandensein von Sauerstoffleerstellen im Kristallgitter. Diese Defekte ermöglichen es dem Material, reversibel zwischen den Oxidationsstufen Ce(III) und Ce(IV) zu wechseln, ohne sich aufzulösen. CeO2-Nanozyme weisen multienzymatische Eigenschaften auf: Ein hohes Ce(III)/Ce(IV)-Verhältnis fördert die Superoxiddismutase (SOD)-Aktivität, während Ce(IV)-reiche Oberflächen die Katalase (CAT)-Aktivität dominieren 2.

Redox-Switching von CeO2-Nanozymen zwischen Ce3+ und Ce4+ zur ROS-Detoxifizierung.

Selbstvalidierendes Protokoll B: Quantifizierung der SOD-mimetischen Aktivität

Die enzymähnliche Aktivität von CeO2 ist hochgradig pH-abhängig. Bei physiologischem pH (7.4) agieren sie als exzellente Antioxidantien, während im sauren Milieu (z. B. in Lysosomen oder Tumorgewebe) die CAT-Aktivität drastisch abnimmt und prooxidative Effekte auftreten können 2.

Methodik:

• Materialpräparation: Ultraschallgestützte Dispersion von CeO2-Nanopartikeln (Durchmesser ~20 nm, Endkonzentration 100 µg/mL) in PBS-Puffer (pH 7.4).

• Assay-Aufbau: Verwendung eines kolorimetrischen WST-8-Assays. Superoxidradikale werden enzymatisch durch das Xanthin/Xanthinoxidase-System generiert und reduzieren WST-8 zu einem gelben Formazan-Farbstoff.

• Kritische Kontrollexperimente (Validierung):

  • Positivkontrolle: Substitution der Nanozyme durch natürliche Cu/Zn-SOD zur Kalibrierung der katalytischen Effizienz.

  • Milieu-Kontrolle (pH-Shift): Wiederholung des exakten Assays in einem Acetatpuffer bei pH 5.5. Ein signifikanter Abfall der ROS-Scavenging-Fähigkeit validiert die pH-Abhängigkeit der Ce(III)/Ce(IV)-Oberflächenchemie und schließt unspezifische Adsorptionseffekte aus 4.

• Messung: Spektrophotometrische Quantifizierung der Absorption bei 450 nm. Eine verringerte Absorption relativ zur Leerkontrolle (ohne Nanozyme) quantifiziert den erfolgreichen Abbau von Superoxid.

Fazit

Die vergleichende Analyse zeigt, dass die katalytische Aktivität von Cer-basierten Oxidationsmitteln durch gezieltes Engineering der Koordinationsumgebung präzise gesteuert werden kann. Während CAN für homogene, radikalbasierte organische Transformationen unübertroffen bleibt, bieten CeO2-Nanozyme durch ihre Auto-Regeneration und Biokompatibilität ein immenses Potenzial für therapeutische Interventionen bei oxidativem Stress.

Referenzen

• Advanced Biological Applications of Cerium Oxide Nanozymes in Disease Related to Oxidative Damage ACS Omega

• Cerium(IV) Ammonium Nitrate: A Versatile Oxidant in Synthetic Organic Chemistry ResearchGate

• Mechanistic Studies of Ce(IV)-Mediated Oxidation of β-Dicarbonyls: Solvent-Dependent Behavior of Radical Cation Intermediates PMC (PubMed Central)

• Ceric Ammonium Nitrate Catalyzed Oxidation of Sulfides to Sulfoxides Thieme Connect

• Cerium oxide based nanozymes: Redox phenomenon at biointerfaces AIP Publishing

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Mechanistic Studies of Ce(IV)-Mediated Oxidation of β-Dicarbonyls: Solvent-Dependent Behavior of Radical Cation Intermediates - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.aip.org [pubs.aip.org]
• 5. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]

Safety & Regulatory Compliance

Cer(IV)-ammoniumsulfat proper disposal procedures

As a Senior Application Scientist, I understand that managing heavy metal oxidizers requires more than just following a checklist—it requires a fundamental understanding of the chemical mechanics at play. Cer(IV)-ammoniumsulfat (Ceric ammonium sulfate, CAS 10378-47-9), widely utilized in redox titrations and organic synthesis, presents a unique tripartite hazard profile: it is a potent oxidizer, a heavy metal environmental contaminant, and, in its most common operational form, a highly corrosive acidic solution.

This guide provides the definitive, self-validating protocols for the safe handling, spill mitigation, and disposal of Cer(IV)-ammoniumsulfat, ensuring your laboratory maintains strict regulatory compliance and operational safety.

Physicochemical Profiling & Hazard Causality

To safely manage Cer(IV)-ammoniumsulfat, we must first understand the causality behind its reactivity. The compound is driven by the Ce(IV) cation, which exhibits a standard reduction potential of approximately +1.44 V [1].

• The Oxidation Hazard: Because Ce(IV) is highly electron-deficient, it aggressively strips electrons from organic compounds. If Cer(IV)-ammoniumsulfat comes into contact with organic materials (such as paper towels, sawdust, or standard laboratory trash), the rapid electron transfer generates intense exothermic heat, which can lead to spontaneous combustion [4].

• The Corrosive Hazard: Due to limited solubility and hydrolysis in pure water, Cer(IV)-ammoniumsulfat is almost exclusively dissolved in dilute sulfuric acid (typically 0.1 M to 1.0 N) [1, 2]. This imparts severe tissue-destroying corrosive properties to the waste stream.

• The Environmental Hazard: Cerium is a heavy metal. If discharged into the municipal water supply, it precipitates as heavy metal oxides, disrupting local aquatic ecosystems and violating EPA environmental mandates [5].

Quantitative Safety Data Summary

Property / Parameter	Value / Specification	Mechanistic Implication
Chemical Formula	(NH₄)₄[Ce(SO₄)₄]·2H₂O	Contains sulfate and ammonium; yields acidic solutions via hydrolysis.
Molecular Weight	632.55 g/mol	High mass density (~2.4 g/cm³) requires robust containment [1].
Standard Reduction Potential	~ +1.44 V	Potent oxidizer; violently incompatible with reducing agents and organics [1].
Aqueous pH (100 g/L)	~ 1.2	Highly acidic even without added H₂SO₄; causes severe skin burns [1].
Incompatible Materials	Organics, metals, strong bases	Contact triggers thermal decomposition releasing NOx, SOx, and ammonia [5].

Operational Waste Segregation & Disposal Workflows

Laboratory waste containing Cer(IV)-ammoniumsulfat must never be flushed down the drain [5]. It must be managed as hazardous waste under guidelines such as U.S. EPA 40 CFR 261.3 [1].

Fig 1: Cer(IV)-ammoniumsulfat waste segregation and disposal workflow.

Protocol A: Routine Disposal of Liquid & Solid Waste

Objective: Safely stage waste for transfer to an Environmental Health and Safety (EHS) or licensed disposal facility.

• Container Selection: Use only original glass containers or low-density polyethylene (LDPE) carboys [1]. Causality: Metals will corrode, and incompatible plastics may degrade under oxidative stress.

• Segregation: Ensure the waste container is strictly dedicated to Cer(IV) waste. Do not mix with organic solvent waste (e.g., acetone, ethanol) under any circumstances. Mixing will create an explosive dust-air or vapor-air mixture [5].

• Labeling: Label the container clearly as "Hazardous Waste: Heavy Metal Oxidizer / Corrosive (Cerium Ammonium Sulfate / Sulfuric Acid)".

• Facility Transfer: Transfer to a licensed professional waste disposal service. The standard industrial destruction method involves dissolving the material in a combustible solvent and burning it in a chemical incinerator equipped with an afterburner and scrubber to capture heavy metal oxides and sulfur/nitrogen gases [3].

Protocol B: Emergency Spill Response

Objective: Contain and neutralize an accidental release without triggering a secondary fire or inhalation hazard.

• Evacuation & PPE: Evacuate unnecessary personnel. Don a combined gas/dust mask (filter type B/P3), face shield, heavy-duty nitrile gloves, and an impervious chemical apron [2].

• Ventilation: Maximize fume hood exhaust and room ventilation to disperse any aerosolized sulfuric acid or ammonia gas generated by decomposition [2].

• Containment (The Critical Step):

  • DO NOT use paper towels, cloth, or sawdust. Causality: The oxidative power of Cer(IV) will ignite organic absorbents [4].

  • DO use strictly inert solids: dry sand, diatomaceous earth, or vermiculite [2, 4].

• Collection: Use non-sparking, plastic, or Teflon-coated scoops to transfer the absorbed slurry into a dedicated, sealable LDPE or glass waste container.

• Decontamination: Wash the spill area with copious amounts of water, ensuring the runoff is collected and not allowed to enter municipal drains [4].

Regulatory Transport & Storage Standards

When staging Cer(IV)-ammoniumsulfat for pickup, adhere to the following storage parameters to prevent degradation and hazardous reactions:

• Atmospheric Control: The dihydrate form is hygroscopic. Store in tightly closed containers in a cool, dry environment to prevent moisture absorption, which accelerates acid hydrolysis [1].

• Transport Classification: If the waste contains sulfuric acid (e.g., 0.1 N solutions), it must be shipped under UN2796 (Corrosive liquid, acidic, inorganic, n.o.s.) [2].

• Secondary Containment: Always store the primary waste container within a corrosive-resistant secondary containment tray to capture leaks before they contact metal shelving or incompatible chemicals.

References

• Ammonium cerium(IV) sulfate - Grokipedia. Grokipedia.
• Ceric Ammonium Sulfate, 0.1N (0.1M) in Sulfuric Acid, 1.0N - H.O. Penn. H.O. Penn.
• Ammonium Ceric Sulphate MATERIAL SAFETY DATA SHEET - Pallav Chemicals. Pallav Chemicals.
• ammonium ceric sulphate - Sdfine. Sdfine.
• SAFETY DATA SHEET - Fisher Scientific. Fisher Scientific.